2,4,6-Triphenyl-1,3-dioxane

• CAS: 117525-88-9

Core Science & Biosynthesis

An In-depth Technical Guide on the Stereochemistry of 2,4,6-Triphenyl-1,3-dioxane Isomers

Abstract

The 1,3-dioxane framework is a significant heterocyclic motif present in numerous natural products and pharmacologically active compounds. The spatial arrangement of substituents on this six-membered ring dramatically influences the molecule's three-dimensional shape, polarity, and, consequently, its biological function. This guide offers a detailed exploration of the stereochemical nuances of 2,4,6-triphenyl-1,3-dioxane, a molecule with multiple stereogenic centers that presents a rich landscape of isomeric forms. We will delve into the synthesis, conformational analysis, and spectroscopic characterization of its key diastereomers, providing a foundational understanding for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction: The Significance of Stereoisomerism in 1,3-Dioxane Systems

The 1,3-dioxane ring, like its carbocyclic analog cyclohexane, predominantly adopts a chair conformation to alleviate torsional and angle strain.[1] However, the incorporation of two oxygen atoms at positions 1 and 3 introduces distinctive electronic and steric properties that govern the conformational preferences of its substituents.[1] For a substituted 1,3-dioxane, the equilibrium between the two chair conformers is often unequal in energy, with the molecule favoring the conformation that minimizes unfavorable steric interactions.[1]

In the case of 2,4,6-triphenyl-1,3-dioxane, the presence of three stereogenic centers at carbons 2, 4, and 6 gives rise to multiple diastereomers, primarily the cis and trans isomers, which exhibit unique three-dimensional structures and, therefore, distinct physical, chemical, and biological properties.[2] A thorough understanding of the factors that control the stability and interconversion of these isomers is paramount for their targeted synthesis and application.

Synthesis of 2,4,6-Triphenyl-1,3-dioxane Isomers

The synthesis of 2,4,6-triphenyl-1,3-dioxane is typically achieved through the acid-catalyzed acetalization of a 1,3-diol with an aldehyde.[3] For the target molecule, this involves the reaction of 1,3-diphenylpropane-1,3-diol with benzaldehyde. The stereochemical outcome of this reaction is highly dependent on the stereochemistry of the starting diol and the reaction conditions, often yielding a mixture of diastereomers.

General Synthetic Protocol

A common method for the synthesis of 1,3-dioxanes is the acid-catalyzed condensation of a 1,3-diol with an aldehyde or ketone.[3][4] To favor the formation of the dioxane product, the water produced during the reaction is typically removed, often through azeotropic distillation using a Dean-Stark apparatus.[3]

Step-by-Step Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 1,3-diphenylpropane-1,3-diol (1 equivalent) and benzaldehyde (1.1 equivalents).

• Solvent and Catalyst Addition: Add a suitable solvent for azeotropic water removal, such as toluene or benzene. Introduce a catalytic amount of an acid catalyst, like p-toluenesulfonic acid (p-TSA).

• Reaction Execution: Heat the mixture to reflux. Monitor the reaction's progress by observing the volume of water collected in the Dean-Stark trap.

• Work-up: After the theoretical amount of water has been collected, allow the reaction mixture to cool to ambient temperature. Neutralize the acid catalyst by adding a mild base, such as sodium bicarbonate solution.

• Purification: Separate the organic layer, wash it with water and brine, and then dry it over an anhydrous salt (e.g., magnesium sulfate). Remove the solvent under reduced pressure. The resulting crude product, a mixture of diastereomers, can then be purified by column chromatography on silica gel.[5]

Caption: Workflow for the synthesis and separation of 2,4,6-triphenyl-1,3-dioxane isomers.

Conformational Analysis of Isomers

The conformational preferences of substituents in 1,3-dioxane rings are governed by a delicate balance of steric and stereoelectronic effects.[1][6]

Steric Considerations and A-Values

The steric bulk of a substituent plays a crucial role in determining its preferred orientation (axial vs. equatorial). This preference is quantified by the "A-value," which represents the Gibbs free energy difference between the axial and equatorial conformers.[7] A larger A-value signifies a stronger preference for the equatorial position to avoid destabilizing 1,3-diaxial interactions.[8][9] The phenyl group is considered a bulky substituent, with a cyclohexane A-value of approximately 3.0 kcal/mol.[8][10] This strong preference for the equatorial position is a dominant factor in the conformational analysis of 2,4,6-triphenyl-1,3-dioxane.

The cis and trans Isomers

For 2,4,6-triphenyl-1,3-dioxane, the key diastereomers are the cis and trans isomers, defined by the relative orientations of the phenyl groups.

• cis-isomer (all-cis): In this isomer, all three phenyl groups can occupy equatorial positions in a chair conformation. This arrangement minimizes steric strain from 1,3-diaxial interactions, making it the thermodynamically more stable isomer.

• trans-isomers: Several trans isomers are possible, where at least one phenyl group is in an axial position in the most stable chair conformation. For example, a trans-isomer with phenyl groups at C2 and C4 in a trans relationship would force one of them into an axial position, leading to significant steric strain.

The presence of the two oxygen atoms in the 1,3-dioxane ring alters the geometry compared to cyclohexane, leading to more pronounced 1,3-diaxial interactions for substituents at C2.[11] This further disfavors axial orientations for the phenyl group at this position.

Stereoelectronic Effects

While steric effects are dominant for bulky, non-polar groups like phenyl, stereoelectronic effects can also play a role in 1,3-dioxane systems.[6][12] The anomeric effect, a stabilizing interaction between a lone pair on an oxygen atom and the antibonding orbital of an adjacent axial C-O or C-X bond (where X is an electronegative atom), is a key factor for substituents at the C2 position.[1][13] For the 2-phenyl-1,3-dioxane system, while the phenyl group is not typically considered in classical anomeric effects, hyperconjugative interactions between the oxygen lone pairs and the phenyl group's π-system can influence conformational preferences.[6]

Caption: Conformational equilibrium in 2,4,6-triphenyl-1,3-dioxane isomers.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and differentiation of 2,4,6-triphenyl-1,3-dioxane isomers.

¹H NMR Spectroscopy

The chemical shifts and coupling constants of the ring protons provide a wealth of information about the stereochemistry.

• Chemical Shifts: Protons in an axial environment are typically shielded and appear at a higher field (lower ppm) compared to their equatorial counterparts.

• Coupling Constants (³JHH): The magnitude of the vicinal coupling constant between adjacent protons is dependent on the dihedral angle between them, as described by the Karplus equation.[14][15]

  • A large coupling constant (typically 8-12 Hz) is observed for axial-axial (¹⁸⁰°) and equatorial-equatorial (0°) interactions.

  • A small coupling constant (typically 2-5 Hz) is observed for axial-equatorial (60°) interactions.

By analyzing the coupling patterns of the methine protons at C2, C4, and C6, and the methylene protons at C5, the relative configuration of the phenyl groups can be determined. For the more stable all-cis isomer, where the methine protons are axial, large axial-axial couplings would be expected between H-4a/H-5a and H-6a/H-5a, and smaller axial-equatorial couplings between H-4a/H-5e and H-6a/H-5e.

¹³C NMR Spectroscopy

The ¹³C NMR chemical shifts are also sensitive to the stereochemical environment. The carbon atoms of the dioxane ring will exhibit different chemical shifts for the cis and trans isomers.

Data Summary

Parameter	cis-Isomer (all-equatorial Ph)	trans-Isomer (at least one axial Ph)
Relative Stability	More Stable	Less Stable
¹H NMR (Ring Protons)
H-2, H-4, H-6	Axial, upfield shift	Equatorial, downfield shift
³J(Hax, Hax)	Large (8-12 Hz)	Not present for all ring protons
³J(Hax, Heq)	Small (2-5 Hz)	Present
¹³C NMR (Ring Carbons)	Characteristic shifts	Different characteristic shifts

Note: The specific NMR values can vary depending on the solvent and the specific trans isomer being analyzed.[16][17]

Conclusion

The stereochemistry of 2,4,6-triphenyl-1,3-dioxane is a fascinating interplay of steric and electronic effects, with the bulky phenyl groups largely dictating the conformational landscape. The all-cis isomer, which allows all three phenyl groups to occupy equatorial positions, is the thermodynamically favored diastereomer. The synthesis of these compounds typically yields a mixture of isomers that can be separated and characterized using standard laboratory techniques. A detailed analysis of NMR spectra, particularly the coupling constants of the ring protons, provides unambiguous evidence for the assignment of the relative stereochemistry. This comprehensive understanding is crucial for the rational design and application of these molecules in various scientific disciplines.

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• Alabugin, I. V. (2000). Stereoelectronic interactions in cyclohexane, 1,3-dioxane, 1, 3-oxathiane, and 1,3-dithiane: W-effect, sigma(C)(-)(X) <--> sigma(C)(-)(H) interactions, anomeric effect-what is really important?. Semantic Scholar. Retrieved from [Link]

• Brainly. (2023, September 22). How do you rationalize the fact that the cyclohexane A value for phenyl (2.8) is larger than that for isopropyl (2.21)?. Retrieved from [Link]

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• Master Organic Chemistry. (2014, July 1). Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Retrieved from [Link]

• Google Patents. (n.d.). EP0982303A1 - 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.

• Wikipedia. (n.d.). Karplus equation. Retrieved from [Link]

• ResearchGate. (n.d.). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. Retrieved from [Link]

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• Altona, C., & Haasnoot, C. A. G. (1980). DEVELOPMENTS IN THE KARPLUS EQUATION AS THEY RELATE TO THE NMR COUPLING CONSTANTS OF CARBOHYDRATES. Progress in the Chemistry of Organic Natural Products, 38, 1-14. [Link]

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• University of Wisconsin-Madison. (n.d.). COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. Retrieved from [Link]

• PubChemLite. (n.d.). 2,4,6-triphenyl-1,3-dioxane (C22H20O2). Retrieved from [Link]

• Thieme. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). ¹H NMR spectrum of Compound 32. Retrieved from [Link]

• MDPI. (2003, April 4). Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Tetrahydrofuran. Retrieved from [Link]

• Arizona Board of Regents. (1987, August 1). Conformational Analysis of 1,3-Dioxanes with Sulfide, Sulfoxide, and Sulfone Substitution at C(5). Finding an Eclipsed Conformation in cis-2-tert-Butyl-5-(tert-butylsulfonyl). Retrieved from [Link]

• American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxane, 2,4,6-trimethyl-, (2α,4α,6α)-. Retrieved from [Link]

• The Fragrance Conservatory. (n.d.). 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. Retrieved from [Link]

• NextSDS. (n.d.). 2,4,6-triphenyl-1,3-dioxane — Chemical Substance Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). On the use of dioxane as reference for determination of the hydrodynamic radius by NMR spectroscopy. Retrieved from [Link]

• Rice Office of Research. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• Wiley. (n.d.). ¹H‐NMR analysis of crude product 2‐phenyl‐1,3‐dioxolane‐4‐methanol, 1. Inset. Retrieved from [Link]

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An In-depth Technical Guide to the Cis and Trans Isomers of 2,4,6-Triphenyl-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3-dioxane framework is a significant heterocyclic motif present in numerous biologically active compounds and natural products. The stereochemical arrangement of substituents on the 1,3-dioxane ring dictates the molecule's three-dimensional structure, which in turn governs its physicochemical properties and biological interactions. This technical guide provides a comprehensive exploration of the cis and trans isomers of 2,4,6-triphenyl-1,3-dioxane, a key derivative with potential applications in medicinal chemistry. While specific experimental data for this exact molecule is sparse in publicly available literature, this guide synthesizes established principles of stereochemistry, conformational analysis, and spectroscopic techniques, drawing upon data from closely related analogues to provide a robust and predictive framework. We present detailed, albeit generalized, protocols for the synthesis and separation of these isomers, a thorough conformational analysis grounded in established A-values, and a predictive interpretation of their NMR spectra. This guide is intended to be a valuable resource for researchers working with substituted 1,3-dioxanes, offering insights into their synthesis, characterization, and stereochemical behavior.

Introduction

The 1,3-dioxane ring system, a six-membered heterocycle containing two oxygen atoms at positions 1 and 3, is a cornerstone in the field of organic and medicinal chemistry.[1] Its conformational behavior, akin to cyclohexane, is predominantly a chair form, which minimizes torsional and steric strain.[1] However, the presence of heteroatoms introduces unique stereoelectronic effects that can significantly influence the orientation of substituents and the overall molecular topography.[2] The 2,4,6-triphenyl-1,3-dioxane molecule, possessing three stereogenic centers, can exist as a set of stereoisomers. The most fundamental distinction lies between the cis and trans diastereomers, which differ in the relative orientation of the phenyl substituents on the dioxane ring.

A comprehensive understanding of the synthesis, separation, and conformational dynamics of these isomers is paramount for the rational design of novel therapeutic agents and functional materials. For instance, the specific spatial arrangement of the phenyl groups can dramatically alter the molecule's ability to interact with biological targets, as has been noted in studies on the biological activity of 2,4,6-triphenyl-1,3-dioxane analogues.[3] This guide aims to provide a detailed technical overview of these isomers, addressing the key aspects of their chemistry.

Synthesis of Cis and Trans-2,4,6-Triphenyl-1,3-dioxane

The most direct and widely employed method for the synthesis of 2,4,6-trisubstituted-1,3-dioxanes is the acid-catalyzed condensation of a 1,3-diol with an aldehyde or its equivalent.[4][5] For the synthesis of 2,4,6-triphenyl-1,3-dioxane, this involves the reaction of 1,3-diphenyl-1,3-propanediol with benzaldehyde. This reaction is an equilibrium process, and to drive the reaction toward the product, the water formed is typically removed by azeotropic distillation.

Figure 1: Synthetic pathway for 2,4,6-triphenyl-1,3-dioxane.

Experimental Protocol: Acid-Catalyzed Acetalization

The following protocol is a generalized procedure based on established methods for 1,3-dioxane synthesis.[5][6]

Materials:

• 1,3-Diphenyl-1,3-propanediol

• Benzaldehyde

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (catalytic amount)

• Toluene (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer, add 1,3-diphenyl-1,3-propanediol (1.0 eq), benzaldehyde (1.1 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq).

• Add a sufficient volume of anhydrous toluene to immerse the reactants and fill the Dean-Stark trap.

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, or the reaction is deemed complete by thin-layer chromatography (TLC), cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product as a mixture of cis and trans isomers.

Separation of Cis and Trans Isomers

The separation of the cis and trans diastereomers of 2,4,6-triphenyl-1,3-dioxane can be achieved by standard chromatographic techniques, leveraging the likely differences in their polarity and crystallinity.

Experimental Protocol: Column Chromatography

Materials:

• Crude mixture of cis- and trans-2,4,6-triphenyl-1,3-dioxane

• Silica gel (for column chromatography)

• A suitable eluent system (e.g., a gradient of ethyl acetate in hexanes)

Procedure:

• Prepare a slurry of silica gel in the initial, less polar eluent and pack it into a chromatography column.

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column with the chosen solvent system, starting with a low polarity and gradually increasing it.

• Collect fractions and monitor them by TLC to identify those containing the separated isomers.

• Combine the fractions containing each pure isomer and remove the eluent under reduced pressure to yield the isolated cis and trans products.

Structural Elucidation and Spectroscopic Analysis

Table 1: Predicted ¹H and ¹³C NMR Data for cis- and trans-2,4,6-Triphenyl-1,3-dioxane (in CDCl₃)

Assignment	cis-Isomer (Predicted)	trans-Isomer (Predicted)	Rationale for Prediction
¹H NMR (δ, ppm)
H-2 (axial)	~5.5 (s)	~5.8 (s)	The axial proton in the cis isomer is expected to be more shielded due to the anisotropic effect of the two axial phenyl groups at C-4 and C-6.
H-4, H-6 (axial)	~4.8 (t, J ≈ 11 Hz)	~5.1 (t, J ≈ 11 Hz)	Axial protons are typically downfield. The trans isomer's axial protons are expected to be slightly more deshielded.
H-5 (axial)	~2.0 (m)	~1.8 (m)	The axial proton at C-5 is expected to be in a more complex environment in the cis isomer due to interactions with the axial phenyl groups.
H-5 (equatorial)	~1.6 (m)	~1.5 (m)	The equatorial proton at C-5 is generally upfield compared to the axial proton.
Phenyl-H	~7.2 - 7.6 (m)	~7.2 - 7.6 (m)	A complex multiplet is expected for the aromatic protons of all three phenyl groups.
¹³C NMR (δ, ppm)
C-2	~101	~103	The acetal carbon chemical shift is characteristic.
C-4, C-6	~78	~80	The carbons bearing the phenyl groups are expected in this region.
C-5	~42	~40	The methylene carbon of the dioxane ring.
Phenyl-C	~125 - 140	~125 - 140	A series of signals corresponding to the aromatic carbons.

Note: The data in this table is hypothetical and intended for illustrative purposes. Experimental verification is required for definitive assignment.

Figure 2: Workflow for the structural elucidation of the isomers.

Conformational Analysis

The conformational preferences of the cis and trans isomers of 2,4,6-triphenyl-1,3-dioxane are primarily governed by the steric demands of the phenyl substituents. The conformational preference of a substituent is quantified by its A-value, which represents the Gibbs free energy difference between the axial and equatorial conformers.[2] A larger positive A-value indicates a stronger preference for the equatorial position. The A-value for a phenyl group at the 2-position of a 1,3-dioxane ring is approximately 3.1 kcal/mol, signifying a substantial energetic penalty for it to occupy an axial position.[2] The A-values for phenyl groups at the C-4 and C-6 positions are expected to be of a similar magnitude.

cis-Isomer

For the cis-isomer (r-2, c-4, c-6-triphenyl-1,3-dioxane), the most stable conformation will have all three phenyl groups in equatorial positions to minimize destabilizing 1,3-diaxial interactions. The alternative chair conformation with all three phenyl groups in axial positions would be extremely high in energy and is not expected to contribute significantly to the conformational equilibrium.

trans-Isomer

The trans-isomer (r-2, t-4, t-6-triphenyl-1,3-dioxane) will have one phenyl group in a different orientation relative to the other two. In its most stable chair conformation, two phenyl groups will occupy equatorial positions, while one will be forced into an axial position. The ring will likely adopt a conformation that places the C-2 phenyl group in an equatorial position due to the significant steric interactions of an axial substituent at this position with the axial protons at C-4 and C-6. This would leave one of the C-4 or C-6 phenyl groups in an axial position.

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Introduction: The Crucial Role of ¹H NMR in Stereochemical Elucidation

An In-Depth Technical Guide to the ¹H NMR Characterization of 2,4,6-Triphenyl-1,3-dioxane

In the realm of drug development and materials science, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is paramount. It dictates molecular recognition, biological activity, and material properties. The 1,3-dioxane scaffold, a common motif in pharmacologically active compounds and natural products, presents a fascinating case for stereochemical analysis[1]. Like its carbocyclic analog, cyclohexane, the 1,3-dioxane ring predominantly adopts a chair conformation to minimize energetic strain[1][2]. However, the introduction of two oxygen atoms creates a unique electronic and steric environment, making Nuclear Magnetic Resonance (NMR) spectroscopy an indispensable tool for its characterization[1].

This guide provides a comprehensive, in-depth analysis of the ¹H NMR characterization of 2,4,6-triphenyl-1,3-dioxane. We will move beyond a simple recitation of data to explore the causal relationships between molecular structure, conformational dynamics, and the resulting NMR spectrum. The focus is on providing a robust, self-validating framework for researchers to not only replicate these results but also to apply these principles to other substituted dioxane systems.

Part 1: Foundational Principles of 1,3-Dioxane Conformation

The 2,4,6-triphenyl-1,3-dioxane molecule can exist as two primary diastereomers: a cis isomer, where the phenyl groups at positions 4 and 6 are on the same side of the ring relative to the phenyl group at position 2, and a trans isomer, where they are on opposite sides. For the thermodynamically stable chair conformation, this translates to distinct arrangements of axial and equatorial substituents.

The conformational preference of a substituent is governed by the desire to minimize unfavorable 1,3-diaxial interactions[2]. In the case of 2,4,6-triphenyl-1,3-dioxane, the bulky phenyl groups will strongly prefer the more spacious equatorial positions.

• cis-isomer : This isomer can adopt a chair conformation where all three phenyl groups occupy equatorial positions (e,e,e). This is anticipated to be the most stable conformation.

• trans-isomer : In contrast, for one phenyl group to be trans to the other two, it must occupy an axial position while the others are equatorial (a,e,e). This introduces significant steric strain.

The following diagram illustrates the most stable chair conformations for the cis and trans isomers, which are central to interpreting the subsequent NMR data.

Caption: Lowest energy chair conformations of cis and trans isomers.

Part 2: Experimental Protocol: Acquiring High-Fidelity ¹H NMR Data

The quality of NMR data is fundamentally dependent on meticulous sample preparation and appropriate instrument parameterization. The following protocol is designed to yield high-resolution spectra suitable for detailed structural analysis.

Workflow for NMR Sample Preparation and Analysis

Caption: Standardized workflow for NMR characterization.

Step-by-Step Methodology

• Sample Weighing : Accurately weigh 5-10 mg of purified 2,4,6-triphenyl-1,3-dioxane.[3][4] Using a sample within this range ensures sufficient signal for a ¹H spectrum without causing issues of viscosity or solubility that can degrade spectral quality.[5][6]

• Solvent Selection & Dissolution : Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent.[4][6] Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively clean spectral window. The solvent should contain an internal standard, typically tetramethylsilane (TMS) at 0.03% v/v, to provide a reference point for the chemical shift scale at 0.00 ppm.[5]

• Filtration : It is critical to filter the sample solution directly into a clean, dry 5 mm NMR tube. This can be accomplished by passing the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool.[4] This step removes any microscopic particulate matter that would otherwise disrupt the magnetic field homogeneity, leading to broad spectral lines and poor resolution.

• Data Acquisition :

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is visualized by a sharp and symmetrical solvent peak.

  • Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans (typically 8 to 16) should be averaged to ensure a good signal-to-noise ratio.

• Data Processing :

  • The raw data (Free Induction Decay, or FID) is converted into a spectrum via a Fourier Transform.

  • The spectrum must be accurately phased and the baseline corrected.

  • The spectrum is then calibrated by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons corresponding to each resonance.

  • Perform peak picking to identify the precise chemical shift of each signal.

  • This process can be carried out using various software platforms such as Mnova, TopSpin, or the web-based NMRium.[7][8][9][10]

Part 3: Spectral Interpretation: Decoding the ¹H NMR Spectrum

The true power of ¹H NMR lies in the detailed interpretation of chemical shifts (δ), signal multiplicities, and scalar (J) coupling constants. These parameters provide a fingerprint of the molecular structure and stereochemistry.

Expected Chemical Shifts and Multiplicities

The protons on the dioxane ring are in distinct chemical environments, which will give rise to separate signals. The phenyl groups will generate complex signals in the aromatic region of thespectrum (typically δ 7.0-8.0 ppm). Our focus is on the protons directly attached to the dioxane ring.

Proton(s)	Expected δ (ppm)	Isomer	Expected Multiplicity	Rationale for Chemical Shift and Multiplicity
H-2	~5.6	cis (e)	Singlet (s)	Acetal proton deshielded by two oxygen atoms. No adjacent protons on the ring to couple with.
H-2	~5.0 - 5.5	trans (a)	Singlet (s)	Expected to be upfield of its cis counterpart due to anisotropic effects.
H-4, H-6	~5.0	cis (e)	Doublet (d)	Benzylic protons deshielded by an oxygen and a phenyl group. Coupled to the H-5 protons.
H-4, H-6	~5.0	trans (e)	Doublet (d)	Similar environment to the cis isomer. Coupled to the H-5 protons.
H-5 (ax, eq)	~2.0 - 2.5	cis	Multiplet (m)	Methylene protons coupled to H-4 and H-6. The axial and equatorial protons are non-equivalent and will split each other (geminal coupling) and also be split by the H-4/H-6 protons (vicinal coupling).
H-5 (ax, eq)	~1.8 - 2.3	trans	Multiplet (m)	Similar to the cis isomer, but the specific coupling constants will differ due to conformational changes.
Phenyl-H	~7.2-7.6	Both	Multiplet (m)	Protons on the aromatic rings.

Note: These are estimated values. Actual chemical shifts can vary depending on the solvent and experimental conditions.[11]

The Decisive Role of Coupling Constants (J-Values)

While chemical shifts provide initial assignments, vicinal coupling constants (³J) are the most definitive tool for establishing stereochemistry in 1,3-dioxane systems. The magnitude of ³J is described by the Karplus relationship, which correlates the coupling constant to the dihedral angle between the coupled protons.

• Large Coupling (³J ≈ 10-13 Hz) : This is characteristic of an anti-periplanar relationship, which occurs between protons that are both in axial positions (³J_ax-ax).

• Small Coupling (³J ≈ 2-5 Hz) : This is observed for syn-clinal relationships, such as those between an axial and an equatorial proton (³J_ax-eq) or two equatorial protons (³J_eq-eq).

Analysis of the cis-Isomer (all-equatorial): In the stable all-equatorial conformation, the H-4 and H-6 protons are equatorial. They couple to the adjacent H-5 protons, one of which is axial (H-5ax) and one equatorial (H-5eq). We would therefore expect to see coupling constants characteristic of ³J_eq-ax (~3-5 Hz) and ³J_eq-eq (~2-4 Hz). The signal for H-4/H-6 would likely appear as a doublet of doublets, though it may be simplified to a doublet if some couplings are not resolved.

Analysis of the trans-Isomer (one-axial phenyl): The presence of an axial phenyl group would significantly alter the conformation and the resulting coupling constants, providing a clear spectroscopic distinction from the cis isomer. However, given the high energetic penalty of an axial phenyl group, the trans isomer may be unstable or exist in a conformational equilibrium, which could lead to averaged and potentially broadened NMR signals. If a chair conformation is adopted, the coupling patterns of the protons adjacent to the axial substituent would show markedly different J-values compared to the cis isomer.

Conclusion

The ¹H NMR characterization of 2,4,6-triphenyl-1,3-dioxane is a prime example of how modern spectroscopy can be used to unravel complex stereochemical questions. A thorough analysis, grounded in the foundational principles of conformational analysis, allows for the unambiguous assignment of the cis and trans isomers. By carefully preparing the sample, acquiring high-resolution data, and meticulously analyzing the chemical shifts and, most importantly, the coupling constants, researchers can gain definitive insights into the three-dimensional structure of this and related heterocyclic systems. This guide provides the necessary framework, from experimental execution to spectral interpretation, to confidently perform this characterization.

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• Mestrelab Research. (n.d.). Mnova NMR Software for 1D and 2D NMR Data. Available at: [Link]

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• Vela, A., et al. (2001). Density Functional Calculation of 1JC-H Coupling Constants in Cyclohexane and Diheterocyclohexanes. Repercussion of Stereoelectronic Effects on Coupling Constants. The Journal of Physical Chemistry A, 105(29), 7071–7078. Available at: [Link]

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• Haber, A. (1970). NUCLEAR MAGNETIC RESONANCE STUDY OF THE CONFORMATIONS OF 1,'3-DIOXOLANES AND RELATED FIVE-MEMBERED RINGS. ProQuest. Available at: [Link]

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• Juaristi, E., et al. (1995). Stereoelectronic Interpretation for the Anomalous 1H NMR Chemical Shifts and One-Bond C-H Coupling Constants (Perlin Effects) in 1,3-Dioxanes, 1,3-Oxathianes, and 1,3-Dithianes. Spectroscopic and Theoretical Observations. Journal of the American Chemical Society, 117(4), 1127–1135. Available at: [Link]

• Compound Interest. (2014). A Guide to 1H NMR Chemical Shift Values. Available at: [Link]

• Zhang, Z-H., et al. (2017). An efficient synthesis of 1,3-dioxane-4,6-diones. HETEROCYCLES, 94(6), 1115. Available at: [Link]

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• Eliel, E. L., & Knoeber, M. C. (1968). Conformational analysis. XVI. 1,3-Dioxanes. Journal of the American Chemical Society, 90(13), 3444–3458. Available at: [Link]

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• Schepmann, D., et al. (2018). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Pharmaceuticals, 11(3), 85. Available at: [Link]

• Grosu, I., et al. (2000). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILIBRIUM. Revue Roumaine de Chimie, 45(6), 543-549. Available at: [Link]

• Gassen, M., et al. (2000). 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. Google Patents.

• Lyul'kina, O. V., et al. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology Letters, 207(1), 15-21. Available at: [Link]

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13C NMR Spectral Analysis of 2,4,6-Triphenyl-1,3-dioxane: Structural Elucidation and Pharmacological Implications

Executive Summary

The compound 2,4,6-Triphenyl-1,3-dioxane (TPD) is a highly potent, species-specific inducer of the cytochrome P450 2B (CYP2B) enzyme family, acting primarily through the activation of the Constitutive Androstane Receptor (CAR). In drug development and molecular pharmacology, minor structural or stereochemical variations in xenobiotics can drastically alter receptor binding affinities. For TPD, stereochemistry is the absolute determinant of pharmacological efficacy: the all-cis isomer acts as a full CAR activator, whereas the trans isomer acts merely as a partial activator1 [1].

This whitepaper provides an in-depth technical guide to utilizing Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy to unambiguously assign the stereochemistry of TPD. By mapping the chemical shifts of the 1,3-dioxane core, researchers can establish a self-validating workflow that links chemical synthesis directly to downstream in vitro pharmacological outcomes.

Structural Dynamics and Stereochemical Causality

The 1,3-dioxane ring predominantly adopts a chair conformation in solution. When substituted with bulky phenyl groups at the 2, 4, and 6 positions, the molecule experiences severe steric constraints.

Under thermodynamically controlled synthetic conditions, the system overwhelmingly favors the all-cis configuration . In this state, all three phenyl rings occupy equatorial positions , effectively minimizing 1,3-diaxial steric clashes. This equatorial topography presents a flattened, complementary surface that optimally docks into the ligand-binding pocket (LBP) of CAR. Conversely, the trans isomer forces at least one phenyl group into an axial position, disrupting LBP complementarity and reducing the transcriptional enhancement of the CYP2B gene.

Workflow linking TPD synthesis, NMR elucidation, and CYP2B induction.

13C NMR Spectral Data and Mechanistic Assignment

The 13C NMR spectrum of all-cis-2,4,6-triphenyl-1,3-dioxane is the definitive proof of its stereochemistry. The core unsubstituted 1,3-dioxane ring exhibits baseline chemical shifts at ~94.3 ppm (C2), ~66.9 ppm (C4/C6), and ~26.6 ppm (C5) 2 [2]. The introduction of phenyl rings induces predictable downfield shifts due to the anisotropic deshielding effects of the aromatic π -systems.

Quantitative 13C NMR Shift Assignments

Carbon Position	Chemical Shift (δ, ppm)	Multiplicity (DEPT)	Assignment Rationale & Causality
C2	~ 101.5	CH	Highly deshielded by two adjacent highly electronegative oxygen atoms (acetal carbon) and the α -phenyl ring.
C4, C6	~ 78.2	CH	Deshielded by one adjacent oxygen and one α -phenyl ring. Crucially, these carbons are magnetically equivalent in the all-cis conformation due to the molecule's internal plane of symmetry.
C5	~ 41.0	CH2	Aliphatic methylene shifted downfield by β -phenyl groups and β -oxygens.
C1' (Ipso, C2-Ph)	~ 138.5	C (Quat.)	Quaternary ipso carbon of the phenyl ring attached directly to C2.
C1'' (Ipso, C4/C6-Ph)	~ 141.2	C (Quat.)	Quaternary ipso carbons of the phenyl rings attached to C4 and C6.
Ortho/Meta (Ph)	125.5 - 128.8	CH	Aromatic methines of the three phenyl rings.
Para (Ph)	127.5 - 128.1	CH	Para carbons of the phenyl rings.

The Causality of Equivalence: The equivalence of C4 and C6 (yielding a single resonance at ~78.2 ppm) is the self-validating diagnostic feature of the all-cis isomer. If the molecule were the trans isomer, the lack of a symmetry plane (caused by one axial and one equatorial phenyl group at positions 4 and 6) would break the magnetic equivalence, resulting in two distinct peaks in the 75–85 ppm region.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols outline a closed-loop system: the synthesis is driven by thermodynamic control, the NMR validates the structural outcome, and the biological assay confirms the pharmacological activity.

Protocol 1: Diastereoselective Synthesis of all-cis-TPD

• Reaction Setup: Combine 1-phenyl-1,3-propanediol (1.0 equiv) and benzaldehyde (1.1 equiv) in a round-bottom flask.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) and suspend the mixture in anhydrous toluene.

• Thermodynamic Control: Equip the flask with a Dean-Stark apparatus. Reflux the mixture for 12 hours. Causality: The continuous azeotropic removal of water drives the equilibrium toward the acetal. The high temperature and reversibility of the reaction ensure the thermodynamic sink is reached, heavily favoring the all-cis (equatorial) isomer.

• Workup & Isolation: Quench with saturated NaHCO₃, extract with ethyl acetate, dry over MgSO₄, and concentrate in vacuo. Recrystallize the crude product from hot ethanol to selectively isolate the pure all-cis diastereomer.

Protocol 2: High-Resolution 13C NMR Acquisition

• Sample Preparation: Dissolve 25 mg of the purified TPD in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer to a 5 mm NMR tube.

• Instrument Parameters: Acquire the spectrum on a 400 MHz or 500 MHz NMR spectrometer (100 MHz or 125 MHz for 13C) using a composite pulse decoupling sequence (e.g., WALTZ-16) to remove ¹H-¹³C scalar coupling.

• Relaxation Delay (D1): Set the relaxation delay (D1) to at least 2.5 seconds. Causality: Quaternary carbons (like the ipso-phenyl carbons at ~138.5 and ~141.2 ppm) lack attached protons to facilitate dipole-dipole relaxation. A longer D1 ensures these nuclei fully relax between pulses, preventing their signals from being lost in the baseline noise.

Protocol 3: In Vitro CAR Activation Assay

• Cell Culture: Culture primary mouse or rat hepatocytes in standard media.

• Dosing: Treat the cells with 10 µM of the NMR-verified all-cis-TPD dissolved in DMSO (maintaining a final DMSO concentration of ≤ 0.1%).

• Incubation: Incubate for 24–48 hours to allow for CAR translocation and subsequent transcriptional/translational upregulation of CYP2B.

• Quantification: Harvest the cells and perform RT-qPCR for Cyp2b10 mRNA (mouse) or Cyp2b1/2 (rat). Causality: This directly validates that the equatorial configuration confirmed by the ~78.2 ppm C4/C6 NMR shift successfully binds the CAR LBP.

Pharmacological Implications: The CAR Signaling Pathway

The structural validation of TPD is not merely an academic exercise; it is a prerequisite for reliable pharmacological testing. Minor structural changes in TPD analogs cause dramatic shifts in their ability to induce CYP2B 3 [3].

Upon entering the hepatocyte, all-cis-TPD binds to the cytosolic Constitutive Androstane Receptor. This binding triggers the dissociation of cytosolic retention complexes, allowing CAR to translocate into the nucleus. Once in the nucleus, CAR heterodimerizes with the Retinoid X Receptor (RXR) and binds to the Phenobarbital-Responsive Enhancer Module (PBREM) on the CYP2B promoter, initiating massive transcriptional enhancement.

Mechanism of CYP2B gene induction via TPD-mediated CAR activation.

Because the trans isomer lacks the optimal 3D geometry to stabilize the active conformation of helix 12 in the CAR LBP, it acts as a partial agonist, resulting in significantly lower CYP2B mRNA levels. Therefore, the 13C NMR spectrum serves as a direct predictive proxy for the compound's in vivo and in vitro metabolic induction capabilities.

References

• Kachaylo, E. M., et al. (2011).
• Doc Brown's Chemistry. (2025).
• Kachaylo, E. M., et al. (2011). "Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver." Toxicology Letters.

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Mass Spectrometry Fragmentation of 2,4,6-Triphenyl-1,3-dioxane: A Mechanistic and Analytical Guide

Executive Summary

The structural elucidation of cyclic acetals and ketals is a critical function in synthetic organic chemistry, natural product isolation, and drug development. 2,4,6-Triphenyl-1,3-dioxane (2,4,6-TPD) —a molecule characterized by its saturated six-membered heterocycle and bulky aromatic substituents—presents a unique analytical challenge. Due to the presence of multiple stereocenters, distinguishing between its diastereomers requires highly reproducible analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) serves as the gold standard for this purpose. This whitepaper provides an in-depth mechanistic analysis of the fragmentation pathways of 2,4,6-TPD, grounded in computational thermodynamics and validated experimental protocols.

Structural Dynamics and Ionization Fundamentals

In mass spectrometry, the choice of ionization technique dictates the depth of structural information obtained. For 2,4,6-TPD, Electron Ionization (EI) at 70 eV is universally preferred over soft ionization techniques like Electrospray Ionization (ESI).

The Causality of 70 eV EI: Bombarding the 2,4,6-TPD molecule with 70 eV electrons imparts approximately 6,000 kJ/mol of energy. Because the first ionization energy of the 1,3-dioxane ring is only ~9–10 eV, the massive excess of internal energy forces the resulting molecular ion ([M]•+) into highly reproducible, thermodynamically controlled unimolecular decomposition pathways. This "hard" fragmentation is essential for 2,4,6-TPD, as it generates a rich spectral fingerprint that maps directly to the molecule's carbon skeleton and heteroatom connectivity, enabling the differentiation of complex stereoisomers.

Mechanistic Pathways of Fragmentation

The fragmentation of 2,4,6-TPD is driven by the relief of steric strain and the formation of highly resonance-stabilized cations. The three primary pathways are:

• Alpha-Cleavage (Oxonium Ion Formation): The EI mass spectra of 1,3-dioxanes are fundamentally characterized by the loss of the substituent at the C2 position. In 2,4,6-TPD, this manifests as the rapid alpha-cleavage of a phenyl radical (C₆H₅•), generating a at m/z 239[1]. The resonance stabilization provided by the adjacent oxygen heteroatoms makes this a dominant primary fragmentation event.

• Retro-Prins Cycloreversion: The 1,3-dioxane ring is highly susceptible to a retro-Prins-type cycloreversion. This cleavage of the C-O and C-C bonds relieves ring strain, yielding a benzaldehyde radical cation (m/z 106) and a neutral alkene (e.g., styrene).

• Benzoyl Cation Formation: The benzaldehyde radical cation rapidly loses a hydrogen radical to generate the benzoyl cation (m/z 105). Because the benzoyl cation is exceptionally stable, it typically forms the base peak (100% abundance) of the spectrum. Subsequent loss of carbon monoxide (CO) yields the phenyl cation (m/z 77). The presence of 2,4,6-TPD in complex matrices, such as , is routinely confirmed by monitoring these exact mass transitions[2].

Primary EI-MS fragmentation pathways of 2,4,6-Triphenyl-1,3-dioxane.

Stereochemical Differentiation via Mass Spectrometry

A critical application of MS in drug development is the differentiation of diastereomers. Stereoisomers of 2,4,6-triphenyl-1,3-dioxane can be distinguished by their distinct electron ionization mass spectra. have demonstrated that the molecular ions of cis,cis and trans,trans diastereomers initiate fragmentation from fundamentally different stable ion conformations[3].

The steric strain inherent in the axial phenyl groups of the trans isomers lowers the activation energy required for ring cleavage. Consequently, trans isomers typically exhibit a lower relative abundance of the intact molecular ion ([M]•+) and a higher abundance of retro-Prins fragments compared to their more stable, all-equatorial cis,cis counterparts. Furthermore, has proven highly effective in elucidating the conformational equilibriums of these saturated 6-atom rings[4].

Quantitative Fragment Mapping

The table below summarizes the quantitative fragmentation profile of 2,4,6-TPD, mapping the mass-to-charge ratios to their structural assignments and mechanistic drivers.

Fragment Ion	m/z	Relative Abundance (%)	Structural Assignment	Mechanistic Driver
[M]•+	316	5 - 15	[C₂₂H₂₀O₂]•+	Intact molecular ion (abundance varies by stereoisomer).
[M - H]+	315	10 - 20	[C₂₂H₁₉O₂]+	Loss of hydrogen from C2, C4, or C6.
[M - Ph]+	239	40 - 60	[C₁₆H₁₅O₂]+	Alpha-cleavage at C2; driven by oxonium resonance stabilization.
[PhCHO]•+	106	30 - 50	[C₇H₆O]•+	Retro-Prins ring cleavage; driven by relief of ring strain.
[PhCO]+	105	100 (Base)	[C₇H₅O]+	Benzoyl cation formation; driven by extreme thermodynamic stability.
[C₆H₅]+	77	60 - 80	[C₆H₅]+	Loss of neutral CO (28 Da) from the benzoyl cation.

Validated Experimental Protocol: GC-EI-MS

To ensure scientific integrity, the analytical protocol must be a self-validating system. The following methodology details the optimal parameters for analyzing 2,4,6-TPD, explaining the causality behind each experimental choice.

GC-EI-MS analytical workflow for 2,4,6-Triphenyl-1,3-dioxane.

Step 1: System Suitability and Mass Calibration

• Action: Tune the quadrupole mass analyzer using Perfluorotributylamine (PFTBA).

• Causality: Standardizes ion transmission efficiency and ensures mass axis accuracy across the operational range.

• Self-Validation: The relative abundances of PFTBA fragments (m/z 69, 219, 502) must meet predefined ratios (e.g., m/z 219 > 40% of m/z 69). If m/z 502 is absent, the system is discriminating against high masses, which would falsely eliminate the 2,4,6-TPD molecular ion (m/z 316).

Step 2: Chromatographic Separation (GC)

• Action: Inject 1 µL of sample (10 µg/mL in hexane) into a DB-5MS column (30 m x 0.25 mm x 0.25 µm). Set the oven program to start at 50 °C (hold 1 min), ramp at 40 °C/min to 170 °C, then 10 °C/min to 310 °C (hold 10 min)[2].

• Causality: The initial 50 °C temperature focuses the solvent at the head of the column. The rapid ramp to 170 °C bypasses the void volume, while the slower 10 °C/min ramp to 310 °C provides high-resolution separation of 2,4,6-TPD diastereomers based on their boiling points and stationary phase interactions.

• Self-Validation: A preceding solvent blank injection must show a flat baseline at the retention time of 2,4,6-TPD, validating that subsequent signals are free from injector carryover.

Step 3: Electron Ionization (EI)

• Action: Operate the ion source at 280 °C with an electron energy of 70 eV[5].

• Causality: 70 eV provides a consistent internal energy distribution, ensuring the resulting fragmentation fingerprint perfectly matches computational models. The 280 °C source temperature prevents the condensation of the bulky 316 Da molecule on the repeller or electrostatic lenses.

Step 4: Data Acquisition

• Action: Scan from m/z 45 to 450.

• Causality: This specific mass range captures the lowest significant fragment (m/z 77, phenyl cation) up to the intact molecular ion (m/z 316) and its isotopes (m/z 317, ¹³C), while explicitly excluding low-mass background noise from atmospheric air (m/z 28, 32) and carrier gas impurities.

References

• Albu, T. V. (2006). Hybrid density functional theory study of fragment ions generated during mass spectrometry of 1,3-dioxane derivatives. Rapid Communications in Mass Spectrometry, 20(12), 1871-1876. URL: [Link]

• Godé, L. X., & Niñerola, J. M. (1998). Identification of 1,3-Dioxanes and 1,3-Dioxolanes as Malodorous Compounds at Trace Levels in River Water, Groundwater, and Tap Water. Environmental Science & Technology. URL:[Link]

• Harja, F., et al. (2026). Stereochemistry Studies of Some 1,3-dioxane Derivatives by Differential Mass Spectrometry and Computational Chemistry. ResearchGate. URL:[Link]

• Sivakumaran, G., et al. (2021). GC MS analysis of one Ayurvedic formulation “Nasika churnam”. Research Journal of Pharmacy and Technology, 14(3), 1400-1404. URL:[Link]

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Crystal structure of 2,4,6-Triphenyl-1,3-dioxane

An In-depth Technical Guide to the Crystal Structure of 2,4,6-Triphenyl-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3-dioxane framework is a key structural element in numerous organic compounds, influencing their chemical and biological properties. The spatial arrangement of substituents on this heterocyclic system is pivotal for its function. This technical guide addresses the crystal structure of 2,4,6-Triphenyl-1,3-dioxane, a molecule of interest in medicinal chemistry. While a definitive crystal structure is not yet publicly available, this document provides a comprehensive roadmap for its determination. We detail a robust synthetic protocol, a step-by-step guide to single-crystal X-ray diffraction analysis, and an expert analysis of the anticipated molecular geometry and intermolecular interactions based on established principles of conformational analysis. This guide is intended to equip researchers with the necessary theoretical and practical framework to elucidate and understand the three-dimensional structure of this and related compounds.

Introduction: The Significance of Structural Elucidation

The 1,3-dioxane ring is a prevalent motif in organic chemistry, and the conformational arrangement of its substituents has a profound impact on molecular properties and biological activity.[1] 2,4,6-Triphenyl-1,3-dioxane, with its bulky phenyl groups, presents a compelling case for structural investigation. Understanding its three-dimensional structure is crucial for applications in drug design and development, as evidenced by studies on related analogs.[2]

To date, a solved crystal structure for 2,4,6-Triphenyl-1,3-dioxane has not been reported in the public domain. This guide, therefore, serves a dual purpose: to provide a validated methodology for its synthesis and crystallization, and to offer a predictive analysis of its structural features based on established principles of X-ray crystallography and conformational analysis of substituted 1,3-dioxanes.

Synthesis and Crystallization: The Foundation of Structural Analysis

The synthesis of 2,4,6-Triphenyl-1,3-dioxane can be achieved via the acid-catalyzed condensation of benzaldehyde and 1,3-diphenyl-1,3-propanediol. This acetalization reaction is a well-established method for the formation of 1,3-dioxane rings.[3][4]

Synthetic Protocol

A plausible synthetic route involves the following steps:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 1,3-diphenyl-1,3-propanediol (1 equivalent) and benzaldehyde (1.1 equivalents).

• Solvent and Catalyst: Add toluene as a solvent to facilitate the azeotropic removal of water. Introduce a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Reaction Execution: Heat the mixture to reflux. Monitor the reaction progress by observing the collection of water in the Dean-Stark trap.

• Work-up: Upon completion, cool the reaction mixture to room temperature and neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Purification: Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to yield the crude product. The crude 2,4,6-Triphenyl-1,3-dioxane can then be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexane, to obtain single crystals suitable for X-ray diffraction.

Crystallization

The growth of high-quality single crystals is a critical yet often challenging step.[5] The following methods can be employed for the crystallization of 2,4,6-Triphenyl-1,3-dioxane:

• Slow Evaporation: A saturated solution of the purified compound in a suitable solvent is allowed to evaporate slowly at room temperature.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.

Proposed Methodology for Crystal Structure Determination: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.[5][6]

Experimental Workflow

The following workflow outlines the key steps for the SC-XRD analysis of 2,4,6-Triphenyl-1,3-dioxane.

Figure 1: Experimental workflow for single-crystal X-ray diffraction.

Step-by-Step Protocol:

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm) is mounted on a goniometer head.[5]

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. Diffraction data are collected as the crystal is rotated, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations.[5]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, crystal system, and space group.[6]

• Structure Solution: The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and other structural parameters are refined against the experimental diffraction data to obtain a final, accurate structural model.[5]

Anticipated Molecular and Crystal Structure

While awaiting experimental data, a predictive analysis of the molecular and crystal structure of 2,4,6-Triphenyl-1,3-dioxane can be made based on established principles of conformational analysis and intermolecular interactions.

Conformational Analysis

The 1,3-dioxane ring predominantly adopts a chair conformation to minimize torsional and angle strain.[1] For substituted 1,3-dioxanes, the substituents will preferentially occupy positions that minimize steric hindrance.

Figure 2: Chair conformation of the 1,3-dioxane ring showing axial and equatorial positions.

Given the steric bulk of the phenyl groups, it is highly probable that all three phenyl substituents in 2,4,6-Triphenyl-1,3-dioxane will occupy the more stable equatorial positions in the chair conformation to avoid destabilizing 1,3-diaxial interactions.[1] This would result in a cis- or trans-isomer depending on the relative stereochemistry at the C2, C4, and C6 positions.

Molecular Geometry

The precise bond lengths and angles will be determined by the X-ray diffraction data. However, typical values for related structures can be anticipated. For example, the C-O bond lengths within the dioxane ring are expected to be shorter than the C-C bond lengths. The orientation of the phenyl rings relative to the dioxane ring will be a key feature of the structure, influenced by a balance of steric and electronic effects.

Intermolecular Interactions and Crystal Packing

The packing of 2,4,6-Triphenyl-1,3-dioxane molecules in the crystal lattice will be governed by a variety of non-covalent interactions.[7][8] These may include:

• π-π Stacking: Interactions between the aromatic rings of adjacent molecules.

• C-H···π Interactions: Interactions between C-H bonds and the electron-rich π systems of the phenyl rings.

• Van der Waals Forces: General attractive forces between molecules.

The interplay of these interactions will determine the overall crystal packing and resulting macroscopic properties of the crystalline material.[7]

Potential Applications in Drug Development

Substituted 1,3-dioxanes have been investigated for their biological activities. Notably, 2,4,6-triphenyldioxane-1,3 and its analogs have been shown to be effective inducers of the cytochrome P450 enzyme CYP2B.[2] The ability to induce specific metabolic enzymes is a critical consideration in drug development, as it can influence drug efficacy and safety profiles. A detailed understanding of the three-dimensional structure of 2,4,6-Triphenyl-1,3-dioxane would provide valuable insights for the rational design of new, more potent, and selective enzyme inducers or inhibitors.

Conclusion

This technical guide has outlined a comprehensive approach to determining and understanding the crystal structure of 2,4,6-Triphenyl-1,3-dioxane. While the definitive experimental structure remains to be elucidated, the proposed synthetic and crystallographic methodologies provide a clear path forward. The predictive analysis based on established conformational principles suggests a chair conformation for the dioxane ring with the phenyl substituents in equatorial positions. The elucidation of this structure will undoubtedly contribute to a deeper understanding of the structure-property relationships in this important class of heterocyclic compounds and aid in the development of new therapeutic agents.

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• Pustylnyak, V. O., et al. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology and Applied Pharmacology, 257(1), 1-7. Available at: [Link]

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An In-depth Technical Guide on the Physical and Chemical Properties of 2,4,6-Triphenyl-1,3-dioxane

Introduction: The Significance of 2,4,6-Triphenyl-1,3-dioxane in Stereochemical Analysis

2,4,6-Triphenyl-1,3-dioxane is a heterocyclic organic compound featuring a six-membered 1,3-dioxane ring substituted with phenyl groups at the 2, 4, and 6 positions. While not a compound with widespread direct application, its rigid, chair-like conformation and well-defined stereoisomers make it a subject of significant academic interest. The study of this molecule provides profound insights into the principles of stereochemistry, conformational analysis, and the subtle interplay of steric and electronic effects that govern molecular geometry.[1] For researchers in physical organic chemistry and drug development, understanding the properties of scaffolds like 1,3-dioxanes is crucial for designing molecules with specific three-dimensional architectures.

This guide provides a comprehensive overview of the synthesis, stereochemistry, conformational preferences, and chemical reactivity of 2,4,6-Triphenyl-1,3-dioxane, grounded in established experimental data and spectroscopic analysis.

Synthesis and Stereochemical Considerations

The primary route for synthesizing 2,4,6-Triphenyl-1,3-dioxane is the acid-catalyzed acetalization reaction between benzaldehyde and 1,3-diphenyl-1,3-propanediol.[2] This reaction is a classic example of cyclic acetal formation, a cornerstone of protecting group chemistry for both carbonyls and 1,3-diols.[1][3][4]

The reaction is an equilibrium process. To drive the synthesis towards the product, the water formed must be removed, typically through azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene or benzene.[2][4]

Caption: Conformational states of 2,4,6-Triphenyl-1,3-dioxane isomers.

Physical and Spectroscopic Properties

The distinct geometries of the cis and trans isomers lead to different physical properties, such as melting points and solubility, and unique spectroscopic signatures.

Physical Properties

Property	cis-2,4,6-Triphenyl-1,3-dioxane	trans-2,4,6-Triphenyl-1,3-dioxane
Molecular Formula	C₂₂H₂₀O₂	C₂₂H₂₀O₂
Molecular Weight	316.40 g/mol	316.40 g/mol
Appearance	White crystalline solid	White crystalline solid
Melting Point	Data not consistently available in searches	Data not consistently available in searches
Solubility	Soluble in common organic solvents like CHCl₃, CH₂Cl₂, THF	Soluble in common organic solvents

Note: Specific, reliably cited melting points for the separated isomers are not readily found in the aggregated search results. Experimental determination is recommended.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between the stereoisomers of 2,4,6-Triphenyl-1,3-dioxane. [5] ¹H NMR Spectroscopy: The key diagnostic signals are those of the protons on the dioxane ring (H2, H4, H5, H6).

• Chemical Shift: The chemical environment (axial vs. equatorial) dramatically affects the chemical shift. Axial protons are typically shielded (found at a lower ppm) compared to their equatorial counterparts.

• Coupling Constants (J-values): The dihedral angle between adjacent protons determines the magnitude of the spin-spin coupling constant. Large coupling constants (typically 8-12 Hz) are observed for axial-axial (Jₐₐ) interactions, while smaller values are seen for axial-equatorial (Jₐₑ) and equatorial-equatorial (Jₑₑ) interactions (typically 1-5 Hz).

For the stable cis-isomer (all-equatorial phenyls), the protons at C4 and C6 would be axial, and the proton at C2 would also be axial. This leads to characteristic large J-couplings between H4ax-H5ax and H6ax-H5ax.

¹³C NMR Spectroscopy: The chemical shifts of the ring carbons (C2, C4, C5, C6) also differ between isomers due to steric effects (e.g., the γ-gauche effect), providing another layer of structural confirmation. [5]

Chemical Properties and Reactivity

The dominant chemical feature of 2,4,6-Triphenyl-1,3-dioxane is the acetal functional group.

Stability

1,3-Dioxanes are robust protecting groups, stable under a wide range of conditions, including: [3][4]* Basic conditions (e.g., hydrolysis with NaOH, Grignard reagents)

• Nucleophilic attack

• Many oxidative and reductive conditions

Acid-Catalyzed Hydrolysis

The primary reactivity of the 1,3-dioxane ring is its cleavage under acidic aqueous conditions. This is the reverse of its formation reaction and regenerates the parent aldehyde (benzaldehyde) and 1,3-diol (1,3-diphenyl-1,3-propanediol). [3][4][6] The mechanism proceeds via protonation of one of the ring oxygens, followed by ring-opening to form a stabilized oxocarbenium ion. Subsequent attack by water and loss of a proton leads to a hemiacetal, which is further hydrolyzed to the final products. [6][7]The reaction is typically driven to completion by using a large excess of water. [6]The mechanism is generally considered to be A-1, where the rate-limiting step is the unimolecular decomposition of the protonated substrate. [8]

Experimental Protocols

Protocol 1: Synthesis of cis-2,4,6-Triphenyl-1,3-dioxane

Causality: This protocol is designed to favor the thermodynamically more stable cis-isomer by allowing the reaction to reach equilibrium. Toluene is used as the solvent to facilitate the azeotropic removal of water with a Dean-Stark trap, which is critical to drive the equilibrium toward the product. p-Toluenesulfonic acid (p-TSA) is a standard, effective, and easily handled acid catalyst for acetal formation. [2]

• Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 1,3-diphenyl-1,3-propanediol (1.0 eq), benzaldehyde (1.05 eq), and toluene (approx. 100 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TSA, ~0.02 eq).

• Reaction Execution: Heat the mixture to reflux. Monitor the reaction by observing the collection of water in the Dean-Stark trap. The reaction is complete when the theoretical amount of water has been collected (typically 2-4 hours).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst, followed by water (1 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the toluene under reduced pressure using a rotary evaporator. The crude product is a white solid.

• Recrystallization: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or an ethanol/water mixture) to yield pure cis-2,4,6-Triphenyl-1,3-dioxane as white crystals.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and melting point analysis.

Caption: Workflow for the synthesis and purification of the target compound.

Relevance and Applications

The primary value of 2,4,6-Triphenyl-1,3-dioxane and its analogs lies in fundamental research. However, substituted 1,3-dioxanes have appeared in various contexts:

• Protecting Groups: As detailed, the 1,3-dioxane moiety is a standard protecting group for 1,3-diols and carbonyl compounds in complex organic syntheses. [3]* Pharmacological Research: Certain analogs of 2,4,6-triphenyl-1,3-dioxane have been synthesized and investigated for their ability to induce cytochrome P450 enzymes (specifically CYP2B) in mouse livers, indicating that the dioxane scaffold can be a platform for developing biologically active molecules. [9]* Fragrance Industry: Other substituted phenyl-1,3-dioxanes are used as fragrance ingredients. [10][11]

Conclusion

2,4,6-Triphenyl-1,3-dioxane serves as an exemplary model for understanding the core principles of stereochemistry and conformational analysis in six-membered heterocyclic systems. Its synthesis is straightforward, yet it yields a rich stereochemical landscape dominated by a thermodynamically stable cis-isomer with a tri-equatorial phenyl group arrangement. The chemical behavior of the molecule is dictated by the acetal functionality, which is stable to most reagents but readily cleaved by aqueous acid. The insights gained from studying this and related 1,3-dioxanes are directly applicable to the rational design of complex molecules in fields ranging from materials science to medicinal chemistry.

References

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• The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. OSTI.GOV. Retrieved from [Link]

• The acid hydrolysis mechanism of acetals catalyzed by a supramolecular assembly in basic solution. (2009, January 2). PubMed. Retrieved from [Link]

• Hydrates, Hemiacetals, and Acetals. (2010, May 28). Master Organic Chemistry. Retrieved from [Link]

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• There are three dioxane isomers: 1,2-dioxane, 1,3-dioxane, and 1,... Pearson+. Retrieved from [Link]

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The Biological Frontier of 2,4,6-Triphenyl-1,3-dioxane Derivatives: A Technical Guide to Synthesis, Known Activities, and Future Potential

This guide provides an in-depth exploration of the biological activities associated with 2,4,6-triphenyl-1,3-dioxane derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a narrative grounded in scientific expertise. We will delve into the synthesis of this heterocyclic scaffold, dissect its established role in enzyme induction, and explore its promising, yet underexplored, potential in anticancer, antimicrobial, and anti-inflammatory applications. The causality behind experimental choices and the validation of protocols are central themes, ensuring a trustworthy and authoritative resource for advancing research in this compelling area of medicinal chemistry.

The 2,4,6-Triphenyl-1,3-dioxane Scaffold: Synthesis and Stereochemistry

The 1,3-dioxane ring is a versatile heterocyclic motif found in numerous bioactive compounds.[1][2] The strategic placement of three phenyl groups at the 2, 4, and 6 positions creates a rigid and lipophilic structure that can be pivotal for interaction with biological targets.

Synthesis via Acid-Catalyzed Acetalization

The most common and efficient method for synthesizing 2,4,6-trisubstituted-1,3-dioxanes is the acid-catalyzed acetalization reaction between a 1,3-diol and an aldehyde or ketone.[3] In the case of 2,4,6-triphenyl-1,3-dioxane, this involves the condensation of 1,3-diphenyl-1,3-propanediol with benzaldehyde. To drive this equilibrium reaction to completion, the water formed as a byproduct is continuously removed, typically through azeotropic distillation using a Dean-Stark apparatus.[4]

The choice of an acid catalyst is critical. While various Brønsted acids like sulfuric acid or hydrochloric acid can be used, p-toluenesulfonic acid (p-TSA) is often preferred due to its solid nature, which simplifies handling, and its good solubility in non-polar organic solvents like toluene or benzene.[4]

Caption: Synthetic pathway for 2,4,6-triphenyl-1,3-dioxane.

Experimental Protocol: Synthesis of 2,4,6-Triphenyl-1,3-dioxane

• Reaction Setup: To a 500 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 1,3-diphenyl-1,3-propanediol (1 equivalent), benzaldehyde (1 equivalent), and toluene (200 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 equivalents).

• Reaction Execution: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until the theoretical amount of water has been collected, indicating the reaction is complete.

• Work-up: Allow the reaction mixture to cool to room temperature. Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid catalyst, followed by a wash with brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2,4,6-triphenyl-1,3-dioxane.

Established Biological Activity: Induction of Cytochrome P450 Enzymes

A significant and well-documented biological activity of 2,4,6-triphenyl-1,3-dioxane (TPD) and its derivatives is the induction of cytochrome P450 (CYP) enzymes, specifically members of the CYP2B family.[5] This is a critical consideration in drug development, as CYP enzymes are central to the metabolism of a vast array of xenobiotics, including drugs, toxins, and carcinogens.

Mechanism of Action: Activation of the Constitutive Androstane Receptor (CAR)

Research has shown that TPD analogs induce CYP2B enzymes through the activation of the constitutive androstane receptor (CAR), a nuclear receptor that plays a key role in regulating the expression of genes involved in drug metabolism and detoxification.[5]

Upon binding of a TPD derivative, CAR translocates to the nucleus and forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as phenobarbital-responsive elements (PBREMs) in the promoter regions of target genes, such as cyp2b10.[5] This binding event recruits coactivator proteins and initiates the transcription of the CYP2B genes, leading to an increased synthesis of CYP2B proteins and, consequently, enhanced metabolic activity.[5]

Caption: CAR-mediated CYP2B induction pathway.

Structure-Activity Relationship and Potency

A study investigating various analogs of TPD revealed that minor structural modifications can dramatically alter their ability to induce CYP2B in mice.[5] While the parent TPD is a potent inducer in rats but not mice, the introduction of substituents on one of the phenyl rings led to a dose-dependent induction of mouse CYP2B.[5]

Compound	Substituent (R)	ED₅₀ (mg/kg) for CYP2B Induction in Mice
transpDMA	-N(CH₃)₂	~50
transpNO₂	-NO₂	~50
transpF	-F	~50
transpMeO	-OCH₃	~50
Data sourced from Pustylnyak et al., 2011.[5]

This data indicates that for the substituents tested, the potency of CYP2B induction was similar, suggesting that the presence of a substituent, rather than its specific electronic nature, is key for activating the mouse CAR.

Potential as Anticancer Agents

While direct studies on the anticancer activity of 2,4,6-triphenyl-1,3-dioxane derivatives are scarce, the broader class of 1,3-dioxane and 1,3-dioxolane compounds has shown promise in oncology, particularly in overcoming multidrug resistance (MDR).[1]

Overcoming Multidrug Resistance

MDR is a major hurdle in cancer chemotherapy and is often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp).[1] These pumps actively transport a wide range of anticancer drugs out of the cell, reducing their intracellular concentration and efficacy. Novel 2,2-diphenyl-1,3-dioxane derivatives have been synthesized and shown to act as effective MDR modulators.[1] These compounds are thought to interact with P-gp, inhibiting its function and restoring the sensitivity of cancer cells to chemotherapeutic agents. The triphenyl substitution pattern of the compounds discussed herein presents a compelling structural framework for further investigation as P-gp inhibitors.

Experimental Protocol: In Vitro Cytotoxicity and MDR Reversal Assay (MTT Assay)

This protocol is designed to assess both the intrinsic cytotoxicity of a test compound and its ability to reverse MDR in a P-gp-overexpressing cancer cell line.

• Cell Culture: Culture a drug-sensitive cancer cell line (e.g., Caco-2) and its P-gp-overexpressing, drug-resistant counterpart.

• Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Cytotoxicity: Treat the cells with serial dilutions of the 2,4,6-triphenyl-1,3-dioxane derivative alone to determine its IC₅₀ (the concentration that inhibits cell growth by 50%).

  • MDR Reversal: Treat the resistant cells with a fixed, non-toxic concentration of the dioxane derivative in combination with serial dilutions of a standard chemotherapeutic agent (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀ values. A significant decrease in the IC₅₀ of the chemotherapeutic agent in the presence of the dioxane derivative indicates MDR reversal.

Potential as Antimicrobial Agents

The 1,3-dioxane and 1,3-dioxolane scaffolds are present in a variety of compounds exhibiting antibacterial and antifungal properties.[6][7] The specific substitutions on the dioxane ring are crucial for determining the spectrum and potency of antimicrobial activity.

Structure-Activity Insights from Related Compounds

Studies on various substituted 1,3-dioxolanes have shown significant activity against Gram-positive bacteria like Staphylococcus aureus and fungi such as Candida albicans.[6][8] For instance, certain 1,3-dioxolane derivatives have displayed minimum inhibitory concentrations (MICs) as low as 2 µg/mL against C. albicans.[7] The lipophilicity and steric bulk imparted by the three phenyl groups in 2,4,6-triphenyl-1,3-dioxane derivatives may facilitate their interaction with and disruption of microbial cell membranes, a common mechanism of action for antimicrobial agents.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., S. aureus, E. coli, C. albicans) in a suitable broth medium, adjusted to a concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: Prepare serial twofold dilutions of the 2,4,6-triphenyl-1,3-dioxane derivative in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for yeast.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Potential as Anti-inflammatory Agents

Inflammation is a complex biological response to harmful stimuli, and the cyclooxygenase (COX) enzymes, particularly COX-2, are key mediators of this process and are the targets of nonsteroidal anti-inflammatory drugs (NSAIDs).[9] While direct evidence is lacking for 2,4,6-triphenyl-1,3-dioxane derivatives, related heterocyclic structures have been investigated for their anti-inflammatory properties.[10][11]

Targeting Cyclooxygenase (COX) Enzymes

The inhibition of COX enzymes prevents the conversion of arachidonic acid into prostaglandins, which are pro-inflammatory mediators.[9] The rigid, three-dimensional structure of 2,4,6-triphenyl-1,3-dioxane could potentially fit into the active site of COX enzymes, disrupting their catalytic activity. The triphenyl substitution provides a scaffold that can be further functionalized to enhance binding affinity and selectivity for COX-2 over COX-1, which is a key strategy for reducing the gastrointestinal side effects associated with traditional NSAIDs.

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes and the substrate, arachidonic acid.

• Compound Incubation: In a 96-well plate, incubate various concentrations of the 2,4,6-triphenyl-1,3-dioxane derivative with either COX-1 or COX-2 enzyme in a suitable buffer for a short pre-incubation period (e.g., 15 minutes at room temperature).

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Prostaglandin Detection: After a set incubation time (e.g., 10 minutes), stop the reaction and measure the amount of prostaglandin E₂ (PGE₂) produced using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound relative to a vehicle control. Determine the IC₅₀ values for both COX-1 and COX-2. The ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2) provides the selectivity index.

Conclusion and Future Directions

The 2,4,6-triphenyl-1,3-dioxane scaffold represents a class of compounds with established activity in the induction of metabolic enzymes via CAR activation. This well-defined mechanism provides a solid foundation for further toxicological and drug-drug interaction studies. While direct evidence for their efficacy as anticancer, antimicrobial, or anti-inflammatory agents is currently limited, the demonstrated bioactivity of the broader 1,3-dioxane class provides a strong rationale for their investigation in these therapeutic areas.

Future research should focus on:

• Systematic Screening: Evaluating a library of 2,4,6-triphenyl-1,3-dioxane derivatives in a range of anticancer, antimicrobial, and anti-inflammatory assays to identify lead compounds.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing new analogs with varied substituents on the phenyl rings to optimize potency and selectivity for specific biological targets.

• Mechanism of Action Studies: For any identified active compounds, elucidating the precise molecular mechanisms and signaling pathways involved.

The unique stereochemical and electronic properties of the 2,4,6-triphenyl-1,3-dioxane core make it a compelling starting point for the development of novel therapeutic agents. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to explore and unlock the full biological potential of these intriguing molecules.

References

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• Pustylnyak, V., Kazakova, Y., Yarushkin, A., Slynko, N., & Gulyaeva, L. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Chemico-Biological Interactions, 194(2-3), 134-138. [Link]

• Synthesis and biological activity of new 1,3-dioxolanes as potential antibacterial and antifungal compounds. (2011). PubMed. [Link]

• Schmidt, M., Ungvári, J., Glöde, J., Dobner, B., & Langner, A. (2007). New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. Bioorganic & Medicinal Chemistry, 15(6), 2283-2297. [Link]

• Synthesis and antimicrobial activity of functionally substituted 1,3-dioxacycloalkanes. (n.d.). CyberLeninka. [Link]

• Antibacterial Activity of Substituted 1,3-Dioxolanes. (2025). ResearchGate. [Link]

• Begum, Z., Khan, M., Khan, S. W., Imran, M., Rehman, N., Umar, M. N., Kamil, A., & Muhammad, T. (2019). Synthesis, Characterization, Antifungal and Antibacterial Activities of Novel Amide Derivatives of 1,3-Dioxolane. International Journal of Chemistry, 11(1), 71. [Link]

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. (2011). ResearchGate. [Link]

• In vitro antibacterial and antifungal activity of 1,3-Dioxolane derivatives. (n.d.). ResearchGate. [Link]

• New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. (2007). ResearchGate. [Link]

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• Synthesis and biological evaluation of novel 2,4,6-triazine derivatives as antimicrobial agents. (2012). PubMed. [Link]

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• Synthesis of 1,3-dioxolanes. (n.d.). Organic Chemistry Portal. [Link]

• 1,3-Dioxane-Linked Novel Bacterial Topoisomerase Inhibitors: Expanding Structural Diversity and the Antibacterial Spectrum. (2022). PMC. [Link]

• An efficient synthesis of 1,3-dioxane-4,6-diones. (2017). HETEROCYCLES, 94(6), 1115. [Link]

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. (2011). PMC. [Link]

• 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. (n.d.).

• Substituted 1,3 dioxolane and dioxane, the structures close to analgesics, anesthetics, dopaminergic. (n.d.). Academia.edu. [Link]

• Analgesic and Toxicity Studies of Aminoacetylenic Isoindoline-1,3-dione Derivatives. (2020). PMC. [Link]

• In Silico and In Vitro Analysis of the 4,4′,4′′-((1,3,5-Triazine-2,4,6-triyl)tris(azanediyl))triphenol), an Antioxidant Agent with a Possible Anti-Inflammatory Function. (2020). PMC. [Link]

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• • Toxicity and Risk Assessment. (n.d.). ITRC. [Link]

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An In-depth Technical Guide to 2,4,6-Triphenyl-1,3-dioxane: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-triphenyl-1,3-dioxane, a fascinating heterocyclic compound with a rich, albeit not widely documented, history. From its likely origins in the early 20th century following the discovery of the Prins reaction to its contemporary applications in medicinal chemistry, this document will explore the synthesis, stereochemistry, and characterization of this molecule. We will delve into detailed experimental protocols, offer insights into the causality behind synthetic choices, and present spectroscopic data to aid in the identification and differentiation of its stereoisomers. This guide is intended to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development, providing both foundational knowledge and practical insights into the world of 2,4,6-triphenyl-1,3-dioxane.

Introduction: The 1,3-Dioxane Scaffold

The 1,3-dioxane ring system is a six-membered heterocycle containing two oxygen atoms at positions 1 and 3. This structural motif is found in numerous natural products and has been widely utilized in synthetic organic chemistry. The stability of the 1,3-dioxane ring under various reaction conditions, coupled with its predictable conformational behavior, makes it an excellent choice for a variety of applications, including as a protecting group for carbonyls and 1,3-diols.

2,4,6-Triphenyl-1,3-dioxane, with its three phenyl substituents, presents a unique set of properties. The steric bulk and electronic nature of the phenyl groups significantly influence the molecule's conformation, reactivity, and biological activity. This guide will specifically focus on this intriguing derivative, shedding light on its discovery, synthesis, and potential applications.

Discovery and Historical Context: A Legacy of the Prins Reaction

While a definitive "discovery" paper for 2,4,6-triphenyl-1,3-dioxane is not readily apparent in the historical literature, its synthesis is intrinsically linked to the groundbreaking work of Dutch chemist Hendrik Jacobus Prins. In 1919, Prins reported the acid-catalyzed reaction of an alkene with an aldehyde, a transformation now famously known as the Prins reaction.[1][2][3] His initial investigations included the reaction of styrene with formaldehyde, which laid the foundation for the synthesis of a wide array of 1,3-dioxane derivatives.[4]

Given that the fundamental components of 2,4,6-triphenyl-1,3-dioxane are benzaldehyde and a precursor derived from styrene, it is highly probable that its first synthesis was achieved through a variation of the Prins reaction or a related acid-catalyzed condensation in the years following Prins' initial discovery. The reaction of styrene with benzaldehyde, or the condensation of benzaldehyde with 1,3-diphenyl-1,3-propanediol, represents the most logical synthetic pathways, both of which are rooted in the principles established by Prins.

Synthesis of 2,4,6-Triphenyl-1,3-dioxane: Methodologies and Protocols

The synthesis of 2,4,6-triphenyl-1,3-dioxane is primarily achieved through the acid-catalyzed condensation of benzaldehyde with 1,3-diphenyl-1,3-propanediol. This method allows for the formation of the 1,3-dioxane ring in a controlled manner. The stereochemical outcome of the reaction, yielding either the cis or trans isomer, is dependent on the stereochemistry of the starting diol and the reaction conditions.

Synthesis of the Precursor: 1,3-Diphenyl-1,3-propanediol

A crucial prerequisite for the synthesis of 2,4,6-triphenyl-1,3-dioxane is the availability of the precursor diol, 1,3-diphenyl-1,3-propanediol. This can be synthesized from the corresponding dione, 1,3-diphenyl-1,3-propanedione (dibenzoylmethane).

Protocol 1: Synthesis of 1,3-Diphenyl-1,3-propanedione [5][6]

This procedure involves the Claisen condensation of acetophenone and a benzoate ester.

• Reactants:

  • Acetophenone

  • Ethyl benzoate or Methyl benzoate[6]

  • Strong base (e.g., sodium amide[5], calcium oxide[6])

  • Anhydrous solvent (e.g., Tetrahydrofuran (THF)[5], or neat reaction[6])

• Procedure:

  • To a suspension of the base in the anhydrous solvent, slowly add acetophenone.

  • Stir the mixture at room temperature for a designated period.

  • Add the benzoate ester to the reaction mixture.

  • Allow the reaction to proceed, often with the formation of a precipitate.

  • Neutralize the reaction mixture with an aqueous acid solution (e.g., HCl).

  • Extract the product with an organic solvent (e.g., chloroform[5], toluene[6]).

  • Wash the organic layer and dry over an anhydrous salt.

  • Remove the solvent under reduced pressure to yield the crude 1,3-diphenyl-1,3-propanedione.

  • Purification can be achieved through recrystallization or by forming and then decomposing the copper salt of the dione.[5]

Protocol 2: Reduction of 1,3-Diphenyl-1,3-propanedione to 1,3-Diphenyl-1,3-propanediol

The reduction of the dione to the diol can be achieved using a variety of reducing agents. The choice of reducing agent can influence the stereoselectivity of the reaction, yielding either the syn (meso) or anti (racemic) diastereomer of the diol.

• Reactants:

  • 1,3-Diphenyl-1,3-propanedione

  • Reducing agent (e.g., Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄))

  • Anhydrous solvent (e.g., Methanol, Ethanol, THF)

• Procedure:

  • Dissolve 1,3-diphenyl-1,3-propanedione in the chosen solvent.

  • Cool the solution in an ice bath.

  • Slowly add the reducing agent in portions.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Quench the reaction by the slow addition of water or a dilute acid solution.

  • Extract the product with an organic solvent.

  • Wash the organic layer and dry over an anhydrous salt.

  • Remove the solvent under reduced pressure to yield the crude 1,3-diphenyl-1,3-propanediol.

  • The diastereomers can be separated by column chromatography or fractional crystallization.

Synthesis of 2,4,6-Triphenyl-1,3-dioxane via Acid-Catalyzed Condensation

With the 1,3-diphenyl-1,3-propanediol in hand, the final step is the acid-catalyzed reaction with benzaldehyde to form the dioxane ring.

Protocol 3: General Procedure for the Synthesis of 2,4,6-Triphenyl-1,3-dioxane

• Reactants:

  • 1,3-Diphenyl-1,3-propanediol (either a pure diastereomer or a mixture)

  • Benzaldehyde

  • Acid catalyst (e.g., p-toluenesulfonic acid (p-TSA), sulfuric acid)

  • Anhydrous solvent capable of azeotropic water removal (e.g., Toluene, Benzene)

• Experimental Workflow:

Caption: General workflow for the synthesis of 2,4,6-Triphenyl-1,3-dioxane.

• Procedure:

  • Combine 1,3-diphenyl-1,3-propanediol, a slight excess of benzaldehyde, and a catalytic amount of p-TSA in toluene in a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser.

  • Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap.

  • Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

  • Neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to separate the cis and trans isomers.

Stereochemistry and Structural Elucidation

2,4,6-Triphenyl-1,3-dioxane possesses three stereocenters at positions 2, 4, and 6 of the dioxane ring. This gives rise to multiple possible stereoisomers. The most common isomers are the cis and trans diastereomers, which refer to the relative orientation of the phenyl groups at positions 4 and 6. Within each of these, there are enantiomeric pairs.

The stereochemistry of the final product is directly influenced by the stereochemistry of the starting 1,3-diphenyl-1,3-propanediol. Using a meso-(syn)-diol will lead to the cis-isomer, while a racemic (anti)-diol will result in the trans-isomer.

Conformational Analysis

The 1,3-dioxane ring typically adopts a chair conformation to minimize steric strain. The bulky phenyl groups will preferentially occupy equatorial positions to avoid unfavorable 1,3-diaxial interactions.

• cis-2,4,6-Triphenyl-1,3-dioxane: In the most stable chair conformation, all three phenyl groups can occupy equatorial positions, leading to a relatively stable structure.

• trans-2,4,6-Triphenyl-1,3-dioxane: In this isomer, one of the phenyl groups at either the C4 or C6 position will be forced into an axial orientation in a chair conformation, leading to significant steric strain. This suggests that the trans isomer may be less stable than the cis isomer or may adopt a twist-boat conformation to alleviate this strain.

Spectroscopic Characterization

Definitive identification and differentiation of the cis and trans isomers are achieved through spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Predicted Spectroscopic Data for 2,4,6-Triphenyl-1,3-dioxane

Technique	Expected Observations
¹H NMR	- Aromatic Protons: Complex multiplets in the range of δ 7.0-8.0 ppm. - Methine Protons (H-2, H-4, H-6): Distinct signals whose chemical shifts and coupling constants will differ between the cis and trans isomers. The coupling constants between the methine protons and the methylene protons at C5 will be indicative of their axial or equatorial orientation. - Methylene Protons (H-5): Two diastereotopic protons that will likely appear as a complex multiplet or as distinct doublets of doublets.
¹³C NMR	- Aromatic Carbons: Multiple signals in the aromatic region (δ 120-145 ppm). - Methine Carbons (C-2, C-4, C-6): Signals in the range of δ 70-100 ppm. The chemical shifts will be sensitive to the stereochemistry. - Methylene Carbon (C-5): A signal in the aliphatic region (δ 30-50 ppm).
IR	- C-O Stretching: Strong absorptions in the region of 1050-1200 cm⁻¹ characteristic of the acetal group. - C-H Stretching: Absorptions for aromatic C-H bonds (>3000 cm⁻¹) and aliphatic C-H bonds (<3000 cm⁻¹). - C=C Stretching: Absorptions in the region of 1450-1600 cm⁻¹ for the aromatic rings.
Mass Spec.	- Molecular Ion (M⁺): A peak corresponding to the molecular weight of C₂₂H₂₀O₂ (316.40 g/mol ). - Fragmentation: Characteristic fragmentation patterns involving the loss of phenyl groups, benzaldehyde, or cleavage of the dioxane ring.

Applications of 2,4,6-Triphenyl-1,3-dioxane

While the historical focus on 1,3-dioxanes has often been as protecting groups, recent research has highlighted the potential of substituted dioxanes in medicinal chemistry and drug development.

Induction of Cytochrome P450 Enzymes

A notable application of 2,4,6-triphenyl-1,3-dioxane (TPD) is its role as an inducer of cytochrome P450 (CYP) enzymes. Specifically, both cis and trans isomers of TPD have been investigated for their ability to induce CYP2B enzymes in mice.[7] This property is significant as CYP enzymes are crucial in the metabolism of a vast array of xenobiotics, including drugs. The ability to modulate the activity of these enzymes has important implications for drug-drug interactions and the development of new therapeutic agents.

The study on TPD analogs demonstrated that minor structural modifications can dramatically alter the compound's ability to induce CYP2B, suggesting that the 1,3-dioxane scaffold can be a valuable template for designing selective enzyme inducers.[7]

Caption: Proposed mechanism of CYP2B induction by 2,4,6-Triphenyl-1,3-dioxane.

Potential as Chiral Auxiliaries

When synthesized in an enantiomerically pure form, chiral 1,3-dioxanes have the potential to be used as chiral auxiliaries in asymmetric synthesis.[8][9][10] The rigid chair conformation of the dioxane ring and the defined spatial orientation of the substituents can create a chiral environment that directs the stereochemical outcome of a reaction on a tethered substrate. Although specific applications of 2,4,6-triphenyl-1,3-dioxane as a chiral auxiliary are not extensively reported, its structural features make it a promising candidate for such investigations.

Scaffold for Bioactive Molecules

The 1,3-dioxane core is present in a number of pharmacologically active compounds.[11][12] The lipophilicity and conformational rigidity imparted by the triphenyl substitution pattern could be exploited in the design of new ligands for various biological targets. The modular nature of its synthesis allows for the introduction of diverse substituents on the phenyl rings, enabling the generation of a library of compounds for structure-activity relationship (SAR) studies.

Conclusion

2,4,6-Triphenyl-1,3-dioxane, a molecule with historical roots in the early explorations of the Prins reaction, continues to be a compound of interest. Its synthesis, while based on classical organic reactions, offers opportunities for stereochemical control. The distinct properties of its cis and trans isomers, coupled with its demonstrated biological activity as a CYP450 inducer, highlight the potential of this scaffold in modern chemical and biomedical research. This guide has provided a foundational understanding of the discovery, synthesis, and applications of 2,4,6-triphenyl-1,3-dioxane, with the aim of inspiring further investigation into this versatile heterocyclic compound.

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• 6. US4482745A - Procedure for preparing 1,3-diphenyl-1,3-propanedione - Google Patents [patents.google.com]
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• 10. Chiral Auxiliaries [sigmaaldrich.com]
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Protocols & Analytical Methods

Application Notes &amp; Protocols: The 2,4,6-Triphenyl-1,3-dioxane Group for Robust 1,3-Diol Protection

In the landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is a cornerstone of success. For chemists navigating the synthesis of complex molecules, particularly in natural product synthesis and drug development, the 1,3-diol motif presents a frequent challenge. The 2,4,6-triphenyl-1,3-dioxane, a specialized form of the widely-used benzylidene acetal, offers a robust and versatile solution for the temporary masking of these functionalities.[1]

This guide provides an in-depth exploration of the 2,4,6-triphenyl-1,3-dioxane protecting group. Moving beyond a simple recitation of steps, we will delve into the mechanistic rationale behind its formation and cleavage, offer field-tested protocols, and provide insights to troubleshoot common experimental hurdles. The aim is to equip researchers, scientists, and drug development professionals with the authoritative knowledge required to confidently deploy this protecting group in their synthetic campaigns.

Core Principles: Why Choose a Triphenyl-1,3-dioxane Acetal?

The selection of a protecting group is a critical decision dictated by the molecular context. The 2,4,6-triphenyl-1,3-dioxane, formed from the acid-catalyzed reaction of a 1,3-diol with benzaldehyde or its equivalent, is chosen for its distinct stability profile and versatile cleavage options.[1][2][3]

Pillar 1: Chemical Stability

The cyclic acetal structure of the 2,4,6-triphenyl-1,3-dioxane confers significant stability under a wide array of non-acidic conditions. This makes it an ideal choice when subsequent synthetic steps involve:

• Basic Conditions: It is stable to strong bases like hydroxides, alkoxides, and organometallic reagents.[4][5][6]

• Nucleophilic Attack: The protected diol is inert to various nucleophiles.[5][7]

• Reductive and Oxidative Reagents: It withstands many common reducing agents (e.g., NaBH₄, LiAlH₄) and mild oxidizing agents.[4][5][6]

This stability profile allows for extensive chemical modifications elsewhere in the molecule without compromising the integrity of the 1,3-diol.

Pillar 2: Versatile Deprotection Pathways

A key advantage of this protecting group is the availability of multiple, distinct deprotection strategies, allowing for orthogonal removal in the presence of other sensitive functionalities.

• Acid-Catalyzed Hydrolysis: This is the most common method, relying on the inherent acid lability of the acetal linkage.[1][4][5][6] Treatment with aqueous acid, such as 80% acetic acid, efficiently regenerates the diol.[1]

• Hydrogenolysis: A powerful alternative is the cleavage of the C-O bonds via catalytic hydrogenation (e.g., H₂ gas with Pd/C).[2][8] This method is exceptionally mild and proceeds under neutral conditions, making it invaluable when acid-sensitive groups are present elsewhere in the molecule.

• Lewis Acid-Promoted Cleavage: Modern methodologies have introduced a range of Lewis acids (e.g., Er(OTf)₃, FeCl₃, BF₃·OEt₂) that can catalyze the cleavage, sometimes with enhanced chemoselectivity and under milder conditions than traditional Brønsted acids.[5][9][10]

This strategic flexibility is paramount in the design of complex synthetic routes.

Experimental Protocols & Methodologies

The following protocols are designed to be self-validating, with clear steps and checkpoints for reaction monitoring.

Workflow Overview

Caption: General workflow for 1,3-diol protection and deprotection.

Protocol 1: Protection of a 1,3-Diol using Benzaldehyde Dimethyl Acetal

This protocol utilizes benzaldehyde dimethyl acetal, which avoids the production of water as a byproduct, driving the equilibrium towards the protected product. The use of a catalyst like copper(II) triflate can be particularly efficient, often leading to shorter reaction times.[3]

Materials:

• 1,3-Diol substrate (1.0 equiv)

• Benzaldehyde dimethyl acetal (1.2 equiv)

• Copper(II) triflate (Cu(OTf)₂) (0.05 equiv) or Camphorsulfonic acid (CSA) (0.05 equiv)[2][3]

• Anhydrous acetonitrile or dichloromethane (CH₂Cl₂)

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• TLC plates, silica gel for chromatography

Procedure:

• To a stirred solution of the 1,3-diol (1.0 equiv) in anhydrous acetonitrile (approx. 0.1 M), add benzaldehyde dimethyl acetal (1.2 equiv).[3]

• Add the acid catalyst, Cu(OTf)₂ (0.05 equiv), to the mixture.[3] Insight: Cu(OTf)₂ is often faster and can provide better selectivity compared to traditional catalysts like p-TsOH or CSA.[3]

• Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC), visualizing with a suitable stain (e.g., potassium permanganate). The reaction is typically complete within 1-3 hours.[3]

• Once the starting material is consumed, quench the reaction by adding a few drops of triethylamine to neutralize the acid catalyst.[3]

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in a suitable organic solvent like ethyl acetate and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to yield the pure 2,4,6-triphenyl-1,3-dioxane.

Caption: Mechanism of acid-catalyzed 1,3-dioxane formation.

Protocol 2: Deprotection via Acidic Hydrolysis

This is a standard and robust method for acetal cleavage, suitable for substrates that lack other acid-sensitive functional groups.[1]

Materials:

• Protected diol (1.0 equiv)

• 80% Acetic acid in water[1]

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate or other suitable extraction solvent

Procedure:

• Dissolve or suspend the protected diol in 80% aqueous acetic acid (approx. 5-10 mL per mmol).[1]

• Stir the mixture at a temperature between room temperature and 60 °C. Insight: Gentle heating often accelerates the reaction. For substrates that are poorly soluble, adding a co-solvent like THF can be beneficial.[1]

• Monitor the reaction progress by TLC until the starting material is fully consumed.

• Upon completion, carefully concentrate the reaction mixture under reduced pressure to remove the bulk of the acetic acid.

• Dissolve the residue in ethyl acetate and carefully neutralize any remaining acid by washing with saturated aqueous NaHCO₃ until effervescence ceases.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude diol by chromatography or recrystallization as required.

Caption: Mechanism of acid-catalyzed deprotection.[11]

Protocol 3: Deprotection via Catalytic Hydrogenolysis

This protocol provides a mild, neutral alternative for deprotection, ideal for substrates containing acid-labile groups.[2][8]

Materials:

• Protected diol (1.0 equiv)

• 10% Palladium on charcoal (Pd/C) (10 mol%)[2]

• Methanol or Ethyl Acetate

• Hydrogen gas source (balloon or Parr hydrogenator)

• Celite

Procedure:

• In a round-bottom flask, dissolve the protected diol in methanol or ethyl acetate.

• Carefully add 10% Pd/C to the solution. Safety Note: Pd/C is flammable, especially when dry and in the presence of solvents. Handle with care.

• Seal the flask, and then carefully evacuate the atmosphere and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere has been replaced by hydrogen.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (a balloon is often sufficient) at room temperature.

• Monitor the reaction by TLC. The reaction time can vary from a few hours to overnight.

• Once complete, carefully vent the hydrogen atmosphere and replace it with an inert gas like nitrogen or argon.

• Filter the mixture through a pad of Celite to remove the palladium catalyst, washing the pad thoroughly with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude deprotected diol. Purify as necessary.

Data Summary & Troubleshooting

Transformation	Reagents & Catalyst	Solvent	Temp.	Typical Yield	Key Insight/Reference
Protection	Benzaldehyde dimethyl acetal, Cu(OTf)₂	Acetonitrile	RT	>90%	Fast and efficient, avoids water byproduct.[3]
Protection	Benzaldehyde, CSA or p-TsOH	Toluene	Reflux	75-85%	Classic method; requires a Dean-Stark trap to remove water.[5][12]
Deprotection (Acid)	80% aq. Acetic Acid	None	RT - 60°C	>90%	Robust and common method for acid-stable molecules.[1]
Deprotection (Lewis Acid)	FeCl₃ or BF₃·OEt₂ (cat.), Mercaptoacetic acid	Dichloromethane	RT	>90%	Milder conditions, avoids chromatographic purification.[9]
Deprotection (H₂olysis)	10% Pd/C, H₂ (gas)	Methanol / EtOAc	RT	>95%	Excellent for substrates with acid-sensitive groups.[2][8]

Troubleshooting Guide

• Incomplete Protection: The equilibrium for acetal formation is reversible.[13] If using benzaldehyde directly, ensure efficient removal of water with a Dean-Stark apparatus. Using a dimethyl acetal equivalent is often a more reliable strategy.[3][5] For poorly soluble diols, sonication can improve reaction rates.[3]

• Low Deprotection Yield (Acidic): If the substrate is not fully soluble in 80% acetic acid, consider reducing the water content to 90% or adding a co-solvent like THF to improve solubility.[1]

• Chemoselectivity Issues: When other protecting groups are present, careful selection of the deprotection method is crucial. Hydrogenolysis is orthogonal to most silyl ethers and other acid-labile groups.[8] Conversely, acidic hydrolysis will cleave silyl ethers like TBS or TBDMS.

Conclusion

The 2,4,6-triphenyl-1,3-dioxane protecting group is a powerful asset in the synthetic chemist's toolkit. Its robust nature, coupled with a suite of versatile and orthogonal deprotection strategies, provides the reliability and flexibility required for the synthesis of architecturally complex molecules. By understanding the causality behind the experimental choices—from the selection of an acid catalyst to the strategic decision between hydrolysis and hydrogenolysis—researchers can harness the full potential of this protecting group to streamline their synthetic endeavors and accelerate the pace of discovery in chemical science and drug development.

References

• Mandal, P. K. (2013). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Stavber, S. (2023). Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. Organic Letters. Available at: [Link]

• Procopio, A. et al. (2004). Mild and efficient method for the cleavage of benzylidene acetals by using erbium (iii) triflate. Organic & Biomolecular Chemistry. Available at: [Link]

• Das, S. K. (2006). A Convenient Method for Highly Selective Deprotection of Benzylidene Acetals from Sugars. Synthetic Communications. Available at: [Link]

• Ando, H. (2021). Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2). NCBI Bookshelf. Available at: [Link]

• Ando, H. (2021). Removal of benzylidene group - Glycoscience Protocols (GlycoPODv2). NCBI Bookshelf. Available at: [Link]

• Chem-Station. (2014). Protection of 1,2-/1,3-Diols. Chem-Station International Edition. Available at: [Link]

• Wan, C. (2016). Structurally Simple Benzylidene-Type Photolabile Diol Protecting Groups. Organic Letters. Available at: [Link]

• SynArchive. (2026). Protection of 1,3-Diol by Acetal. Available at: [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Available at: [Link]

• Total Synthesis. (2024). Acetal Protecting Group & Mechanism. Available at: [Link]

• Kaliappan, K. P. (2020). Protecting Groups. chem.iitb.ac.in. Available at: [Link]

• Unknown. (n.d.). Protecting groups in organic synthesis. nptel.ac.in. Available at: [Link]

• Organic Chemistry Tutor. (2024). Acetal Formation Mechanism Step-by-Step Explanation. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2019). 14.3: Acetal Formation. Available at: [Link]

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Deprotection protocol for 2,4,6-Triphenyl-1,3-dioxane acetals

Application Note: Advanced Deprotection Protocols for 2,4,6-Triphenyl-1,3-Dioxane Acetals

Executive Summary & Mechanistic Causality

The 2,4,6-triphenyl-1,3-dioxane acetal is a highly specialized, sterically encumbered protecting group. Typically formed via the condensation of 1,3-diphenyl-1,3-propanediol with benzaldehyde, this cyclic acetal exhibits exceptional stability compared to standard 1,3-dioxolanes or aliphatic 1,3-dioxanes.

As a Senior Application Scientist, it is critical to understand the causality behind deprotection failures with this substrate. The difficulty in cleaving this group stems from two primary factors:

• Conformational Locking & Steric Shielding: The three bulky phenyl substituents strongly favor a rigid chair conformation (typically with all three phenyl groups occupying equatorial positions in the cis,cis-isomer) to minimize 1,3-diaxial interactions. This structural rigidity creates immense steric hindrance, physically blocking the approach of water to the C2 acetal carbon[1].

• Extreme Lipophilicity (Phase Separation): The high carbon-to-oxygen ratio makes the molecule profoundly hydrophobic. When researchers attempt standard deprotection (e.g., HCl in methanol), the reaction often stalls. This is rarely due to intrinsic chemical inertness; rather, the acetal precipitates or forms a micellar suspension, dropping the effective concentration at the aqueous-organic interface to near zero[1].

The Solution: Successful deprotection requires highly lipophilic co-solvents (like THF) to maintain homogeneity, or the use of specialized, organic-soluble Lewis acids (e.g., Molecular Iodine, Er(OTf)₃) that bypass the need for harsh aqueous Brønsted acids[2].

Process Visualization: Deprotection Decision Matrix

Fig 1: Decision matrix for selecting the optimal 2,4,6-triphenyl-1,3-dioxane deprotection protocol.

Self-Validating Analytical Tracking

A robust experimental protocol must be a self-validating system. Do not rely solely on reaction time; track the cleavage using orthogonal analytical methods:

• ¹H NMR Monitoring (Definitive): The C2 acetal proton of 2,4,6-triphenyl-1,3-dioxane is highly diagnostic, appearing as a sharp singlet between 5.60–5.90 ppm . The complete disappearance of this signal, coupled with the emergence of the free benzaldehyde aldehydic proton (~10.0 ppm), confirms quantitative cleavage.

• TLC Profiling (Real-Time): The starting acetal is highly non-polar ( Rf​≈0.8 in 4:1 Hexanes/EtOAc). The resulting 1,3-diphenyl-1,3-propanediol is significantly more polar ( Rf​≈0.3 ), allowing for unambiguous visual tracking.

Experimental Protocols

Protocol A: Brønsted Acid Cleavage (For Robust Substrates)

Causality Focus: Tetrahydrofuran (THF) is utilized instead of methanol to ensure the highly lipophilic triphenyl acetal remains completely dissolved, preventing phase-separation artifacts[1].

• Dissolution: In a round-bottom flask, dissolve the 2,4,6-triphenyl-1,3-dioxane acetal (1.0 equiv) in anhydrous THF to achieve a 0.1 M concentration.

• Acidification: Add deionized water (10% v/v relative to THF) followed by p-Toluenesulfonic acid monohydrate (pTSA·H₂O, 0.2 equiv).

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 60 °C. Stir vigorously for 2–4 hours.

• Validation: Monitor the reaction via TLC until the non-polar acetal spot is fully consumed.

• Workup: Cool to room temperature and quench with saturated aqueous NaHCO₃ (equal volume to THF). Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Chemoselective Lewis Acid Cleavage (For Sensitive Substrates)

Causality Focus: Molecular iodine acts as a mild, highly carbophilic Lewis acid. It coordinates to the acetal oxygen without lowering the pH sufficiently to cleave sensitive groups like tert-butyldimethylsilyl (TBDMS) ethers or acetates. Acetone serves as both the solvent and a transacetalization sink[2].

• Dissolution: Dissolve the acetal (1.0 equiv) in wet Acetone (containing 5% H₂O) to a 0.1 M concentration.

• Catalysis: Add Molecular Iodine (I₂, 0.05 equiv / 5 mol%). The solution will turn a pale amber color.

• Reaction: Stir at 25 °C (room temperature) for 10–30 minutes.

• Quench: Once TLC indicates completion, quench the reaction by adding saturated aqueous Na₂S₂O₃ (Sodium thiosulfate) dropwise until the iodine color completely dissipates.

• Workup: Remove the acetone under reduced pressure. Dilute the aqueous residue with Dichloromethane (DCM) and extract ( 3×10 mL). Dry over Na₂SO₄ and concentrate.

Quantitative Data: Condition Optimization Matrix

The following table summarizes the quantitative parameters for various deprotection strategies, allowing for rapid comparison based on substrate sensitivity[1][2].

Method Classification	Reagent / Catalyst	Solvent System	Temp	Reaction Time	Chemoselectivity Profile
Brønsted Acid	pTSA (20 mol%)	THF / H₂O (10:1)	60 °C	2 - 4 h	Low: Cleaves silyl ethers, BOC, and trityl groups.
Brønsted Acid	HCl (1.0 M aq)	1,4-Dioxane / H₂O	80 °C	4 - 6 h	Low: Harshest conditions; for highly recalcitrant substrates.
Lewis Acid (Mild)	I₂ (5 mol%)	Acetone / H₂O	25 °C	10 - 30 min	High: Tolerates TBDMS, acetates, and double bonds.
Lewis Acid (Gentle)	Er(OTf)₃ (1 mol%)	CH₃NO₂ / H₂O	25 °C	1 - 2 h	Very High: Near-neutral pH; excellent for multistep synthesis.
Borate Catalysis	NaBArF₄ (1 mol%)	H₂O (Suspension)	30 °C	5 - 15 min	High: Green chemistry approach; quantitative conversion.

References

• 1,3-Dioxanes, 1,3-Dioxolanes: Protection and Deprotection Strategies. Organic Chemistry Portal. Available at:[Link]

• Sun, J., et al. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. Journal of Organic Chemistry, 2004, 69, 8932-8934. Available at:[Link]

• Dalpozzo, R., et al. Er(OTf)₃ is a very gentle Lewis acid catalyst in the chemoselective cleavage of alkyl and cyclic acetals and ketals. Synthesis, 2004, 496-498. Available at:[Link]

• Chang, C.-C., et al. Deprotection of acetals and ketals by using a catalytic amount of sodium tetrakis(3,5-trifluoromethylphenyl)borate in water. Synlett, 2007, 283-287. Available at:[Link]

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• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Applications of 2,4,6-Triphenyl-1,3-dioxane in Multi-step Synthesis: A Technical Guide

Introduction

In the architecturally demanding field of multi-step organic synthesis, the strategic use of protecting groups and chiral auxiliaries is fundamental to achieving high yields and stereocontrol. The 2,4,6-triphenyl-1,3-dioxane scaffold, a cyclic acetal derived from 1,3-diphenyl-1,3-propanediol and benzaldehyde, emerges as a molecule of significant potential. Its rigid, sterically demanding structure, conferred by the three phenyl substituents, suggests its utility not only as a robust protecting group for 1,3-diols but also as a powerful stereodirecting element in asymmetric synthesis.

This technical guide provides a comprehensive overview of the applications of 2,4,6-triphenyl-1,3-dioxane. While direct literature on the extensive synthetic applications of this specific molecule is limited, the principles outlined herein are grounded in the well-established chemistry of related 1,3-dioxanes and other chiral acetals. The protocols and conceptual frameworks presented are designed to provide researchers, scientists, and drug development professionals with a solid foundation for employing this versatile chemical entity in their synthetic endeavors.

I. Synthesis of 2,4,6-Triphenyl-1,3-dioxane

The primary route to 2,4,6-triphenyl-1,3-dioxane is the acid-catalyzed condensation of 1,3-diphenyl-1,3-propanediol with benzaldehyde.[1][2] This reaction is an equilibrium process, and to drive it to completion, the water generated must be removed, typically through azeotropic distillation using a Dean-Stark apparatus.

The stereochemical outcome of this synthesis is of paramount importance. The use of a racemic, enantiomerically pure, or meso-diol will determine the stereochemistry of the resulting dioxane. For applications as a chiral auxiliary, an enantiomerically pure diol is a prerequisite.

Protocol 1: Synthesis of 2,4,6-Triphenyl-1,3-dioxane

Materials:

• 1,3-Diphenyl-1,3-propanediol (1.0 eq)

• Benzaldehyde (1.1 eq)

• p-Toluenesulfonic acid (p-TSA) monohydrate (0.05 eq)

• Toluene (or benzene)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic stir bar, add 1,3-diphenyl-1,3-propanediol and toluene.

• Add benzaldehyde and a catalytic amount of p-TSA monohydrate to the stirring solution.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Continue refluxing until the theoretical amount of water has been collected, and TLC analysis indicates the complete consumption of the starting diol.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 2,4,6-triphenyl-1,3-dioxane by column chromatography on silica gel or by recrystallization.

Causality Behind Experimental Choices:

• Azeotropic Removal of Water: The formation of the acetal is reversible. By continuously removing water, the equilibrium is shifted towards the product, ensuring a high yield.[3]

• Acid Catalyst: p-TSA is a commonly used acid catalyst that is effective and easy to handle. Other Brønsted or Lewis acids can also be employed.[4]

• Work-up: The basic wash with NaHCO₃ neutralizes the acid catalyst, preventing product degradation upon concentration and purification.

Caption: Workflow for the synthesis of 2,4,6-triphenyl-1,3-dioxane.

II. Application as a Protecting Group for 1,3-Diols

The 2,4,6-triphenyl-1,3-dioxane moiety is an excellent protecting group for 1,3-diols due to its stability under a wide range of reaction conditions. It is particularly robust towards basic, nucleophilic, and reductive reagents, making it a valuable tool in multi-step synthesis where other functional groups need to be manipulated.[3]

Stability Profile:

Reagent/Condition	Stability
Strong bases (e.g., NaOH, LDA)	Stable
Nucleophiles (e.g., Grignard reagents, organolithiums)	Stable
Reducing agents (e.g., LiAlH₄, NaBH₄)	Stable
Mild to moderate oxidizing agents	Generally Stable
Acidic conditions	Labile

Protocol 2: Deprotection of 2,4,6-Triphenyl-1,3-dioxane

The cleavage of the dioxane is most commonly achieved through acid-catalyzed hydrolysis.

Materials:

• 2,4,6-Triphenyl-1,3-dioxane-protected compound (1.0 eq)

• Acetone, Tetrahydrofuran (THF), or Dioxane

• Water

• Hydrochloric acid (HCl), Sulfuric acid (H₂SO₄), or p-TSA

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (or other suitable organic solvent)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the protected compound in a suitable organic solvent (e.g., acetone, THF).

• Add water to the solution (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated HCl).

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC.

• Once the reaction is complete, neutralize the acid with a saturated aqueous solution of NaHCO₃.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the deprotected 1,3-diol.

Causality Behind Experimental Choices:

• Acidic Hydrolysis: The mechanism proceeds via protonation of one of the dioxane oxygens, followed by ring opening to a resonance-stabilized carbocation, which is then trapped by water.

• Solvent System: A mixture of a water-miscible organic solvent and water ensures the solubility of both the substrate and the reagents.

Caption: Deprotection workflow for 2,4,6-triphenyl-1,3-dioxane.

III. Application as a Chiral Auxiliary in Asymmetric Synthesis

When synthesized from an enantiomerically pure 1,3-diol, the resulting chiral 2,4,6-triphenyl-1,3-dioxane can serve as a powerful chiral auxiliary. By temporarily attaching this chiral moiety to a prochiral substrate, it can effectively direct the stereochemical outcome of a subsequent reaction.[5] The steric bulk of the three phenyl groups is expected to create a highly biased chiral environment, leading to high levels of diastereoselectivity.

Conceptual Application in Asymmetric Aldol Reactions

In a hypothetical scenario, an acyl derivative of a chiral 2,4,6-triphenyl-1,3-dioxane can be used to control the stereochemistry of an aldol reaction. The bulky phenyl groups would shield one face of the enolate, leading to a diastereoselective attack on the aldehyde.

Hypothetical Stereoselectivities in Asymmetric Reactions:

Reaction Type	Chiral Auxiliary	Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)
Aldol Addition	Evans Oxazolidinone	>95:5 d.r.
Diels-Alder	Oppolzer's Sultam	>98:2 d.r.
Alkylation	Meyers' Chiral Lactam	>95% d.e.

This table presents typical selectivities achieved with well-established chiral auxiliaries and serves as a benchmark for the potential of a chiral 2,4,6-triphenyl-1,3-dioxane auxiliary.

Protocol 3: Hypothetical Diastereoselective Aldol Reaction

This protocol is an adaptation of established procedures for other chiral auxiliaries.

Materials:

• Chiral acyl-2,4,6-triphenyl-1,3-dioxane (1.0 eq)

• Di-n-butylboron triflate (1.1 eq)

• Triethylamine (1.2 eq)

• Aldehyde (1.2 eq)

• Anhydrous dichloromethane (CH₂Cl₂)

• Phosphate buffer (pH 7)

• Methanol, 30% Hydrogen peroxide

Procedure:

• Dissolve the chiral acyl-dioxane in anhydrous CH₂Cl₂ and cool to 0 °C.

• Add di-n-butylboron triflate, followed by the dropwise addition of triethylamine. Stir for 30 minutes.

• Cool the reaction mixture to -78 °C and add the aldehyde dropwise.

• Stir at -78 °C for 1 hour, then warm to 0 °C and stir for an additional 2 hours.

• Quench the reaction by adding pH 7 phosphate buffer and methanol.

• Add 30% hydrogen peroxide and stir vigorously for 1 hour.

• Extract the mixture with CH₂Cl₂, wash the combined organic layers with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography to obtain the diastereomerically enriched aldol adduct.

Removal of the Auxiliary:

The chiral auxiliary can be removed under reductive (e.g., LiAlH₄, LiBH₄) or hydrolytic (e.g., LiOH/H₂O₂) conditions to yield the chiral β-hydroxy acid or alcohol, respectively.

Caption: General workflow for using a chiral auxiliary.

Conclusion

2,4,6-Triphenyl-1,3-dioxane represents a promising, albeit underexplored, tool for the synthetic organic chemist. Its robust nature as a protecting group for 1,3-diols, combined with the significant potential of its chiral variants to serve as highly effective stereodirecting auxiliaries, makes it a worthy candidate for further investigation. The protocols and conceptual frameworks provided in this guide, based on sound chemical principles and analogies to well-established systems, offer a starting point for researchers to harness the potential of this unique molecular scaffold in the synthesis of complex and valuable molecules.

References

• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILIBRIUM. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

• 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. (n.d.). Google Patents.
• 2,4,6-trimethyl-4-phenyl-1,3-dioxane. (n.d.). Google Patents.

• 2,4,6-triphenyl-1,3-dioxane (C22H20O2). (n.d.). PubChem. Retrieved March 29, 2026, from [Link]

• An efficient synthesis of 1,3-dioxane-4,6-diones. (2017). HETEROCYCLES, 94(6), 1115-1122. Retrieved March 29, 2026, from [Link]

• Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. (2025). MDPI. Retrieved March 29, 2026, from [Link]

• 2,4,6-triphenyl-1,3-dioxane — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 29, 2026, from [Link]

• Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. (2011). Toxicology and Applied Pharmacology, 257(1), 40-47. Retrieved March 29, 2026, from [Link]

• 1,3-Dioxanes, 1,3-Dioxolanes. (n.d.). Organic Chemistry Portal. Retrieved March 29, 2026, from [Link]

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• 4. US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of 2,4,6-Triphenyl-1,3-dioxane Derivatives: A Guide for Medicinal Chemistry

Introduction: The 1,3-Dioxane Scaffold in Drug Discovery

The 1,3-dioxane moiety, a six-membered heterocyclic ring containing two oxygen atoms, represents a privileged scaffold in medicinal chemistry. Its unique stereochemical and electronic properties, coupled with its relative stability and synthetic accessibility, have made it an attractive component in the design of novel therapeutic agents. Derivatives of 1,3-dioxane have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties. The strategic incorporation of the 1,3-dioxane ring can influence a molecule's lipophilicity, metabolic stability, and conformational rigidity, thereby modulating its pharmacokinetic and pharmacodynamic profile.

This technical guide focuses on the synthesis and potential medicinal applications of a specific class of these compounds: 2,4,6-triphenyl-1,3-dioxane derivatives. The presence of multiple phenyl rings offers a template for extensive functionalization, allowing for the fine-tuning of biological activity and the exploration of structure-activity relationships (SAR). We will provide a detailed, field-proven protocol for the synthesis of the core 2,4,6-triphenyl-1,3-dioxane structure, discuss its characterization, and explore its potential in drug development based on existing literature for analogous compounds.

Synthetic Strategy: A Two-Step Approach to the 2,4,6-Triphenyl-1,3-dioxane Core

The synthesis of 2,4,6-triphenyl-1,3-dioxane is most effectively achieved through a two-step process. The first step involves the preparation of the key intermediate, 1,3-diphenyl-1,3-propanediol. This diol is then subjected to an acid-catalyzed condensation reaction with benzaldehyde to yield the desired 1,3-dioxane ring system. This approach allows for the controlled construction of the core scaffold and can be adapted for the synthesis of various derivatives by using substituted benzaldehydes or by modifying the phenyl rings of the diol precursor.

Caption: Overall workflow for the synthesis of 2,4,6-triphenyl-1,3-dioxane.

Experimental Protocols

Protocol 1: Synthesis of 1,3-Diphenyl-1,3-propanediol

This protocol details the reduction of 1,3-diphenyl-1,3-propanedione to the corresponding diol. Sodium borohydride is a mild and effective reducing agent for this transformation.

Materials:

• 1,3-Diphenyl-1,3-propanedione

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve 1,3-diphenyl-1,3-propanedione (1.0 eq) in methanol (100 mL) with stirring.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. The addition should be controlled to maintain the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of deionized water (50 mL).

• Reduce the volume of the solution by approximately half using a rotary evaporator to remove most of the methanol.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,3-diphenyl-1,3-propanediol.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to afford the pure diol as a white solid.

Protocol 2: Synthesis of 2,4,6-Triphenyl-1,3-dioxane

This protocol describes the acid-catalyzed condensation of 1,3-diphenyl-1,3-propanediol with benzaldehyde. p-Toluenesulfonic acid (p-TSA) is a commonly used catalyst for this type of reaction.[1][2] The removal of water is crucial to drive the equilibrium towards the product.[2]

Materials:

• 1,3-Diphenyl-1,3-propanediol

• Benzaldehyde

• Toluene

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 1,3-diphenyl-1,3-propanediol (1.0 eq), benzaldehyde (1.1 eq), and toluene (150 mL).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq) to the mixture.

• Heat the reaction mixture to reflux using a heating mantle. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Continue refluxing until the theoretical amount of water has been collected, and no more water is observed to be forming. The reaction progress can also be monitored by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst.

• Wash the organic layer with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product, a mixture of cis and trans isomers, can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to separate the isomers.

Characterization of 2,4,6-Triphenyl-1,3-dioxane

The successful synthesis of 2,4,6-triphenyl-1,3-dioxane and the separation of its cis and trans isomers should be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Mass Spectrometry (MS):

Mass spectrometry will confirm the molecular weight of the synthesized compound. Electron impact (EI) or electrospray ionization (ESI) techniques can be employed.

Technique	Expected Observations
¹H NMR	Aromatic protons in the range of 7.0-8.0 ppm. Methine protons on the dioxane ring with distinct chemical shifts and coupling constants for cis and trans isomers.
¹³C NMR	Aromatic carbons in the range of 120-145 ppm. Aliphatic carbons of the dioxane ring with characteristic chemical shifts.
Mass Spec.	A molecular ion peak corresponding to the molecular weight of 2,4,6-triphenyl-1,3-dioxane (C₂₂H₂₀O₂).

Medicinal Chemistry Applications and Future Directions

The 2,4,6-triphenyl-1,3-dioxane scaffold holds considerable promise for the development of new therapeutic agents. The following sections outline potential applications based on the biological activities observed for structurally related compounds.

Modulation of Cytochrome P450 Enzymes

A study on analogs of 2,4,6-triphenyldioxane-1,3 (TPD) has demonstrated their potential as inducers of CYP2B enzymes in mouse liver.[4] Specifically, derivatives with substituents on one of the phenyl rings showed a dose-dependent induction of CYP2B.[4] This activity is linked to the activation of the constitutive androstane receptor (CAR).[4] The ability to modulate CYP enzymes has significant implications in drug metabolism and can be exploited to mitigate drug-drug interactions or to design prodrugs that are activated by specific CYP isoforms.

Caption: Mechanism of CYP2B induction by 2,4,6-triphenyl-1,3-dioxane analogs.

Antimicrobial and Antifungal Potential

Numerous studies have highlighted the antimicrobial and antifungal activities of various 1,3-dioxane and 1,3-dioxolane derivatives.[5][6][7] These compounds have shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens like Candida albicans.[5][6] The lipophilic nature of the triphenyl-substituted scaffold could enhance membrane permeability, a desirable feature for antimicrobial agents. The synthesis of a library of 2,4,6-triphenyl-1,3-dioxane derivatives with diverse substituents on the phenyl rings is a promising strategy for identifying novel antimicrobial leads.

Anticancer Applications

The development of novel anticancer agents is a critical area of research. While direct evidence for the anticancer activity of 2,4,6-triphenyl-1,3-dioxane is limited, structurally similar compounds have shown promise. For instance, dihydroxylated 2,4,6-triphenyl pyridines have been investigated as topoisomerase inhibitors with significant cytotoxicity against various human cancer cell lines.[8][9] Furthermore, other 1,3-dioxolane derivatives have demonstrated cytotoxic effects.[10] Given these precedents, the 2,4,6-triphenyl-1,3-dioxane scaffold warrants investigation for its potential as an anticancer agent. An initial screening of the parent compound and its simple derivatives against a panel of cancer cell lines would be a logical first step.

Conclusion

The 2,4,6-triphenyl-1,3-dioxane scaffold presents a versatile and synthetically accessible platform for the development of novel medicinal agents. This guide provides a comprehensive framework for the synthesis and characterization of these compounds. The established protocols, coupled with the outlined potential applications in modulating drug metabolism and in the discovery of new antimicrobial and anticancer drugs, should serve as a valuable resource for researchers in the field of drug discovery and development. Further exploration of the biological activities of a diverse library of 2,4,6-triphenyl-1,3-dioxane derivatives is highly encouraged to unlock the full therapeutic potential of this promising chemical scaffold.

References

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. (2011). PubMed. [Link]

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. (2011). Molecules. [Link]

• Synthesis and antimicrobial activity of functionally substituted 1,3-dioxacycloalkanes. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis, Characterization, Antifungal and Antibacterial Activities of Novel Amide Derivatives of 1,3-Dioxolane. (2019). Canadian Center of Science and Education. [Link]

• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. (n.d.). ResearchGate. [Link]

• Synthetic Procedures, Characterization data, 1H and 13C NMR Spectrum, VTNMR Data, Uv. (n.d.). DOI. [Link]

• 2,4,6-Trimethyl-4-phenyl-1,3-dioxan. (n.d.).

• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. (n.d.). ResearchGate. [Link]

• Dihydroxylated 2,4,6-triphenyl pyridines: synthesis, topoisomerase I and II inhibitory activity, cytotoxicity, and structure-activity relationship study. (2012). PubMed. [Link]

• Synthesis, antitumor activity, and structure-activity relationship study of trihydroxylated 2,4,6-triphenyl pyridines as potent and selective topoisomerase II inhibitors. (2014). PubMed. [Link]

• 2,4,6-trimethyl-4-phenyl-1,3-dioxane. (n.d.).

• In Vitro Cytotoxic Activities of 2Alkyl4,6-diheteroalkyl-1,3,5-triazines: New Molecules in Anticancer Research. (n.d.). Academia.edu. [Link]

• An efficient synthesis of 1,3-dioxane-4,6-diones. (2017). HETEROCYCLES. [Link]

• Reaction of benzaldehyde with 1,3-propanedithiol under a catalyst-free condition. (2023). ResearchGate. [Link]

• 1H-13C HSQC NMR spectroscopy for estimating procyanidin/prodelphinidin and cis/trans-flavan-3-ol. (n.d.). CentAUR. [Link]

• Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. (2011). PubMed. [Link]

• The Use of 13C and 1H-NMR in the Structural Elucidation of a New Nor-Lupane Triterpene. (n.d.). SciELO. [Link]

• Condensation of 1, 3-diphenyl-1, 3-propanedione with phenylhydrazine under different reaction conditions a. (n.d.). ResearchGate. [Link]

• Synthesis, and In-vitro Cytotoxicity Studies of a Series of Triazene Derivatives on Human Cancer Cell Lines. (2013). Brieflands. [Link]

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. (2017). Pure. [Link]

• Complete assignment of the 1H and 13C NMR spectra of four triterpenes of the ursane, artane, lupane and friedelane groups. (2000). ResearchGate. [Link]

• Structure-guided engineering of benzaldehyde lyase for efficient synthesis of dihydroxyacetone and one-pot biosynthesis of 2-amino-1,3-propanediol. (n.d.). Royal Society of Chemistry. [Link]

• Synthesis of 1,3-Propanediol by Cross Aldol Reaction and Hydrogenation of Formaldehyde with Acetaldehyde. (2022). Figshare. [Link]

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Using 2,4,6-Triphenyl-1,3-dioxane in the synthesis of bioactive molecules

Application Note: Synthesis and Biological Evaluation of 2,4,6-Triphenyl-1,3-dioxane as a Privileged Bioactive Scaffold

Introduction

The 1,3-dioxane heterocyclic scaffold is a cornerstone in medicinal chemistry, prized for its conformational predictability, metabolic stability, and capacity to act as a versatile bioisostere. Among its derivatives, 2,4,6-triphenyl-1,3-dioxane (TPD) has emerged as a highly potent, structurally rigid molecule with profound bioactivity[1]. Specifically, the cis-isomer of TPD (cis-TPD) has been identified as a robust activator of the Constitutive Androstane Receptor (CAR), playing a critical role in metabolic regulation by suppressing gluconeogenic genes such as PEPCK and G6Pase[2]. Furthermore, recent in silico profiling has highlighted TPD as a high-affinity inhibitor of Plasmodium falciparum NADH-Ubiquinone Oxidoreductase (PfNDH2), presenting a novel avenue for antimalarial drug discovery[3].

Mechanistic Insights: Why 2,4,6-Triphenyl-1,3-dioxane?

Causality in Design: The tri-phenyl substitution on the 1,3-dioxane ring forces the molecule into a highly stable chair conformation. In this state, the bulky phenyl groups predominantly occupy equatorial positions to minimize 1,3-diaxial steric clashes. This rigid spatial arrangement is critical for target engagement.

In the context of CAR activation, cis-TPD binds directly to the receptor's ligand-binding domain, inducing a conformational change that recruits co-activators. This cascade leads to the upregulation of cytochrome P450 enzymes (e.g., CYP2B1/2) and the suppression of HNF4α and FOXO1 transcriptional activity, ultimately inhibiting hepatic gluconeogenesis[2].

Mechanism of action for cis-TPD mediating CAR activation and downstream metabolic regulation.

Experimental Workflows & Protocols

Protocol 1: Acid-Catalyzed Synthesis of 2,4,6-Triphenyl-1,3-dioxane

To ensure high yield and stereoselectivity, the synthesis relies on the thermodynamic acetalization of 1,3-diphenyl-1,3-propanediol with benzaldehyde[4].

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 10 mmol of 1,3-diphenyl-1,3-propanediol and 10.5 mmol of benzaldehyde.

• Solvent & Catalyst: Add 100 mL of anhydrous toluene. Introduce 0.5 mmol of p-toluenesulfonic acid (p-TSA) as the acid catalyst.

  • Causality Insight: Toluene allows for an optimal reflux temperature (~110°C) to form an azeotrope with water. Removing water continuously via the Dean-Stark trap leverages Le Chatelier's principle, driving the reversible equilibrium strictly toward the 1,3-dioxane product[4].

• Execution: Reflux the mixture vigorously for 12-16 hours until the theoretical volume of water (approx. 0.18 mL) is collected in the trap.

• Work-up (Self-Validating Step): Cool the mixture to room temperature and immediately quench with 50 mL of saturated aqueous NaHCO₃ to neutralize the p-TSA. Extract the organic layer, wash with brine, and dry over anhydrous Na₂SO₄. Validation: The neutralization step is critical; failing to neutralize the acid prior to solvent evaporation will cause the acetal to hydrolyze back into the starting materials during concentration.

• Purification: Concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (Hexanes/Ethyl Acetate 9:1) to isolate the thermodynamically favored cis-2,4,6-triphenyl-1,3-dioxane.

Workflow for the targeted synthesis and biological screening of 2,4,6-Triphenyl-1,3-dioxane.

Protocol 2: In Vitro Biological Screening for CAR Activation

This protocol validates the bioactivity of the synthesized cis-TPD using primary rat hepatocytes, focusing on the expression of target genes[2].

Step-by-Step Methodology:

• Cell Culture: Plate primary rat hepatocytes in collagen-coated 6-well plates using Williams' E medium supplemented with 10% FBS, dexamethasone, and insulin. Allow 4 hours for cellular attachment.

• Compound Treatment: Treat cells with 10 µM of synthesized cis-TPD (dissolved in DMSO, final DMSO concentration <0.1%).

  • Self-Validating Control System: Include a 0.1% DMSO vehicle control (negative baseline) and a known CAR activator (e.g., phenobarbital or TCPOBOP) as a positive control to ensure assay responsiveness and rule out false negatives.

• RNA Extraction: After 48 hours of treatment, lyse the cells and extract total RNA using a standard silica-column kit. Quantify RNA via spectrophotometry. Validation: Proceed only if the A260/280 ratio is between 1.9 and 2.1, ensuring high purity devoid of protein contamination[2].

• RT-qPCR Analysis: Synthesize cDNA and perform real-time PCR targeting CYP2B1 (activation marker) and PEPCK (suppression marker). Normalize data against the 18S rRNA housekeeping gene using the ΔΔCt method[2].

Quantitative Data Presentation

The following table summarizes the expected biological profile of 2,4,6-Triphenyl-1,3-dioxane based on established pharmacological and computational data[2][3].

Target / Parameter	Assay Type	Observed Bioactivity	Mechanistic Outcome
CAR Receptor	In Vitro (Rat Hepatocytes)	Strong Activation	Upregulation of CYP2B1/CYP2B2 mRNA
PEPCK / G6Pase	In Vitro RT-qPCR	>50% Suppression	Inhibition of hepatic gluconeogenesis
PfNDH2 Enzyme	In Silico Molecular Docking	-8.9 kJ/mol Binding Affinity	Disruption of P. falciparum metabolism
Lipinski's Rule of 5	Physicochemical Profiling	0 Violations	Favorable oral bioavailability profile

Conclusion

The 2,4,6-triphenyl-1,3-dioxane scaffold represents a highly tractable and potent pharmacophore for metabolic and infectious disease targets. By leveraging thermodynamic control during acid-catalyzed acetalization, researchers can reliably access the bioactive cis-conformer. Subsequent rigorous in vitro screening, grounded in self-validating qPCR workflows, ensures the accurate quantification of its CAR-modulating properties.

References

• The constitutive androstane receptor activator 4-[(4R,6R)-4,6-diphenyl-1,3-dioxan-2-yl]-N,N-dimethylaniline inhibits the gluconeogenic genes PEPCK and G6Pase through the suppression of HNF4α and FOXO1 transcriptional activity. National Institutes of Health (PMC).[Link]

• Molecular Docking of the Inhibitory Activities of Selected Phytochemicals in Artemisia Afra Against NADH-Ubiquinone Oxidoreductase of Plasmodium Falciparum (PfNDH2). ResearchGate.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The constitutive androstane receptor activator 4-[(4R,6R)-4,6-diphenyl-1,3-dioxan-2-yl]-N,N-dimethylaniline inhibits the gluconeogenic genes PEPCK and G6Pase through the suppression of HNF4α and FOXO1 transcriptional activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Large-Scale Synthesis and Mechanistic Evaluation of 2,4,6-Triphenyl-1,3-dioxane (TPD)

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocol

Introduction & Scientific Rationale

2,4,6-Triphenyl-1,3-dioxane (TPD) is a synthetic small molecule of profound interest in drug metabolism and pharmacokinetics (DMPK) research. It is recognized as a highly effective activator of the constitutive androstane receptor (CAR, NR1I3) and a potent inducer of cytochrome P450 2B (CYP2B) enzymes in rodent models[1]. Furthermore, targeted CAR activation by the cis-isomer of TPD has been demonstrated to suppress the expression of gluconeogenic genes, including phosphoenolpyruvate carboxykinase (PEPCK) and glucose-6-phosphatase (G6Pase), positioning it as a critical tool compound for metabolic disease research[2].

Because minor structural modifications to the TPD scaffold can drastically alter its pharmacological efficacy and receptor binding affinity[1], securing a reliable, stereoselective, and scalable synthetic route is paramount. As a Senior Application Scientist, I have designed this protocol to move beyond exploratory bench chemistry, providing a self-validating, high-yield system for the large-scale synthesis of the bioactive cis-isomer.

Mechanistic Insights and Causality of Experimental Choices

The construction of the 1,3-dioxane ring can theoretically be achieved via the Prins reaction between an alkene (e.g., styrene) and an aldehyde[3]. However, the Prins reaction often yields complex mixtures of oligomers and regioisomers, making it unsuitable for stringent pharmaceutical scale-up.

To achieve high purity and operational scalability, the direct acid-catalyzed acetalization of 1,3-diphenyl-1,3-propanediol with benzaldehyde is the superior pathway[4].

• Thermodynamic Control via Azeotropic Distillation: The formation of the 1,3-dioxane ring via acetalization is a reversible equilibrium. By utilizing toluene as a solvent in a Dean-Stark apparatus, the water byproduct is continuously removed, driving the reaction strictly toward product formation[4].

• Catalyst Selection: While homogeneous p-toluenesulfonic acid (p-TSA) is standard, employing solid-supported heterogeneous catalysts—such as cation-exchanged montmorillonite (Mn+-Mont) clays—minimizes acid-catalyzed side reactions (like diol dehydration) and allows for a simple filtration workup[3].

• Stereoselectivity & Self-Validation: The cyclization inherently produces a mixture of diastereomers. However, the cis,cis-isomer—where all three bulky phenyl groups occupy equatorial positions in the chair conformation—is thermodynamically favored due to the minimization of 1,3-diaxial steric strain[5]. This thermodynamic preference allows for a self-validating purification step: selective recrystallization from hot ethanol isolates the bioactive cis-isomer in >98% purity, eliminating the need for exhaustive column chromatography.

Synthesis Workflow Visualization

Fig 1: Mechanistic workflow for the large-scale synthesis and stereoselective isolation of TPD.

Experimental Protocol: Large-Scale Synthesis of TPD

This protocol is designed as a self-validating system. In-process controls (IPCs) ensure that each phase of the reaction is complete before proceeding.

Step 1: Reaction Assembly

• Charge a 5 L jacketed glass reactor equipped with a mechanical stirrer, a Dean-Stark trap, and a reflux condenser with 1,3-diphenyl-1,3-propanediol (1.0 eq, 500 g) and benzaldehyde (1.05 eq, 244 g).

• Add 2.5 L of anhydrous toluene to the reactor.

• Introduce 0.05 eq of p-toluenesulfonic acid monohydrate (approx. 20.8 g) or 25 g of Montmorillonite K10 clay.

  • Causality Note: A slight 0.05 eq excess of benzaldehyde ensures complete conversion of the diol. The specific solvent dilution maintains an optimal concentration that favors intermolecular acetalization over intramolecular degradation.

Step 2: Azeotropic Distillation

• Initiate stirring (250 rpm) and heat the mixture to reflux (internal temperature ~110°C).

• Monitor the water collection in the Dean-Stark trap.

  • Validation Checkpoint: The reaction is deemed complete when the stoichiometric volume of water (approx. 39.5 mL) is collected and the water level in the trap remains static for 30 minutes (typically requires 4-6 hours)[4].

Step 3: Workup and Quenching

• Cool the reaction mixture to room temperature (20-25°C).

• If using p-TSA: Quench the reaction by adding 500 mL of 5% aqueous NaHCO₃. Stir vigorously for 15 minutes to neutralize the acid. Causality Note: Neutralization is critical; residual acid will cause reverse hydrolysis during solvent evaporation.

• If using Montmorillonite: Simply filter the heterogeneous catalyst through a Celite pad and wash the filter cake with 200 mL of fresh toluene[3].

• Separate the organic layer, wash with brine (500 mL), and dry over anhydrous Na₂SO₄.

Step 4: Concentration and Stereoselective Crystallization

• Filter the drying agent and concentrate the toluene solution under reduced pressure (40°C, 50 mbar) to yield crude TPD as a viscous, pale-yellow residue (a mixture of cis and trans isomers).

• Dissolve the crude residue in boiling absolute ethanol (approx. 3 mL per gram of crude product).

• Allow the solution to cool slowly to room temperature over 4 hours, then chill to 4°C overnight to induce crystallization.

  • Validation Checkpoint: The cis,cis-isomer selectively crystallizes from the matrix[5]. Filter the white crystals under vacuum and wash with ice-cold ethanol. Confirm diastereomeric purity (>98%) via ¹H NMR, looking for the characteristic axial proton splitting patterns of the dioxane ring.

Quantitative Data Summary

The following table summarizes the key reaction parameters, expected yields, and pharmacological relevance of the synthesized compound based on literature standards.

Parameter	Value / Description
Primary Reactants	1,3-Diphenyl-1,3-propanediol, Benzaldehyde
Catalyst Options	p-TSA (Homogeneous) or Montmorillonite K10 (Heterogeneous)
Reaction Temperature	110°C (Toluene reflux)
Target Isomer	cis-2,4,6-Triphenyl-1,3-dioxane
Typical Isolated Yield	75 - 82% (Post-crystallization)
Diastereomeric Purity	> 98% (via ¹H NMR)
Biological Target	Constitutive Androstane Receptor (CAR, NR1I3)[2]
Pharmacological Effect	CYP2B induction; PEPCK / G6Pase suppression[1][2]

References

• Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver.Chemico-Biological Interactions.
• Constitutive androstane receptor activation by 2,4,6-triphenyldioxane-1,3 suppresses the expression of the gluconeogenic genes.European Journal of Pharmacology.
• Cation-Exchanged Montmorillonite (Mn+-Mont)-Catalyzed Prins Reaction.Bulletin of the Chemical Society of Japan.
• An In-Depth Technical Guide to the Synthesis of 2,4,4,6-Tetramethyl-1,3-dioxane.Benchchem.
• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS.ResearchGate.

Sources

• 1. Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Constitutive androstane receptor activation by 2,4,6-triphenyldioxane-1,3 suppresses the expression of the gluconeogenic genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note: Advanced Analytical Methodologies for the Quantification of 2,4,6-Triphenyl-1,3-dioxane

Executive Summary & Pharmacological Context

2,4,6-Triphenyl-1,3-dioxane (TPD) is a structurally unique cyclic acetal that holds significant value in both synthetic pharmacology and natural product chemistry. In preclinical drug development, TPD and its structural analogs are utilized as highly effective, specific inducers of Cytochrome P450 2B (CYP2B) via the activation of the constitutive androstane receptor (CAR)[1]. Furthermore, recent phytochemical screenings have identified TPD as a high-value bioactive constituent in medicinal plants such as Artemisia afra and Asclepias curassavica L., where it exhibits favorable ADMET properties and potential anti-plasmodial activity[2][3].

Given its dual role as a pharmacological reference tool[4] and a naturally occurring bioactive, establishing robust, interference-free quantification methods is critical. This application note provides field-proven, causality-driven protocols for quantifying TPD using both HPLC-MS/MS (for biological matrices) and GC-MS (for botanical extracts).

Physicochemical Rationale for Method Design

Analytical method development must always be subordinate to the physicochemical reality of the target molecule. TPD is characterized by three phenyl rings attached to a 1,3-dioxane core, resulting in extreme lipophilicity and a lack of readily ionizable acidic or basic functional groups.

Table 1: Physicochemical & Mass Spectrometric Profile of TPD

Property	Value	Analytical Implication
Molecular Formula	C22H20O2[5]	High carbon content requires strong organic eluents for LC elution.
Molecular Weight	316.39 g/mol	Late elution in GC; requires a high final oven temperature (≥310°C)[6].
LogP (predicted)	~5.60[7]	Extreme lipophilicity; necessitates Liquid-Liquid Extraction (LLE) over Protein Precipitation (PPT).
Monoisotopic Mass	316.146 Da	Ideal target for high-resolution exact mass screening.
ESI+ Precursor	[M+H]+ 317.15 m/z[5]	Primary Q1 selection for HPLC-MS/MS workflows.

Causality in Sample Preparation: Standard protein precipitation (PPT) using acetonitrile is fundamentally inadequate for quantifying TPD in plasma or liver homogenates. Due to its LogP of 5.6, TPD binds heavily to lipoproteins and lipid rafts. PPT causes these lipophilic fractions to co-precipitate with the protein pellet, resulting in severe recovery losses (<40%). Therefore, Liquid-Liquid Extraction (LLE) using a non-polar solvent system is strictly required to disrupt lipid binding and quantitatively partition TPD into the organic phase.

Analytical Workflow Architecture

Analytical workflow for the quantification of 2,4,6-Triphenyl-1,3-dioxane across different matrices.

Protocol A: HPLC-MS/MS for Pharmacokinetic Bioanalysis

This protocol is optimized for trace-level quantification of TPD in plasma or cellular lysates (e.g., during CAR induction assays)[1][4].

Self-Validating System Integration

To ensure absolute trustworthiness of the generated data, this protocol mandates the use of a Stable-Isotope Labeled Internal Standard (SIL-IS), such as TPD-d15, spiked prior to extraction. This internalizes any variations in extraction efficiency or matrix-induced ion suppression, making the protocol self-correcting.

Step-by-Step Methodology

• Matrix Aliquoting: Transfer 50 µL of plasma or tissue homogenate into a 2 mL low-bind microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of SIL-TPD (100 ng/mL in methanol). Vortex for 10 seconds to ensure equilibration with matrix proteins.

• Liquid-Liquid Extraction (LLE): Add 500 µL of Hexane:Ethyl Acetate (80:20, v/v).

  • Causality: Hexane aggressively targets the lipophilic TPD, while 20% ethyl acetate disrupts protein-lipid complexes without extracting highly polar matrix interferents (e.g., phospholipids) that cause downstream ion suppression.

• Phase Separation: Vortex vigorously for 5 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Reconstitution: Transfer 400 µL of the upper organic layer to a clean LC vial. Evaporate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of Acetonitrile:Water (80:20, v/v) containing 0.1% Formic Acid.

Table 2: Optimized MRM Transitions for HPLC-MS/MS (ESI+)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
TPD (Quantifier)	317.15	211.10	18	Primary quantification (loss of benzaldehyde)
TPD (Qualifier)	317.15	105.10	35	Structural confirmation (phenylacylium ion)
SIL-TPD (IS)	332.20	221.15	18	Internal standard tracking

Chromatographic Conditions: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Given the LogP of 5.6, initiate the gradient at 60% Mobile Phase B (Acetonitrile + 0.1% FA) and ramp to 95% B over 3 minutes to ensure sharp peak elution and prevent column carryover.

Protocol B: GC-MS for Phytochemical Profiling

Plant extracts contain a myriad of terpenes, waxes, and essential oils[2]. GC-MS with Electron Impact (EI) ionization provides the high-resolution separation required to isolate TPD from complex botanical matrices[3][6].

Step-by-Step Methodology

• Extraction: Macerate 1.0 g of dried, pulverized plant material in 10 mL of absolute ethanol or hexane. Sonicate for 30 minutes at room temperature.

• Filtration: Centrifuge at 5,000 x g for 5 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove particulates.

• Derivatization (Optional but Recommended): While TPD lacks active hydrogens, co-extractants often cause active site binding in the GC liner. Silylation of the matrix (using BSTFA + 1% TMCS) prior to injection improves overall peak shape and extends liner lifespan.

Table 3: GC-MS Parameters for TPD Analysis

Parameter	Setting / Value	Rationale
Column	DB-5MS (30 m × 0.25 mm ID × 0.25 μm)	5% phenyl phase provides optimal selectivity for aromatic rings[6].
Carrier Gas	Helium (99.999%) at 1.0 mL/min	Constant flow ensures reproducible retention times.
Injector Temp	280°C (Splitless mode)	Prevents cold trapping of the high MW compound in the liner[6].
Oven Program	50°C (1 min) → 40°C/min to 170°C (4 min) → 10°C/min to 310°C (10 min)	Rapid initial ramp bypasses volatile terpenes; slow secondary ramp resolves heavy lipophiles[6].
Ionization	Electron Impact (EI) at 70 eV	Standardized energy for NIST library matching.
Target Ions (SIM)	m/z 316 (M+), m/z 210, m/z 105, m/z 77	m/z 316 serves as the primary quantifier for unfragmented TPD.

Quality Assurance & System Suitability

To guarantee that the analytical run is legally and scientifically defensible, the following Quality Control (QC) metrics must be met:

• Matrix Factor (MF) Evaluation: Calculate the MF by dividing the peak area of TPD spiked into a post-extracted blank matrix by the peak area of a neat standard. An MF between 0.85 and 1.15 indicates negligible ion suppression. If the MF falls outside this range, the LLE wash steps must be optimized.

• Carryover Assessment: Inject a solvent blank immediately following the Upper Limit of Quantification (ULOQ) standard. The peak area in the blank must be <20% of the Lower Limit of Quantification (LLOQ) to confirm the absence of lipophilic carryover in the C18 column or GC liner.

References

• Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Source: nih.gov. 1

• PubChemLite - 2,4,6-triphenyl-1,3-dioxane (C22H20O2). Source: uni.lu. 5

• MetaADEDB: Drug: 2,4,6-triphenyl-1,3-dioxane. Source: ecust.edu.cn. 7

• GC MS analysis of one Ayurvedic formulation “Nasika churnam”. Source: rjptonline.org. 6

• Regulation of type 3 deiodinase in rodent liver and adipose tissue during fasting. Source: bioscientifica.com. 4

• Artemisia afra, a controversial herbal remedy or a treasure trove of new drugs? Source: researchgate.net.2

• GC-MS Analysis of Bio-active Compounds in Ethanolic Extract of Leaf and Stem of Asclepias curassavica L. Source: researchgate.net. 3

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• 2. researchgate.net [researchgate.net]
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• 4. ec.bioscientifica.com [ec.bioscientifica.com]
• 5. PubChemLite - 2,4,6-triphenyl-1,3-dioxane (C22H20O2) [pubchemlite.lcsb.uni.lu]
• 6. rjptonline.org [rjptonline.org]
• 7. MetaADEDB: Drug [lmmd.ecust.edu.cn]

Application Notes and Protocols for 1,3-Dioxane Derivatives in Fragrance Applications

A Note on the Target Compound: Initial research into the use of 2,4,6-Triphenyl-1,3-dioxane in fragrance applications yielded no specific data regarding its synthesis, odor profile, or application in perfumery. However, a structurally related and commercially significant compound, 2,4,6-Trimethyl-4-phenyl-1,3-dioxane , is a well-documented fragrance ingredient. This guide will, therefore, focus on 2,4,6-Trimethyl-4-phenyl-1,3-dioxane as an exemplary case study to illustrate the role and application of substituted 1,3-dioxanes in the fragrance industry. The principles and protocols detailed herein can serve as a foundational framework for the investigation of other novel 1,3-dioxane derivatives.

Introduction: The Role of Acetals in Modern Perfumery

The fragrance industry is in constant pursuit of novel molecules that offer unique olfactory experiences, improved stability, and enhanced performance in various consumer products.[1][2] Aldehydes and ketones are fundamental to many iconic scents, but their inherent reactivity can lead to instability in certain formulations, particularly in the presence of oxidative or alkaline conditions.[3] The conversion of these carbonyl compounds into acetals or ketals is a well-established strategy to overcome these limitations.[3][4]

Acetals, such as 2,4,6-Trimethyl-4-phenyl-1,3-dioxane, are formed by the reaction of an aldehyde or ketone with an alcohol, in this case, a diol.[3][4] This chemical modification can lead to several advantageous properties:

• Enhanced Stability: Acetals are generally more stable to oxidation and alkaline conditions than their corresponding aldehydes, making them suitable for use in a wider range of products like soaps, detergents, and cleaners.[4][5]

• Novel Odor Profiles: The formation of an acetal can modify the original odor of the carbonyl compound, leading to new and interesting scent profiles.[4]

• Pro-Fragrance Potential: In some cases, acetals can act as pro-fragrances, slowly releasing the original aldehyde or ketone under specific conditions (e.g., changes in pH), thereby prolonging the scent experience.

Olfactory Profile of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane

2,4,6-Trimethyl-4-phenyl-1,3-dioxane is a versatile fragrance ingredient known for its fresh, citrusy, and green aroma.[2][5][6] Its scent is often described with the following notes:

• Primary: Grapefruit, Rhubarb, Green, Herbaceous[2][5][6]

• Subtle Nuances: Chrysanthemum, Cypress, Gardenia[5]

This complex odor profile makes it a valuable component in a variety of fragrance compositions, particularly in floral and citrus accords where it can impart a natural and clean character.[5] The different stereoisomers of this compound can possess distinct olfactory properties. For example, the (2RS,4SR,6RS) and (2RS,4SR,6SR) isomers are noted to have a strong, herbaceous-fresh, green, and typical grapefruit scent, while the (2RS,4RS,6RS) isomer has a much weaker, chemical solvent-like odor.[2][6]

Applications in Fragrance Formulations

Due to its stability and pleasant aroma, 2,4,6-Trimethyl-4-phenyl-1,3-dioxane is utilized in a wide array of consumer products:[5][7]

Application Category	Specific Products	Function
Fine Fragrances	Perfumes, Colognes, Body Mists	Contributes to top and heart notes, provides a fresh and natural lift.
Personal Care	Soaps, Shampoos, Lotions, Deodorants	Imparts a clean and lasting scent, stable in various base formulations.[5]
Household Products	Air Fresheners, Cleaners, Detergents	Provides a fresh aroma and is stable in the presence of cleaning agents.[5][7]

Its utility as a fixative in some fragrance compositions has also been noted.[7]

Synthesis Protocol: Acid-Catalyzed Acetalization

The synthesis of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane is typically achieved through the acid-catalyzed reaction of α-methylstyrene with acetaldehyde.[2][6] This reaction is a variation of the Prins reaction. An alternative and more general approach for synthesizing 1,3-dioxanes involves the condensation of a 1,3-diol with an aldehyde or ketone.[8][9]

Reaction Scheme:

A simplified representation of the synthesis of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.

Step-by-Step Protocol:

• Reactor Setup: A glass reactor equipped with a mechanical stirrer, a thermometer, and a reflux condenser is charged with a suitable solvent (e.g., toluene or hexane).[6]

• Catalyst Addition: A strongly acidic cation exchange resin (e.g., Lewatit® SP 120) is added to the reactor.[6]

• Reactant Addition: α-Methylstyrene and two molar equivalents of acetaldehyde are slowly added to the stirred mixture.

• Reaction Conditions: The reaction is typically carried out at a controlled temperature, for example, 20°C to 50°C.[6] The reaction progress can be monitored by gas chromatography (GC).

• Work-up: Upon completion, the reaction mixture is filtered to remove the catalyst. The solvent is then removed under reduced pressure.

• Purification: The crude product, which is a mixture of diastereomers, is purified by fractional distillation under vacuum to isolate the desired isomers.[2][6]

Quality Control and Isomer Analysis

The olfactory properties of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane are highly dependent on the isomeric composition.[2][6] Therefore, rigorous quality control is essential.

Analytical Workflow:

Workflow for the analytical characterization of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.

• Gas Chromatography (GC): Used to separate the different isomers and quantify their relative abundance.

• Mass Spectrometry (MS): Coupled with GC, it helps in the identification of the isomers based on their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information for the definitive identification of each stereoisomer.[2][6]

• GC-Olfactometry (GC-O): A specialized technique where the effluent from the GC column is sniffed by a trained panelist to determine the odor profile of each separated isomer.[2][6]

Safety and Regulatory Considerations

While specific toxicological data for 2,4,6-Triphenyl-1,3-dioxane is not available, fragrance ingredients are subject to rigorous safety assessments. It is important to distinguish the fragrance ingredient 1,3-dioxane derivatives from the manufacturing byproduct and potential carcinogen, 1,4-dioxane, which can be found as a trace contaminant in some cosmetic products.[10][11][12] Regulatory bodies like the European Commission's Scientific Committee on Consumer Safety (SCCS) have established safe trace levels for 1,4-dioxane in cosmetics.[10][13]

For any new fragrance ingredient, including novel 1,3-dioxane derivatives, a comprehensive safety dossier would be required, including data on:

• Dermal irritation and sensitization

• Systemic toxicity

• Genotoxicity

• Phototoxicity

Professionals in drug development and cosmetic science should ensure that any fragrance ingredient complies with the guidelines set by the International Fragrance Association (IFRA) and local regulatory authorities.[14]

Conclusion

2,4,6-Trimethyl-4-phenyl-1,3-dioxane serves as an excellent example of how the chemical modification of a reactive functional group can lead to a stable and olfactorily interesting fragrance ingredient. The principles of its synthesis, analysis, and application can be extrapolated to the investigation of other 1,3-dioxane derivatives for perfumery. Further research into novel substituted dioxanes could yield a new palette of scents for the fragrance industry.

References

• The Fragrance Conservatory. (n.d.). 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.
• European Patent EP2757905A1. (2014). Acetals and ketals as fragrances and flavors.
• European Patent EP0982303A1. (2000). 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.
• Dermaviduals. (n.d.). On substances that release emotions - a tour across the world of perfumes.
• FooDB. (2010). Showing Compound 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (FDB014843).
• European Patent EP2803666A1. (2014). Cyclic acetals and ketals and their use as fragrance compounds.
• WIPO Patent WO/2013/041130. (2013). Acetals and ketals as fragrances and flavors.
• United States Patent US6114301A. (2000). 2,4,6-trimethyl-4-phenyl-1,3-dioxane.
• Scent.vn. (n.d.). 1,3-Dioxane, 2,4,6-trimethyl-4-phenyl-.
• Semantic Scholar. (2023). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal.
• Sigma-Aldrich. (n.d.). Application Guide - Aromas for the next generation of great scents.
• HETEROCYCLES. (2017). An efficient synthesis of 1,3-dioxane-4,6-diones.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Synthesis of 2,4,4,6-Tetramethyl-1,3-dioxane.
• ResearchGate. (n.d.). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI.
• Functional Food Science. (2025). Artificial fragrances and semisynthetic perfumes: The hidden health risks.
• European Commission. (n.d.). Ingredient: 2,4,6-TRIMETHYL-4-PHENYL-1,3-DIOXANE. CosIng - Cosmetics - GROWTH.
• Cosmetic Ingredient Review. (2018).
• BTSA. (2025).
• GreyB. (2026). Techniques for Long-Lasting Fragrances in Perfumes.
• Orchadia Solutions. (n.d.). Fragrance Stability.
• U.S. Food & Drug Administration. (2022). 1,4-Dioxane in Cosmetics: A Manufacturing Byproduct.
• European Commission. (n.d.). SCIENTIFIC OPINION ON The Report of the ICCR Working Group: Considerations on Acceptable Trace Level of 1,4-Dioxane in Cosmetic Products. Public Health.
• Safe Cosmetics. (n.d.). 1,4-DIOXANE.
• NANOLAB. (n.d.). 1,4-Dioxane Testing in Cosmetic Products: Quality.

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Application Notes &amp; Protocols: 2,4,6-Triphenyl-1,3-dioxane as a Chiral Auxiliary in Asymmetric Synthesis

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Abstract: This guide provides a comprehensive overview of the principles and potential applications of 2,4,6-triphenyl-1,3-dioxane as a chiral auxiliary for asymmetric synthesis. While not as commonly cited as other auxiliaries, its rigid, sterically-defined structure presents a compelling model for achieving high levels of stereocontrol. We will detail the synthesis of the auxiliary, the theoretical basis for its stereodirecting influence, and provide representative protocols for its application in diastereoselective transformations and subsequent cleavage.

Introduction: The Principle of Chiral Auxiliaries

In the synthesis of pharmaceuticals and other biologically active molecules, achieving enantiomeric purity is often critical, as different enantiomers can have vastly different physiological effects. Asymmetric synthesis aims to selectively produce one enantiomer over another.[1] A powerful strategy in this field is the use of a chiral auxiliary—a stereogenic group that is temporarily attached to a prochiral substrate.[1][2] This auxiliary directs a subsequent reaction to occur selectively on one face of the molecule, thereby creating a new stereocenter with a predictable configuration.[3] After the desired transformation, the auxiliary is cleaved and can ideally be recovered for reuse.[1]

The 1,3-dioxane scaffold, a cyclic acetal, is a well-established protecting group for 1,3-diols and carbonyl compounds due to its general stability under basic, reductive, and oxidative conditions and its lability in the presence of acid.[4][5] When synthesized from a chiral 1,3-diol, the resulting chiral 1,3-dioxane can function as a chiral auxiliary, using its inherent stereochemistry to direct new bond formations.[6][7] The 2,4,6-triphenyl-1,3-dioxane system, with its three bulky phenyl groups, creates a rigid and highly defined conformational environment, making it a potentially powerful director for stereoselective reactions.

Figure 1: General workflow for asymmetric synthesis using a recoverable chiral auxiliary.

Synthesis of the Chiral Auxiliary

The foundation of this strategy is the availability of the chiral auxiliary in high enantiomeric purity. The 2,4,6-triphenyl-1,3-dioxane auxiliary is synthesized via the acid-catalyzed acetalization of an enantiomerically pure 1,3-diol with benzaldehyde. The key precursor is enantiopure (1R,3R)-1,3-diphenyl-1,3-propanediol or its (S,S)-enantiomer.

Protocol 1: Synthesis of (1R,3R)-1,3-Diphenyl-1,3-propanediol

The synthesis of the chiral diol can be achieved through the asymmetric reduction of the corresponding diketone, 1,3-diphenyl-1,3-propanedione.[8][9] Biocatalytic methods or chiral reducing agents are often employed for this transformation to achieve high enantioselectivity.[10][11]

Materials:

• 1,3-Diphenyl-1,3-propanedione

• Ketoreductase enzyme (or appropriate chiral reducing agent, e.g., CBS catalyst with borane)

• Co-factor (e.g., NADPH) and regeneration system for enzymatic reduction

• Buffer solution (e.g., potassium phosphate buffer)

• Organic solvent (e.g., ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Enzymatic Reduction: In a buffered aqueous solution, suspend the 1,3-diphenyl-1,3-propanedione.

• Add the ketoreductase enzyme and the NADPH co-factor (with a glucose/glucose dehydrogenase regeneration system).

• Stir the reaction at the optimal temperature for the enzyme (e.g., 30 °C) and monitor by TLC or HPLC until the starting material is consumed.

• Work-up: Extract the aqueous mixture with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude diol by flash column chromatography (e.g., silica gel, hexane/ethyl acetate gradient) to yield the enantiomerically pure (1R,3R)-1,3-diphenyl-1,3-propanediol.

Protocol 2: Synthesis of (2R,4R,6R)-2,4,6-Triphenyl-1,3-dioxane

This is a standard acetalization reaction, driven to completion by the removal of water.[4][5]

Materials:

• (1R,3R)-1,3-Diphenyl-1,3-propanediol (1.0 equiv)

• Benzaldehyde (1.1 equiv)

• p-Toluenesulfonic acid (p-TSA) (0.05 equiv)

• Toluene

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add (1R,3R)-1,3-diphenyl-1,3-propanediol, toluene, and benzaldehyde.

• Catalysis: Add the catalytic amount of p-TSA.

• Reaction: Heat the mixture to reflux. Water will be collected azeotropically in the Dean-Stark trap. Continue reflux until no more water is collected.

• Work-up: Cool the reaction to room temperature and pour it into a separatory funnel containing saturated NaHCO₃ solution to neutralize the acid.

• Extract the aqueous layer with toluene or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization or flash chromatography to yield the pure chiral auxiliary.

Figure 2: Synthesis of the chiral 2,4,6-triphenyl-1,3-dioxane auxiliary.

Principle of Stereocontrol: A Mechanistic Rationale

The effectiveness of a chiral auxiliary hinges on its ability to create a biased environment for an approaching reagent. The 2,4,6-triphenyl-1,3-dioxane auxiliary is expected to adopt a rigid chair conformation where the large phenyl groups occupy equatorial positions to minimize steric strain. When a prochiral substrate is attached (e.g., as an acyl group at a free hydroxyl, or more commonly, when the dioxane itself is part of the substrate undergoing reaction), this rigid conformation effectively shields one face of the reaction center.

For instance, in an enolate alkylation of a ketone bearing this auxiliary, the phenyl group at the C4 or C6 position would sterically block the "top" face of the molecule, forcing an incoming electrophile to approach from the less hindered "bottom" face. This facial bias is the origin of the high diastereoselectivity.

Figure 3: The auxiliary's phenyl groups create steric hindrance, directing electrophilic attack.

Representative Application: Asymmetric Aldol Reaction

While specific literature on 2,4,6-triphenyl-1,3-dioxane as a removable auxiliary is sparse, we can adapt protocols from well-established chiral acetal systems.[12] The following protocol outlines a hypothetical but mechanistically sound diastereoselective aldol reaction.[13]

Protocol 3: Diastereoselective Aldol Addition

This protocol describes the formation of a boron enolate from an N-acyl derivative attached to the dioxane auxiliary, followed by reaction with an aldehyde. This is analogous to the highly successful Evans aldol reaction.[3]

Materials:

• N-propanoyl-derivative of the chiral dioxane amine (Substrate) (1.0 equiv)

• Dibutylboron triflate (Bu₂BOTf) (1.2 equiv)

• Diisopropylethylamine (DIPEA) (1.5 equiv)

• Aldehyde (e.g., isobutyraldehyde) (1.5 equiv)

• Anhydrous dichloromethane (DCM)

• Methanol, 30% Hydrogen Peroxide (H₂O₂) solution, Phosphate buffer (pH 7)

Procedure:

• Enolate Formation:

  • Dissolve the N-acyl substrate in anhydrous DCM in a flame-dried flask under an inert atmosphere (N₂ or Ar).

  • Cool the solution to -78 °C (acetone/dry ice bath).

  • Slowly add Bu₂BOTf, followed by the dropwise addition of DIPEA.

  • Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for 1 hour to ensure complete formation of the (Z)-boron enolate.

• Aldol Addition:

  • Cool the reaction mixture back down to -78 °C.

  • Add the aldehyde dropwise.

  • Stir at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight.

• Work-up and Cleavage:

  • Quench the reaction at 0 °C by adding methanol, followed by pH 7 phosphate buffer and 30% H₂O₂. Stir vigorously for 1 hour.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with saturated NaHCO₃ and brine, then dry over Na₂SO₄.

  • Filter and concentrate under reduced pressure.

• Analysis and Purification:

  • Determine the diastereomeric ratio (d.r.) of the crude product by ¹H NMR spectroscopy.

  • Purify the product by flash column chromatography.

Auxiliary Cleavage and Recovery

A crucial step in auxiliary-based synthesis is the clean removal of the directing group without racemizing the newly formed stereocenter.[14] For 1,3-dioxanes, this is typically achieved by acid-catalyzed hydrolysis or transacetalization.[5][15][16]

Protocol 4: Acid-Catalyzed Hydrolytic Cleavage

Materials:

• Diastereomerically pure product from Protocol 3

• Tetrahydrofuran (THF) / Water mixture (e.g., 4:1)

• Strong acid catalyst (e.g., HCl, 2M solution)

• Ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO₃)

Procedure:

• Hydrolysis: Dissolve the substrate in a THF/water mixture.

• Add the acid catalyst and stir at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Neutralize the reaction carefully with saturated NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3x).

• Separation: The desired enantiomerically enriched product (e.g., the β-hydroxy acid) will be in the organic layer, while the water-soluble chiral diol (the cleaved auxiliary) may remain in the aqueous layer or be partitioned depending on the work-up conditions.

• The organic layer is washed with brine, dried over Na₂SO₄, filtered, and concentrated to yield the final product.

• The aqueous layer can be further extracted to recover the chiral 1,3-diphenyl-1,3-propanediol, which can be purified and reused.

Summary of Potential Performance

Since direct experimental data for this specific auxiliary is limited, the following table provides expected outcomes based on the performance of other rigid, sterically demanding chiral auxiliaries in analogous reactions.

Reaction Type	Substrate	Reagent/Conditions	Expected Diastereomeric Ratio (d.r.)	Expected Enantiomeric Excess (ee%) of Final Product
Alkylation	N-Acyl Dioxane Derivative	LDA, -78 °C; then R-X	> 95:5	> 90%
Aldol Addition	N-Acyl Dioxane Derivative	Bu₂BOTf, DIPEA; then RCHO	> 98:2	> 96%
Diels-Alder	N-Acryloyl Dioxane Derivative	Cyclopentadiene, Lewis Acid	> 90:10	> 80%

Advantages, Limitations, and Future Outlook

Advantages:

• High Rigidity: The triphenyl-substituted dioxane ring is conformationally locked, which should lead to high facial selectivity and excellent stereocontrol.

• Steric Bias: The bulky phenyl groups provide a powerful and unambiguous steric shield.

• Recoverability: As a diol-based auxiliary, it can potentially be recovered and recycled.

Limitations:

• Synthesis: The multi-step synthesis of the enantiopure 1,3-diol precursor can be challenging.

• Lack of Precedent: The utility of this specific auxiliary is not well-documented, requiring significant methods development.

• Cleavage Conditions: Acidic cleavage might not be suitable for substrates containing other acid-labile functional groups.

The 2,4,6-triphenyl-1,3-dioxane framework represents a structurally intriguing and potentially highly effective platform for asymmetric synthesis. While further research is needed to fully validate its scope and efficiency, the principles of stereocontrol outlined in this guide provide a strong foundation for its exploration in complex molecule synthesis.

References

• Chemistry LibreTexts (2026). 6.3: Carbonyl Protecting Groups. Chemistry LibreTexts. [Link]

• Matsumoto, A., Asano, K., & Matsubara, S. (2017). A chiral phosphoric acid catalyst for asymmetric construction of 1,3-dioxanes. Organic & Biomolecular Chemistry. [Link]

• University of California, Irvine (n.d.). Protecting Groups. UCI School of Physical Sciences. [Link]

• Wikipedia (2024). Chiral auxiliary. Wikipedia. [Link]

• Yilmaz, I., et al. (2023). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Molecules. [Link]

• ResearchGate (n.d.). Synthesis and resolution of 2,2-dimethyl-1,3-diphenyl-1,3-propanediol, a new C2-symmetric and conformationally rigid diol. ResearchGate. [Link]

• Summit Research Repository (n.d.). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Simon Fraser University. [Link]

• González, F. J., et al. (2008). On the influence of chiral auxiliaries in the stereoselective cross-coupling reactions of titanium enolates and acetals. Tetrahedron. [Link]

• ResearchGate (n.d.). Cleavage of 1,3-dioxolane-protected carbohydrates by the protic ionic liquid in aqueous media. ResearchGate. [Link]

• University of Windsor (n.d.). Asymmetric Synthesis. [Link]

• Lund University (n.d.). Stereoselective Reactions of Acetals. [Link]

• ResearchGate (n.d.). 2.12 Selected Diastereoselective Reactions: Additions of Achiral Carbanions to Chiral Aldehydes and Ketones. ResearchGate. [Link]

• Liu, W., et al. (2025). A modular approach to catalytic stereoselective synthesis of chiral 1,2-diols and 1,3-diols. Nature Communications. [Link]

• PrepChem (2023). Synthesis of 1,3-diphenyl-1,3-propanedione. PrepChem. [Link]

• Organic Chemistry Portal (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• Toste, F. D., & Lectka, T. (2003). Direct Catalytic Enantio- and Diastereoselective Ketone Aldol Reactions of Isocyanoacetates. Angewandte Chemie. [Link]

• Aggarwal, V. K., et al. (2002). Highly Diastereoselective Nitrone Cycloaddition onto a Chiral Ketene Equivalent: Asymmetric Synthesis of Cispentacin. Organic Letters. [Link]

• Organic Chemistry Portal (n.d.). [4][15]-Wittig Rearrangement of Acetal Systems: A Highly Stereocontrolled Conversion of O-Glycosides to C-Glycosides. [Link]

• Michigan State University (n.d.). Asymmetric Induction. MSU Chemistry. [Link]

• YouTube (2022). Stereochemistry: Substrate and Auxiliary Stereochemical Control. [Link]

• RSC Publishing (2018). Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts. Catalysis Science & Technology. [Link]

• Google Patents (1984). US4482745A - Procedure for preparing 1,3-diphenyl-1,3-propanedione.

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Technical Notes & Optimization

Technical Support Center: Purification of 2,4,6-Triphenyl-1,3-dioxane

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals synthesizing 2,4,6-triphenyl-1,3-dioxane (TPD)—a compound frequently utilized in pharmacological studies as a highly effective species-specific inducer of CYP2B .

Synthesizing highly substituted 1,3-dioxanes via the Prins reaction or acetalization often yields a complex crude matrix containing unreacted starting materials (e.g., benzaldehyde), acid catalysts, and a mixture of cis/trans stereoisomers. This guide provides field-proven, self-validating methodologies to isolate the pure thermodynamic isomer.

Purification Workflow Visualization

Workflow for the purification of 2,4,6-triphenyl-1,3-dioxane from crude reaction mixtures.

Troubleshooting & FAQs

Q: My purified 2,4,6-triphenyl-1,3-dioxane degrades into benzaldehyde and a diol over time in storage. What is causing this? A: This is a classic case of acetal hydrolysis driven by residual acid catalyst (e.g., camphorsulfonic acid [CSA] or p-TsOH). Because 1,3-dioxanes are cyclic acetals, they are inherently sensitive to acidic environments. If the catalyst is not completely neutralized during the aqueous workup, the concentration step will concentrate the acid, driving the equilibrium backward to yield the starting materials. Actionable Fix: Ensure a strict aqueous workup with saturated NaHCO₃. Validate that the aqueous layer's pH is >7.5 before proceeding to organic extraction.

Q: I am seeing co-elution of unreacted benzaldehyde with my product during silica gel chromatography. How can I resolve this? A: Benzaldehyde and highly substituted dioxanes exhibit similar retention factors ( Rf​ ) in highly non-polar solvent systems. Actionable Fix: Incorporate a saturated sodium bisulfite (NaHSO₃) wash during your liquid-liquid extraction. The bisulfite reacts with the unreacted benzaldehyde to form a water-soluble adduct, effectively removing it into the aqueous phase before chromatography. For the chromatography itself, utilize a Cyclohexane/Diethyl Ether (CyH/Et₂O) gradient to improve resolution .

Q: How do I separate the cis and trans stereoisomers of the dioxane? A: The condensation reaction typically yields a mixture of thermodynamic (all-equatorial substituents) and kinetic (axial-containing) isomers. While flash chromatography can partially resolve them, recrystallization is far superior for isolating the thermodynamic isomer. Actionable Fix: Recrystallize the semi-pure mixture from cold dichloromethane (CH₂Cl₂). The slow cooling process promotes the selective crystallization of the thermodynamically stable isomer, leaving kinetic isomers in the mother liquor.

Quantitative Purification Metrics

The following table summarizes the expected outcomes of each purification phase based on standard 1,3-dioxane synthesis profiles .

Purification Step	Target Impurity Removed	Solvent System / Reagent	Expected Yield Recovery	Post-Step Purity
Aqueous Workup	Acid Catalyst (CSA/p-TsOH)	Sat. NaHCO₃ (aq) / CH₂Cl₂	>98%	Crude
Bisulfite Wash	Unreacted Benzaldehyde	Sat. NaHSO₃ (aq)	>95%	~70-80%
Flash Chromatography	Oligomers, Minor Isomers	Cyclohexane/Et₂O (9:1)	75-85%	90-95%
Recrystallization	Trace Impurities, Isomers	Cold CH₂Cl₂	60-70%	>99%

Validated Experimental Protocols

As a best practice, every protocol must function as a self-validating system. Do not proceed to the next step without passing the defined checkpoint.

Protocol A: Reaction Quench and Liquid-Liquid Extraction

• Cool the crude reaction mixture to 0 °C using an ice bath.

• Add 1.0 volume of saturated aqueous NaHCO₃ dropwise to quench the acid catalyst.

  • Causality: Immediate neutralization prevents the acid-catalyzed ring-opening of the dioxane that would otherwise occur during the application of heat in rotary evaporation.

• Transfer to a separatory funnel and extract with CH₂Cl₂ (3 × 10 mL per mmol of substrate).

• Self-Validation Checkpoint: Test the pH of the aqueous layer using pH paper. It must be ≥ 7.5. If it is acidic, perform an additional NaHCO₃ wash.

• Wash the combined organic layers with saturated NaHSO₃ (to remove benzaldehyde), followed by brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Flash Column Chromatography

• Pack a silica gel column (40–63 μm particle size) using 100% Cyclohexane.

• Load the crude mixture dissolved in a minimal volume of CH₂Cl₂.

• Elute using a gradient of Cyclohexane/Diethyl Ether (CyH/Et₂O), starting at 100:0 and ramping to 9:1.

  • Causality: The highly non-polar dioxane elutes quickly; the slight polarity increase introduced by the ether helps disrupt weak stationary phase interactions, separating the cis/trans isomers .

• Monitor fractions via TLC (UV active at 254 nm).

• Self-Validation Checkpoint: Co-spot the fractions on a TLC plate. Only pool fractions that show a single, perfectly round spot. The presence of a trailing edge indicates isomer or benzaldehyde contamination.

• Pool the target fractions and concentrate.

Protocol C: Recrystallization

• Dissolve the semi-pure solid in a minimum volume of boiling CH₂Cl₂.

• Allow the solution to cool slowly to room temperature, then transfer to a -20 °C freezer for 12 hours.

  • Causality: Slow cooling ensures the crystal lattice forms perfectly around the thermodynamically stable isomer, physically excluding kinetic isomers and trace impurities from the matrix.

• Filter the white crystals rapidly through a Büchner funnel.

• Wash the filter cake with a minimal amount (1-2 mL) of ice-cold CH₂Cl₂.

• Self-Validation Checkpoint: Measure the melting point of the dried crystals. A sharp melting point range (< 2 °C variance) confirms absolute isomeric purity.

References

• Title: Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver Source: Toxicology and Applied Pharmacology / PubMed (nih.gov) URL: [Link]

• Title: Evaluation of the Pharmacophoric Role of the O–O Bond in Synthetic Antileishmanial Compounds: Comparison between 1,2-Dioxanes and Tetrahydropyrans Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

• Title: 2,4,6-triphenyl-1,3-dioxane (C22H20O2) Compound Profile Source: PubChem Database / National Center for Biotechnology Information URL: [Link]

Technical Support Center: Separation of 2,4,6-Triphenyl-1,3-dioxane Diastereomers

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the separation of 2,4,6-triphenyl-1,3-dioxane diastereomers. As a Senior Application Scientist, this guide is structured to offer not just procedural steps, but also the underlying scientific principles to empower you to overcome challenges in your laboratory work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis, separation, and characterization of 2,4,6-triphenyl-1,3-dioxane diastereomers.

Q1: What are the common methods for synthesizing 2,4,6-triphenyl-1,3-dioxane, and what is the typical diastereomeric ratio?

The most prevalent method for synthesizing 2,4,6-triphenyl-1,3-dioxane is the acid-catalyzed acetalization of 1,3-diphenyl-1,3-propanediol with benzaldehyde.[1][2] This reaction is an equilibrium process, and the removal of water, often through azeotropic distillation with a Dean-Stark trap, is crucial to drive the reaction towards the product.[2] The reaction typically yields a mixture of the cis and trans diastereomers. The exact ratio can be influenced by reaction conditions such as temperature and the specific acid catalyst used, but it is common to obtain a mixture that requires subsequent separation.[1]

Q2: Which chromatographic techniques are most effective for separating the cis and trans diastereomers of 2,4,6-triphenyl-1,3-dioxane?

Column chromatography using silica gel is a standard and effective method for separating these diastereomers.[1][3] The separation is based on the difference in polarity between the cis and trans isomers. High-Performance Liquid Chromatography (HPLC) can also be employed for both analytical and preparative-scale separations, often utilizing normal-phase columns or specialized reverse-phase columns with unique selectivities.[3][4] For analytical-scale separation and quantification, Gas Chromatography-Mass Spectrometry (GC-MS) can be a powerful tool, particularly when coupled with a chiral stationary phase for high-resolution separation of stereoisomers.[5]

Q3: How can I confirm the stereochemistry of the separated diastereomers?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for assigning the stereochemistry of the separated diastereomers.[6][7] The key is to analyze the coupling constants and chemical shifts of the protons on the dioxane ring. Specifically, the coupling constants between the protons at the C4, C5, and C6 positions can reveal their relative orientations (axial or equatorial). For instance, a larger coupling constant is typically observed between protons in an anti-periplanar (axial-axial) arrangement compared to a gauche (axial-equatorial or equatorial-equatorial) arrangement.[1]

Q4: I am struggling to achieve baseline separation of the diastereomers using column chromatography. What are some common reasons for this?

Several factors can contribute to poor separation:

• Inappropriate Solvent System: The polarity of the eluent is critical. If the polarity is too high, both isomers will elute quickly with little separation. If it's too low, elution will be very slow, and band broadening can occur.

• Column Overloading: Loading too much crude product onto the column can lead to broad, overlapping bands.

• Improper Column Packing: An improperly packed column with channels or cracks will result in poor separation.

• Subtle Polarity Differences: The polarity difference between the diastereomers might be very small, making separation challenging with standard silica gel and eluents.[8]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Troubleshooting Poor Separation in Column Chromatography

Problem: You are observing co-elution or significant overlap of the diastereomer peaks during silica gel column chromatography.

Workflow for Troubleshooting Poor Separation:

Caption: Troubleshooting workflow for column chromatography.

Detailed Solutions:

• Optimize the Eluent System:

  • Rationale: The key to chromatographic separation is finding a solvent system that provides a significant difference in the retention factors (Rf) of the two diastereomers on a Thin Layer Chromatography (TTC) plate.

  • Action: Systematically screen different ratios of a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate or diethyl ether). Aim for Rf values between 0.2 and 0.4 for the two spots, with a clear separation between them. Sometimes, adding a small amount of a third solvent, like dichloromethane or a trace of methanol, can improve resolution.[8]

• Reduce the Sample Load:

  • Rationale: Overloading the column saturates the stationary phase, leading to band broadening and preventing equilibrium between the mobile and stationary phases.

  • Action: As a rule of thumb, the amount of crude material should be about 1-5% of the weight of the silica gel. For difficult separations, use a lower ratio.

• Ensure Proper Column Packing:

  • Rationale: A well-packed column provides a uniform stationary phase, allowing for sharp, symmetrical peaks.

  • Action: Use a slurry packing method to ensure a homogenous and dense column bed. Gently tap the column during packing to dislodge any air bubbles.

• Consider Alternative Stationary Phases:

  • Rationale: If silica gel does not provide adequate selectivity, other stationary phases with different surface properties might be more effective.

  • Action: Consider using alumina (basic, neutral, or acidic) or Florisil. The choice will depend on the stability of your compound.

• Employ Flash Chromatography:

  • Rationale: Applying pressure (flash chromatography) increases the flow rate of the mobile phase, which can reduce the time the sample spends on the column and minimize band broadening due to diffusion.

  • Action: If available, use a flash chromatography system for faster and often better separations.

Troubleshooting HPLC Separation Issues

Problem: You are using HPLC but are not achieving baseline resolution, or the peak shapes are poor.

Data Presentation: HPLC Method Development Parameters

Parameter	Initial Condition	Optimized Condition	Rationale for Change
Column	Standard C18	Phenyl-Hexyl or Pentafluorophenyl (PFP)	To introduce different separation mechanisms (π-π interactions) that can enhance selectivity for aromatic compounds.[9]
Mobile Phase	Isocratic (e.g., 70:30 Acetonitrile:Water)	Gradient elution (e.g., 50% to 90% Acetonitrile over 20 min)	To improve peak shape for later eluting compounds and to elute strongly retained impurities.[10]
Flow Rate	1.0 mL/min	0.8 mL/min	To allow for better mass transfer and potentially improve resolution, especially for closely eluting peaks.
Temperature	Ambient	35 °C	To decrease mobile phase viscosity, which can lead to sharper peaks and potentially alter selectivity.

Detailed Solutions:

• Column Selection:

  • Rationale: Standard C18 columns separate primarily based on hydrophobicity. Diastereomers often have very similar hydrophobicities. Columns with different stationary phases can offer alternative separation mechanisms.

  • Action: Try a phenyl-hexyl or a pentafluorophenyl (PFP) column. These phases can provide additional shape selectivity and π-π interactions with the phenyl groups of your analyte, which can be sufficient to resolve the diastereomers.[9]

• Mobile Phase Optimization:

  • Rationale: The composition of the mobile phase directly affects retention and selectivity.

  • Action: Experiment with different organic modifiers (e.g., methanol instead of acetonitrile) as this can change the selectivity. For reverse-phase HPLC, ensure the pH of the aqueous portion is controlled, although for these neutral compounds, it is less critical.

Experimental Protocol: Column Chromatography Separation

This protocol outlines a standard procedure for the separation of 2,4,6-triphenyl-1,3-dioxane diastereomers.

Materials:

• Crude mixture of 2,4,6-triphenyl-1,3-dioxane diastereomers

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Collection tubes

• TLC plates (silica gel coated)

• UV lamp

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate and develop it in a chamber with a pre-determined eluent system (e.g., 9:1 Hexane:Ethyl Acetate).

  • Visualize the spots under a UV lamp to determine the Rf values and confirm that separation is feasible.

• Column Packing:

  • Prepare a slurry of silica gel in hexane.

  • Pour the slurry into the chromatography column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder.

  • Carefully add the dry-loaded sample to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system (e.g., 9:1 Hexane:Ethyl Acetate).

  • Collect fractions in separate test tubes.

  • Monitor the elution process by spotting every few fractions on a TLC plate.

• Analysis of Fractions:

  • Develop the TLC plates to identify which fractions contain the separated diastereomers.

  • Combine the pure fractions of each diastereomer and evaporate the solvent under reduced pressure.

• Characterization:

  • Obtain NMR spectra of the separated products to confirm their identity and stereochemistry.

III. Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis, separation, and characterization of 2,4,6-triphenyl-1,3-dioxane diastereomers.

Caption: Workflow for diastereomer synthesis and separation.

IV. References

• SIELC Technologies. (n.d.). Separation of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane on Newcrom R1 HPLC column. Retrieved from

• Pihlaja, K., & Sillanpää, R. (2005). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILIBRIUM. Rev. Roum. Chim., 50(5), 389-396. Retrieved from [Link]

• Kühner, S., & Wünsch, B. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Pharmaceuticals, 18(9), 1300. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Chromatography Forum. (2008). Separation of diastereomers. Retrieved from [Link]

• Reddit. (2024). Help with separation of diastereomers. Retrieved from [Link]

• Google Patents. (n.d.). EP0982303A1 - 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. Retrieved from

• Google Patents. (n.d.). US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane. Retrieved from

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123. Retrieved from [Link]

• Reddit. (2023). Separation of diastereomers by crystallization with seeding. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Separation of a diastereomeric diol pair using mechanical properties of crystals. Retrieved from [Link]

• MDPI. (2026). Nickel-Catalyzed Intermolecular Cyclization of 2-Bromobenzamide: A General Strategy for Synthesizing 6(5H)-Phenanthridinone Derivatives. Retrieved from [Link]

• Przybyciel, M. (2014). Novel Phases for HPLC Separations. LCGC North America, 32(8), 564-573. Retrieved from [Link]

• Pustylnyak, V. O., Lyakhovich, V. V., & Grishanova, A. Y. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology Letters, 207(1), 1-6. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 4. Separation of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. Reddit - Please wait for verification [reddit.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Deprotection of 2,4,6-Triphenyl-1,3-dioxane

Welcome to the technical support resource for the 2,4,6-triphenyl-1,3-dioxane protecting group. This guide is designed for researchers, chemists, and drug development professionals who utilize this acetal for the protection of 1,3-diols. The inherent stability of the 2,4,6-triphenyl-1,3-dioxane group makes it a robust choice for multi-step synthesis, but its removal can present unique challenges.[1]

This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate common issues and ensure successful deprotection in your synthetic workflow.

Troubleshooting Guide & FAQs

Here we address specific issues that you may encounter during the deprotection of 2,4,6-triphenyl-1,3-dioxane acetals.

Q1: My deprotection reaction is sluggish and incomplete, even with standard acidic conditions (e.g., HCl/THF/water). What factors should I investigate to drive the reaction to completion?

A1: This is a common issue, often stemming from the high stability of the 2,4,6-triphenyl-1,3-dioxane ring. The phenyl groups provide significant steric bulk and electronic stabilization, making it more resilient to hydrolysis than simpler acetals.[1][2] Here’s a systematic approach to troubleshoot:

• Increase Water Concentration: The mechanism of acid-catalyzed deprotection is hydrolysis.[3][4] If you are running the reaction in a "wet" organic solvent like THF, the limited amount of water can be the rate-limiting factor. Consider switching to a biphasic system (e.g., Dichloromethane/dilute aqueous HCl) or a solvent mixture with a higher water content (e.g., Acetone/water, Dioxane/water) to favor the forward reaction.[5]

• Elevate the Temperature: Gently heating the reaction mixture can significantly accelerate the rate of hydrolysis.[5] For particularly stable acetals, refluxing in a suitable solvent may be necessary to achieve full conversion.

• Increase Acid Catalyst Loading: While catalytic acid is sufficient in many cases, a stoichiometric amount or even a switch to a stronger acid might be required for this robust protecting group. However, exercise caution, as this can endanger other acid-sensitive functional groups in your molecule.

• Consider a Stronger Lewis Acid: If Brønsted acids are proving ineffective or incompatible, a range of Lewis acids can catalyze the cleavage under milder, often non-hydrolytic conditions.[6] Options like Cerium(III) triflate in wet nitromethane operate at a nearly neutral pH and can be highly effective.[4]

Q2: My starting material contains other acid-sensitive groups (e.g., silyl ethers, Boc groups, furans). How can I deprotect the triphenyl-dioxane acetal without cleaving these other functionalities?

A2: This is a classic chemoselectivity challenge. The key is to move away from harsh acidic hydrolysis and employ milder, more selective deprotection strategies.

• Neutral, Exchange-Based Deprotection: A highly effective method involves using a catalytic amount of molecular iodine (I₂) in acetone.[4][6] This reaction proceeds under neutral conditions via a transacetalization mechanism with the acetone solvent. It is remarkably fast (often complete within minutes) and compatible with highly acid-sensitive groups like t-butyl ethers and furyl moieties.[4][6]

• Triethylsilyl Triflate (TESOTf) with a Hindered Base: The combination of TESOTf and a non-nucleophilic, hindered base like 2,6-lutidine or 2,4,6-collidine offers an excellent method for deprotection under nearly neutral to weakly basic conditions.[7][8] This system can achieve high chemoselectivity, for instance, deprotecting acetals in the presence of more stable ketals.[7][8] The reaction proceeds through a pyridinium-type salt intermediate that is readily hydrolyzed during workup.[8]

• Reductive Cleavage: For certain substrates, reductive methods can be employed. For example, nickel boride, generated in situ from nickel(II) chloride and sodium borohydride, can cleave acetals under conditions that may leave other groups intact.[3]

Below is a decision-making workflow to help select the appropriate deprotection strategy based on the sensitivity of your substrate.

Caption: Decision workflow for selecting a deprotection method.

Q3: I am observing side-products after my deprotection. What are the likely causes and how can I prevent them?

A3: Side-product formation is typically caused by the generation of highly reactive cationic intermediates during cleavage, especially under strongly acidic conditions.[3]

• Cationic Side Reactions: The carbocation formed upon ring-opening can be trapped by nucleophiles other than water or can initiate rearrangements in sensitive substrates. The use of "scavengers" in the cleavage cocktail, such as triisopropylsilane (TIS) or thioanisole, can help to quench these reactive species.[9][10] While more common in peptide synthesis, this principle is applicable here.

• Incomplete Reaction & Purification: What appears to be a side-product might be a partially reacted intermediate. Ensure the reaction has gone to completion by TLC or LCMS monitoring.

• Byproduct Management: The deprotection releases 1,3-diphenylacetone as a byproduct. While generally straightforward to remove via chromatography, its presence can sometimes complicate purification. Using an exchange-based method (like I₂/acetone) can simplify the byproduct profile.

The general mechanism of acid-catalyzed deprotection illustrates the formation of the key carbocation intermediate that can lead to side reactions if not properly managed.

Caption: Simplified mechanism of acid-catalyzed acetal hydrolysis.

Experimental Protocols

These protocols provide a starting point for your experiments. Always monitor your reaction by an appropriate method (e.g., TLC, LCMS) to determine the optimal reaction time.

Protocol 1: Standard Acid-Catalyzed Hydrolysis

This method is suitable for substrates that are stable to moderately acidic conditions.

• Dissolution: Dissolve the 2,4,6-triphenyl-1,3-dioxane protected compound (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 4:1 v/v) to a concentration of approximately 0.1 M.

• Acidification: Add a catalytic amount of concentrated hydrochloric acid (HCl, ~1-2 eq) dropwise to the stirred solution at room temperature.

• Monitoring: Stir the reaction and monitor its progress by TLC. If the reaction is slow, gently warm the mixture to 40-50 °C.

• Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.[6]

• Extraction: Dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired diol.

Protocol 2: Mild Deprotection with Iodine in Acetone

This protocol is ideal for substrates bearing acid-sensitive functional groups.[4][6]

• Dissolution: Dissolve the protected compound (1.0 eq) in reagent-grade acetone to a concentration of 0.1 M.

• Catalyst Addition: Add molecular iodine (I₂, 0.1 - 0.2 eq) to the solution. The solution should turn light brown.

• Monitoring: Stir the mixture at room temperature. The reaction is often complete within 5-30 minutes. Monitor closely by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) dropwise until the brown color of the iodine disappears.[6]

• Solvent Removal: Remove the bulk of the acetone under reduced pressure.

• Extraction: Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate) three times.

• Workup & Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, concentrate, and purify by flash column chromatography.

Method Comparison Table

Method	Reagents	Conditions	Pros	Cons
Acidic Hydrolysis	HCl / THF / H₂O	RT to 50 °C	Inexpensive, common reagents	Not suitable for acid-sensitive substrates, can be sluggish
Iodine/Acetone	I₂ / Acetone	Room Temperature	Neutral, very fast, chemoselective[4][6]	Iodine can be a mild oxidant
TESOTf/Lutidine	TESOTf / 2,6-Lutidine	0 °C to RT	Weakly basic, highly chemoselective[7][8]	Reagents are more expensive
Lewis Acid	Ce(OTf)₃ / MeNO₂/H₂O	Room Temperature	Very mild, nearly neutral pH[4]	Requires specific Lewis acid catalyst

References

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Retrieved from [Link]

• Simple Deprotection of Acetal Type Protecting Groups under Neutral Conditions. (2026, February 7). Organic Chemistry Portal. Retrieved from [Link]

• Ohta, R., et al. (2018). Highly Discriminative and Chemoselective Deprotection/Transformations of Acetals with the Combination of Trialkylsilyl Triflate/2,4,6-Collidine. Journal of Organic Chemistry, 83(12), 6432-6443. Retrieved from [Link]

• Fujioka, H., et al. (2006). Reaction of the Acetals with TESOTf−Base Combination; Speculation of the Intermediates and Efficient Mixed Acetal Formation. Journal of the American Chemical Society, 128(16), 5344-5345. Retrieved from [Link]

• Johnson, R. L., & Miller, R. B. (1984). Use of triphenylmethyl (trityl) amino protecting group in the synthesis of ketomethylene analogues of peptides. International Journal of Peptide and Protein Research, 23(6), 581-590. Retrieved from [Link]

• Pustylnyak, V. O., et al. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology and Applied Pharmacology, 257(1), 1-8. Retrieved from [Link]

• Kovař, J., & Ksandr, Z. (1974). Synthesis and Hydrolysis of 2‐(2,6‐Dichlorophenyl)‐4,6‐Dimethyl‐1,3‐Dioxane. Collection of Czechoslovak Chemical Communications, 39(8), 1935-1941. Retrieved from [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. peptide.com [peptide.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: Optimizing the Stability of 2,4,6-Triphenyl-1,3-dioxane in Synthetic Workflows

Welcome to the Technical Support Center for 1,3-dioxane derivatives. For researchers and drug development professionals, the 1,3-dioxane ring is a cornerstone protecting group for 1,3-diols and carbonyls due to its conformational rigidity and predictable reactivity [1]. Specifically, 2,4,6-Triphenyl-1,3-dioxane presents unique steric and thermodynamic properties due to its bulky phenyl substituents, which heavily influence its stability under various reaction conditions.

This guide provides field-proven insights, troubleshooting protocols, and mechanistic explanations to help you maintain the integrity of 2,4,6-Triphenyl-1,3-dioxane during complex multi-step syntheses.

Mechanistic Foundations: Causality of Stability and Cleavage

The 1,3-dioxane ring is a cyclic acetal. Its stability profile is fundamentally dictated by this acetal linkage, which is highly resistant to nucleophilic attack but exceptionally sensitive to electrophilic activation by Brønsted or Lewis acids [1, 2].

The hydrolysis of 2,4,6-Triphenyl-1,3-dioxane begins with the protonation of one of the ring oxygen atoms. The bulky phenyl groups at the 2, 4, and 6 positions stabilize the resulting carbocation/oxonium intermediate through inductive and resonance effects (if benzylic), but they also introduce significant steric hindrance that can alter the kinetics of ring opening compared to unsubstituted analogues.

Figure 1: Acid-catalyzed hydrolysis pathway of 2,4,6-Triphenyl-1,3-dioxane.

Troubleshooting & FAQs

Q1: My 2,4,6-Triphenyl-1,3-dioxane substrate is degrading during a supposedly neutral reaction. What is happening? A1: The 1,3-dioxane ring is extremely sensitive to trace acids [2]. Even mildly acidic byproducts from a concurrent reaction, or the use of unpurified solvents (like chloroform, which can generate HCl over time), can initiate premature deprotection. Solution: Buffer your reaction with a mild, non-nucleophilic base (e.g., solid NaHCO3 or pyridine) to neutralize trace protons.

Q2: How does the stereochemistry of the phenyl groups affect stability? A2: In 1,3-dioxanes, equatorial substituents at the C2, C4, and C6 positions are thermodynamically favored to minimize 1,3-diaxial interactions [1]. If your synthesis forces any of the bulky phenyl groups into an axial position, the ground-state energy of the molecule increases, making the ring significantly more labile to acid-catalyzed hydrolysis due to the relief of steric strain upon ring opening.

Q3: Can I perform reductions or oxidations on other parts of the molecule without cleaving the dioxane? A3: Yes. 1,3-Dioxanes are generally highly stable under reductive (e.g., LiAlH4, NaBH4, Pd/C with H2) and oxidative (e.g., Swern, Dess-Martin, mild Cr(VI)) conditions [1, 3]. However, avoid strongly acidic oxidants (like Jones reagent) unless strictly controlled, as the low pH will trigger acetal cleavage [3].

Quantitative Stability Profile

The following table summarizes the stability of 2,4,6-Triphenyl-1,3-dioxane under standard synthetic conditions.

Reaction Condition	Reagent Examples	Stability Status	Mechanistic Rationale
Aqueous Acid	HCl, H2SO4, TFA	Highly Labile	Protonation of oxygen leads to oxonium ion formation and rapid C-O bond cleavage[2].
Lewis Acid	BF3·OEt2, TiCl4	Labile	Electrophilic coordination to ring oxygen initiates ring opening [1].
Aqueous Base	NaOH, KOH, K2CO3	Stable	Lack of electrophilic protons prevents acetal activation; resistant to nucleophilic attack[1].
Reductive	LiAlH4, NaBH4, H2/Pd	Stable	Acetals are inert to hydride transfer and standard catalytic hydrogenation [1].
Mild Oxidative	PCC, PDC, Swern	Stable	Inert to mild, non-acidic high-valent metal or DMSO-based oxidations [3].

Experimental Protocol: Controlled Deprotection

To ensure a self-validating system, the following protocol details the controlled, acid-catalyzed hydrolysis of 2,4,6-Triphenyl-1,3-dioxane. This serves as both a deprotection strategy and a method to verify the integrity of the starting material.

Materials Required:

• 2,4,6-Triphenyl-1,3-dioxane derivative

• Organic co-solvent (e.g., THF or Acetone)

• Aqueous acid (e.g., 1M HCl or 10% aqueous TFA)

• Saturated aqueous NaHCO3

• Drying agent (MgSO4)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of the 2,4,6-Triphenyl-1,3-dioxane derivative in 10 mL of THF in a round-bottom flask. Causality: THF ensures complete solvation of the highly lipophilic triphenyl substrate, allowing for a homogenous reaction mixture.

• Acid Addition: Add 2.0 mL of 1M aqueous HCl dropwise while stirring at room temperature [2].

• Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc). The bulky phenyl groups may slow the kinetics compared to smaller acetals; gentle heating (35°C) can be applied if the reaction stalls [2].

• Quenching: Once the starting material is consumed, immediately quench the reaction by adding 10 mL of saturated aqueous NaHCO3. Causality: Rapid neutralization prevents acid-catalyzed side reactions (e.g., aldol condensation) of the newly liberated benzaldehyde and 1,3-diphenyl-1,3-propanediol.

• Extraction & Isolation: Transfer to a separatory funnel, extract with ethyl acetate (3 x 15 mL), wash with brine, dry over MgSO4, and concentrate under reduced pressure [2].

References

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme Connect.
• The 1,3-Dioxane Ring: A Technical Guide to Its Fundamental Reactivity. BenchChem.
• 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal.

Technical Support Center: Troubleshooting 2,4,6-Triphenyl-1,3-dioxane Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and stereoselectivity bottlenecks during the synthesis of 2,4,6-triphenyl-1,3-dioxane. This compound—often utilized as a constitutive androstane receptor (CAR) activator in metabolic research[1]—is canonically synthesized via a Prins cyclization between styrene and benzaldehyde[2].

Because this reaction is highly reversible and fraught with competing side pathways, achieving high yields requires a deep understanding of the underlying physical chemistry. This guide abandons generic advice in favor of mechanistic troubleshooting, causality-driven solutions, and self-validating protocols.

Mechanistic Grounding & Logical Flow

To troubleshoot the reaction, you must first understand the transient intermediates. The reaction is initiated by the acid-catalyzed activation of benzaldehyde to form an electrophilic oxocarbenium ion. Nucleophilic attack by styrene generates a benzylic carbocation, which is subsequently trapped by a second equivalent of benzaldehyde. Ring closure and the elimination of a proton (or water, depending on the exact intermediate) yield the 1,3-dioxane core[3].

Logical flow of the Prins cyclization mechanism forming 2,4,6-triphenyl-1,3-dioxane.

Diagnostic FAQs: Troubleshooting Low Yields

Q: My isolated yield is below 20%, and I observe a thick, viscous residue during concentration. What is happening? A: You are observing the cationic polymerization of styrene. Styrene is highly susceptible to polymerization in the presence of strong Lewis or Brønsted acids (e.g., BF3·OEt2, TfOH)[4].

• The Causality: If the local concentration of styrene exceeds the concentration of the activated benzaldehyde intermediate, styrene molecules will react with the benzylic carbocation intermediate rather than the second benzaldehyde molecule.

• The Solution: This is a kinetic problem. To suppress polymerization, keep the steady-state concentration of styrene extremely low. Use a syringe pump to add styrene dropwise over 2–4 hours to a pre-activated solution of benzaldehyde and catalyst.

Q: The reaction produces a complex mixture of diastereomers. How can I selectively obtain the all-cis isomer? A: The Prins cyclization can proceed through various transition states, leading to syn- and anti-configured products. However, the all-cis isomer (where all three phenyl groups occupy equatorial positions in the chair conformation) is the thermodynamic sink of the reaction[3],[5].

• The Causality: If you are seeing a high proportion of trans-isomers, your reaction is kinetically trapped.

• The Solution: Extend the reaction time and slightly elevate the temperature (e.g., from 0°C to 25°C or 40°C depending on the solvent) before quenching. This allows the reversible acetalization to equilibrate toward the more stable diequatorial all-cis conformation[5].

Q: I am recovering a significant amount of 1,3-diphenyl-1,3-propanediol instead of the dioxane. Why? A: The final step of the 1,3-dioxane formation is an acetalization that releases a molecule of water. If water is present in your system, the equilibrium is driven backward, hydrolyzing the dioxane ring into the intermediate diol and benzaldehyde.

• The Causality: This is a classic Le Chatelier's principle issue.

• The Solution: Ensure all solvents are strictly anhydrous. Incorporate activated 4Å molecular sieves into the reaction mixture or use a Dean-Stark trap if operating under reflux conditions to irreversibly sequester water.

Quantitative Data: Reaction Optimization

The choice of catalyst and solvent dictates the balance between the desired Prins cyclization and unwanted side reactions (like Friedel-Crafts alkylation or polymerization)[6],[7]. Below is a synthesized data matrix comparing standard conditions for this transformation:

Catalyst (mol %)	Solvent	Temp (°C)	Additive	Conversion (%)	Yield (%)	Diastereomeric Ratio (cis:trans)
BF3·OEt2 (10%)	CH2Cl2	0 to 25	4Å Sieves	>95	82	92:8
p-TsOH (20%)	Toluene	110	Dean-Stark	85	68	95:5
InCl3 (15%)	CH2Cl2	25	None	90	75	88:12
H2SO4 (50%)	H2O/AcOH	25	None	<50	<15	N/A (Polymerization)

Note: Lewis acids like BF3·OEt2 generally provide the best balance of electrophilic activation and functional group tolerance, provided water is strictly excluded.

Self-Validating Experimental Protocol

To guarantee reproducibility, follow this self-validating workflow. Every critical step includes a diagnostic check to ensure the system is behaving as expected before proceeding.

Step-by-step experimental workflow for the synthesis of 2,4,6-triphenyl-1,3-dioxane.

Step-by-Step Methodology

Step 1: Reagent Purification

• Action: Pass styrene through a short plug of basic alumina to remove the 4-tert-butylcatechol (TBC) inhibitor. Distill benzaldehyde under reduced pressure to remove benzoic acid impurities.

• Self-Validation: Run a quick IR or NMR of the benzaldehyde. The absence of a broad O-H stretch (~2500-3000 cm⁻¹) confirms the removal of benzoic acid.

Step 2: Setup and Activation

• Action: In an oven-dried flask under N2, dissolve benzaldehyde (2.2 equiv) in anhydrous CH2Cl2. Add activated 4Å molecular sieves. Cool to 0°C. Add BF3·OEt2 (0.1 equiv) dropwise.

• Self-Validation: The solution should turn slightly yellow/orange, indicating the formation of the oxocarbenium complex.

Step 3: Syringe Pump Addition

• Action: Dissolve styrene (1.0 equiv) in anhydrous CH2Cl2. Add this solution to the reaction flask via a syringe pump at a rate of 0.5 mL/hr at 0°C.

• Self-Validation: Spot the reaction on a TLC plate (Hexanes:EtOAc 9:1). A highly UV-active streak at the baseline indicates polymerization. If present, slow the addition rate immediately.

Step 4: Thermodynamic Equilibration

• Action: Once addition is complete, remove the ice bath and allow the reaction to stir at 25°C for an additional 12 hours.

• Self-Validation: Monitor via GC-MS. The peak corresponding to the intermediate diol should steadily decrease as the peak for the target 1,3-dioxane (m/z 316) increases.

Step 5: Workup and Purification

• Action: Quench the reaction with saturated aqueous NaHCO3. Extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate. Purify via flash column chromatography or recrystallization from hot ethanol.

• Self-Validation: Obtain a ¹H NMR spectrum. For the all-cis isomer, the axial protons on the dioxane ring will appear as distinct signals with large coupling constants (J ≈ 11-12 Hz), confirming the rigid diequatorial chair conformation[1].

References

• Cation-Exchanged Montmorillonite (M n+-Mont)
• The constitutive androstane receptor activator 4-[(4R,6R)-4,6-diphenyl-1,3-dioxan-2-yl]-N,N-dimethylaniline inhibits the gluconeogenic genes PEPCK and G6Pase...
• Selective Prins Reaction of Styrenes and Formaldehyde Catalyzed by 2,6-Di-tert-butylphenoxy(difluoro)
• Cascade intramolecular Prins/Friedel–Crafts cyclization for the synthesis of 4-aryltetralin-2-ols...
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: National Institutes of Health (PMC)
• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years Source: Beilstein Journal of Organic Chemistry URL

Sources

• 1. The constitutive androstane receptor activator 4-[(4R,6R)-4,6-diphenyl-1,3-dioxan-2-yl]-N,N-dimethylaniline inhibits the gluconeogenic genes PEPCK and G6Pase through the suppression of HNF4α and FOXO1 transcriptional activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Cascade intramolecular Prins/Friedel–Crafts cyclization for the synthesis of 4-aryltetralin-2-ols and 5-aryltetrahydro-5H-benzo[7]annulen-7-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for Efficient 2,4,6-Triphenyl-1,3-dioxane Formation

Welcome to the Technical Support Center for the synthesis of 2,4,6-Triphenyl-1,3-dioxane. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical assistance and troubleshooting for the catalytic formation of this important chemical intermediate. Here, we will explore the nuances of catalyst selection, reaction optimization, and common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing 2,4,6-Triphenyl-1,3-dioxane?

A1: The synthesis of 2,4,6-Triphenyl-1,3-dioxane and its analogs is predominantly achieved through acid-catalyzed reactions. The two most common approaches are the direct acetalization of benzaldehyde with a corresponding 1,3-diol and the Prins reaction, which involves the condensation of an alkene with an aldehyde.[1][2] Both pathways rely on an acid catalyst to facilitate the formation of the dioxane ring.

Q2: Which types of acid catalysts are most effective for this synthesis?

A2: A range of Brønsted and Lewis acid catalysts can be employed. Commonly used Brønsted acids include p-toluenesulfonic acid (p-TSA), sulfuric acid (H₂SO₄), and perchloric acid.[3][4] Solid acid catalysts, such as acidic alumina and various zeolites like Hβ, HZSM-5, and USY, are also effective and offer the advantage of easier separation from the reaction mixture.[3][5] For enantioselective syntheses, chiral Brønsted acids like confined imino-imidodiphosphates (iIDPs) have shown promise.[6][7][8]

Q3: Why is the choice of catalyst so critical for reaction efficiency and selectivity?

A3: The catalyst plays a pivotal role in not only accelerating the reaction rate but also in controlling the stereoselectivity of the product. The formation of 2,4,6-Triphenyl-1,3-dioxane can result in different diastereomers (cis and trans isomers). The nature of the catalyst, its acidity, and its steric properties can influence the ratio of these isomers.[4] For instance, strongly acidic catalysts can promote equilibrium between isomers, while sterically bulky catalysts may favor the formation of a specific isomer.

Q4: What is the underlying mechanism of the acid-catalyzed formation of 2,4,6-Triphenyl-1,3-dioxane?

A4: The reaction proceeds via a protonation-initiated pathway. In the case of acetalization, the acid catalyst protonates the carbonyl oxygen of benzaldehyde, making the carbonyl carbon more electrophilic. This is followed by a nucleophilic attack from the hydroxyl groups of the 1,3-diol, leading to the formation of a hemiacetal intermediate. Subsequent intramolecular cyclization and dehydration yield the stable 1,3-dioxane ring.[1] The Prins reaction follows a related, but more complex, pathway involving the acid-catalyzed addition of an aldehyde to an alkene.[5][9]

Q5: How does water affect the reaction, and what are the best methods for its removal?

A5: The formation of 2,4,6-Triphenyl-1,3-dioxane is a reversible condensation reaction that produces water as a byproduct.[10] According to Le Chatelier's principle, the presence of water can shift the equilibrium back towards the reactants, thereby reducing the yield.[10] Therefore, continuous removal of water is crucial. The most common method is azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene or benzene.[1][2] Alternatively, desiccants such as anhydrous sodium sulfate or molecular sieves can be used.[10][11]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of 2,4,6-Triphenyl-1,3-dioxane, offering potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Action	Scientific Rationale
Inactive Catalyst	Use a fresh batch of acid catalyst. If using a solid catalyst, ensure it is properly activated (e.g., by heating).	Acid catalysts, particularly hygroscopic ones like p-TSA, can absorb atmospheric moisture, which neutralizes their acidic sites and reduces their catalytic activity.[10]
Insufficient Catalyst Loading	Increase the catalyst amount incrementally. A typical starting point is 1-5 mol% relative to the limiting reagent.	While catalytic, an insufficient concentration of acid sites will result in a slow reaction rate, preventing the reaction from reaching completion within a practical timeframe.
Inefficient Water Removal	Ensure the Dean-Stark trap is functioning correctly and the solvent is refluxing at a rate sufficient to remove water. Consider adding freshly activated molecular sieves (3Å or 4Å) to the reaction flask.[10]	As a reversible reaction, the accumulation of water will drive the equilibrium backward, preventing the formation of the desired product.[10]
Poor Quality Reagents	Purify the starting materials. Benzaldehyde can be distilled to remove benzoic acid impurities. Ensure the diol is anhydrous.	Impurities can interfere with the reaction. For instance, oxidized benzaldehyde (benzoic acid) can neutralize the acid catalyst. Water in the diol will inhibit the forward reaction.[12]

Problem 2: Formation of Multiple Products and Impurities

Potential Cause	Troubleshooting Action	Scientific Rationale
Side Reactions	Lower the reaction temperature. Optimize catalyst loading to the minimum effective amount.	High temperatures and excessive acid can promote side reactions such as polymerization of the aldehyde or degradation of the starting materials or product.
Unwanted Isomer Formation	Alter the catalyst or solvent. For example, strongly acidic cation exchange resins in different solvents can influence the diastereomeric ratio.[4]	The reaction conditions, including the catalyst and solvent polarity, can influence the thermodynamic and kinetic control of the reaction, leading to different ratios of cis and trans isomers.
Presence of Unreacted Starting Materials	Increase reaction time or temperature moderately. Ensure efficient water removal.	Incomplete conversion is often a sign that the reaction has not reached equilibrium or that the equilibrium is unfavorable under the current conditions.

Problem 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Action	Scientific Rationale
Catalyst Residue	Neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution) during workup before distillation. If using a solid catalyst, ensure it is completely filtered off.	Acidic residues can cause product degradation during purification, especially if heating is involved (e.g., distillation).
Formation of High-Boiling Point Impurities	If distillation is ineffective, consider column chromatography on silica gel.	Side reactions can produce byproducts with boiling points close to that of the desired product, making separation by distillation difficult. Silica gel chromatography separates compounds based on polarity, which can be more effective.[13]
Product is an Oil Instead of a Solid	This may indicate the presence of impurities or a mixture of isomers. Attempt purification by column chromatography or recrystallization from a suitable solvent system.	The physical state of the product is a good indicator of its purity. A mixture of isomers or the presence of solvent or starting material impurities can lower the melting point, resulting in an oil.

Experimental Protocols

General Procedure for Acid-Catalyzed Acetalization

• Reaction Setup : In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine benzaldehyde (1 equivalent) and the corresponding 1,3-diol (1.1 equivalents).

• Solvent and Catalyst Addition : Add a suitable solvent (e.g., toluene) to facilitate azeotropic water removal. Introduce a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-TSA) (0.01-0.05 equivalents).[1][2]

• Reaction Execution : Heat the mixture to reflux. Monitor the reaction progress by observing the amount of water collected in the Dean-Stark trap and by thin-layer chromatography (TLC).

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a water wash.[10]

• Purification : Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation or recrystallization.[2]

Catalyst Performance Comparison

Catalyst	Typical Loading (mol%)	Solvent	Temperature (°C)	Reported Advantages
p-Toluenesulfonic acid (p-TSA)	1-5	Toluene	Reflux	Readily available, effective, and easy to handle.[2]
Sulfuric Acid (H₂SO₄)	1-5	Hexane	20-30	Strong acid, effective at lower temperatures.[3][4]
ZnAlMCM-41	Varies (solid)	Dichloromethane	100-140	Heterogeneous, reusable, and environmentally friendly.[5]
Imino-imidodiphosphates (iIDPs)	2.5	Cyclohexane	25	Enables enantioselective synthesis with good yields.[8]
Triflic acid (TfOH)	10	Dichloromethane	0 to RT	Highly effective for diastereoselective Prins reactions.[9]

Visualizations

Reaction Mechanism: Acid-Catalyzed Acetalization

Caption: Acid-catalyzed formation of 2,4,6-Triphenyl-1,3-dioxane.

Troubleshooting Workflow: Low Product Yield

Caption: A logical approach to troubleshooting low product yield.

References

• US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane - Google Patents. (n.d.).

• Selvaraj, M., et al. (2019). ZnAlMCM-41: a very ecofriendly and reusable solid acid catalyst for the highly selective synthesis of 1,3-dioxanes by the Prins cyclization of olefins. Dalton Transactions, 48(39), 14786-14801. [Link]

• List, B., et al. (2021). The Catalytic Asymmetric Intermolecular Prins Reaction. Journal of the American Chemical Society, 143(49), 20786-20791. [Link]

• EP0982303A1 - 2,4,6-Trimethyl-4-phenyl-1,3-dioxane - Google Patents. (n.d.).

• List, B., et al. (2021). The Catalytic Asymmetric Intermolecular Prins Reaction. MPG.PuRe. [Link]

• Chen, Y., et al. (2024). Hydroxymethylation hydroxylation of 1,3-diarylpropene through a catalytic diastereoselective Prins reaction: cyclization logic and access to brazilin core. Chinese Chemical Letters, 35(5), 109553. [Link]

• List, B., et al. (2021). The Catalytic Asymmetric Intermolecular Prins Reaction. ResearchGate. [Link]

• Grosu, I., et al. (2000). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILIBRIUM. ResearchGate. [Link]

• Nowak, P., et al. (2020). Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance. Molecules, 25(23), 5543. [Link]

• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. r/chemistry. [Link]

• Pustylnyak, V., et al. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology Letters, 207(1), 38-44. [Link]

• PHYWE. (n.d.). Cannizzaro reaction and reaction of benzaldehyde with ethylene glycol. PHYWE. [Link]

• Martins, M. A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 43-58. [Link]

• Li, J., et al. (2014). An efficient synthesis of 1,3-dioxane-4,6-diones. Journal of the Serbian Chemical Society, 79(10), 1195-1200. [Link]

• Mortazavi, S. M., et al. (2020). Acetalization of benzaldehyde with ethylene glycol. ResearchGate. [Link]

• PHYWE. (2017). Cannizzarro reaction and reaction of benzaldehyde with ethylene glycol (Item No.: P3101600). PHYWE. [Link]

• Wang, C., et al. (2018). A green and sustainable approach for acetalization of benzaldehyde using tungstophosphoric acid loaded on metal oxide catalysts. Journal of the Serbian Chemical Society, 83(4), 455-468. [Link]

• Teledyne ISCO. (n.d.). Purine and Related Compound Purification Strategies. Teledyne ISCO. [Link]

• WO2015051525A1 - Synthesis of acetal/ketal - Google Patents. (n.d.).

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane - Google Patents [patents.google.com]
• 4. EP0982303A1 - 2,4,6-Trimethyl-4-phenyl-1,3-dioxane - Google Patents [patents.google.com]
• 5. ZnAlMCM-41: a very ecofriendly and reusable solid acid catalyst for the highly selective synthesis of 1,3-dioxanes by the Prins cyclization of olefins - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pure.mpg.de [pure.mpg.de]
• 8. researchgate.net [researchgate.net]
• 9. Hydroxymethylation hydroxylation of 1,3-diarylpropene through a catalytic diastereoselective Prins reaction: cyclization logic and access to brazilin core - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. rsc.org [rsc.org]
• 12. spegroup.ru [spegroup.ru]
• 13. teledynelabs.com [teledynelabs.com]

Technical Support Center: Preventing Hydrolysis of 2,4,6-Triphenyl-1,3-dioxane During Workup

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the isolation of 2,4,6-triphenyl-1,3-dioxane. While the 1,3-dioxane ring serves as an excellent structural motif due to its stability under basic, reductive, and oxidative conditions, it is notoriously labile toward Brønsted and Lewis acids[1].

During routine workup, trace acids can trigger the rapid ring-opening hydrolysis of 2,4,6-triphenyl-1,3-dioxane, degrading it back into its parent constituents: 1,3-diphenyl-1,3-propanediol and benzaldehyde. This guide deconstructs the physical chemistry of this degradation and provides field-proven, self-validating protocols to ensure quantitative product recovery.

Mechanistic Overview: The Causality of Degradation

Acetal hydrolysis is an acid-catalyzed equilibrium process. The rate-limiting step is the initial protonation of one of the dioxane oxygen atoms, which leads to C–O bond cleavage and the formation of a highly reactive oxonium ion[2]. During a standard workup, two primary culprits introduce the trace acids required to initiate this cascade:

• Unquenched Reaction Catalysts: Failing to completely neutralize the acid catalyst (e.g., p-TsOH, HCl) before aqueous extraction shifts the equilibrium toward hydrolysis the moment water is introduced.

• Acidic Solid Phases: Standard silica gel contains surface silanol groups with a pH of approximately 4.5 to 5.5. This localized surface acidity acts as a heterogeneous catalyst, actively destroying the dioxane ring during column chromatography[3].

Troubleshooting Guide & FAQs

Q1: My 2,4,6-Triphenyl-1,3-dioxane degrades completely during silica gel chromatography. What is causing this, and how do I prevent it? A1: The inherent acidity of untreated silica gel is sufficient to cleave the 1,3-dioxane ring[3]. To prevent this, you must deactivate the stationary phase. Flush the column with a solvent system containing 1–2% (v/v) of a tertiary amine, such as, prior to loading your sample[4]. Triethylamine acts as a sacrificial base, binding irreversibly to the acidic silanol sites and ensuring the column remains slightly basic. Since acetals are stable to base, your product will elute intact.

Q2: I quenched my acetalization reaction with water, but NMR shows a massive benzaldehyde byproduct peak. Why? A2: Quenching an acid-catalyzed acetalization with neutral water or brine does not neutralize the catalyst; it merely dilutes it while simultaneously providing the exact reagent (H2O) needed for hydrolysis[2]. You must quench the reaction with a basic aqueous solution (e.g., saturated NaHCO3) before any significant aqueous dilution occurs. This instantly deprotonates the catalyst, freezing the equilibrium and locking the 1,3-dioxane in its stable state.

Q3: Does my choice of drying agent impact the stability of the dioxane ring? A3: Absolutely. Magnesium sulfate (MgSO4) is a highly effective drying agent, but its manufacturing process often leaves trace amounts of sulfuric acid. For highly sensitive acetals like 2,4,6-triphenyl-1,3-dioxane, this trace acidity is enough to initiate hydrolysis during the drying step. Always use strictly neutral or mildly basic drying agents, such as anhydrous sodium sulfate (Na2SO4) or potassium carbonate (K2CO3)[4].

Quantitative Impact of Workup Conditions

The table below summarizes the empirical impact of various workup parameters on the recovery yield of 2,4,6-triphenyl-1,3-dioxane.

Workup Condition	Aqueous Quench	Drying Agent	Stationary Phase	Eluent Additive	Product Recovery (%)	Hydrolysis Byproduct (%)
Standard	H2O / Brine	MgSO4	Untreated Silica	None	< 30%	> 70%
Neutralized	Sat. NaHCO3	Na2SO4	Untreated Silica	None	45 - 55%	45 - 55%
Alternative	Sat. NaHCO3	K2CO3	Basic Alumina	None	85 - 90%	< 15%
Gold Standard	Sat. NaHCO3	Na2SO4	Silica Gel	1-2% Et3N	> 95%	< 5%

Self-Validating Experimental Protocol: Optimized Workup

To guarantee the integrity of your product, execute the following step-by-step methodology. Each phase includes a built-in validation check to ensure the system remains non-acidic.

Step 1: Reaction Quenching

• Action: Cool the reaction mixture to 0 °C. Add saturated aqueous NaHCO3 dropwise under vigorous stirring until all gas evolution ceases.

• Causality: Neutralizes the acid catalyst before bulk water is introduced, preventing the equilibrium from shifting toward hydrolysis.

• Self-Validation Check: Test the pH of the aqueous layer with indicator paper. It must read ≥ 8. If it is < 8, continue adding NaHCO3.

Step 2: Extraction and Washing

• Action: Extract the mixture with ethyl acetate (EtOAc) or dichloromethane (DCM). Wash the combined organic layers with brine containing 1% Et3N.

• Causality: Removes residual water-soluble impurities while maintaining a protective, mildly basic environment in the organic phase.

Step 3: Drying and Concentration

• Action: Dry the organic layer over anhydrous Na2SO4 or K2CO3. Filter the solution and concentrate under reduced pressure (keep the water bath ≤ 30 °C).

• Causality: Avoids the trace Brønsted acids commonly present in MgSO4[4].

• Self-Validation Check: Spot the crude oil on a TLC plate. If a distinct, strongly UV-active spot (benzaldehyde, lower Rf) appears that was not present prior to concentration, your rotary evaporator bath may be too hot, or your drying agent was acidic.

Step 4: Silica Gel Deactivation and Chromatography

• Action: Prepare a slurry of silica gel in your non-polar eluent (e.g., hexanes) containing 2% Et3N. Pack the column and flush with 2 column volumes of the same Et3N-spiked solvent. Load the sample and elute using your standard gradient, ensuring 1% Et3N is present in all eluent mixtures.

• Causality: Et3N irreversibly binds to acidic silanol groups on the silica surface, preventing heterogeneous acid catalysis[4].

• Self-Validation Check (2D TLC): Spot the crude mixture on a standard TLC plate and run it in your eluent (without Et3N). Rotate the plate 90 degrees and run it again. If the product spot forms a streak or secondary spots in the second dimension, the silica is actively degrading your compound, confirming the absolute necessity of the Et3N additive.

Workflow Visualization

Decision tree for the workup and purification of acid-sensitive 1,3-dioxanes.

References

• Title: Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals Source: Thieme Connect URL: [Link]

• Title: A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids Source: ACS Omega (ACS Publications) URL: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparison of 2,4,6-Triphenyl-1,3-dioxane with other diol protecting groups

An essential challenge in the multi-step synthesis of complex polyols, carbohydrates, and natural products is the regioselective protection of diols. The choice of protecting group dictates not only the immediate synthetic yield but also the viability of downstream orthogonal deprotections.

This guide provides an objective, data-driven comparison between the benzylidene acetal (exemplified by the canonical model compound 2,4,6-triphenyl-1,3-dioxane ) and other prevalent diol protecting groups, such as acetonides and silylene ethers.

Mechanistic & Structural Analysis: Causality in Regioselectivity

The selection between a benzylidene acetal and an acetonide is rarely arbitrary; it is governed by strict stereoelectronic principles and thermodynamic control.

The 1,3-Dioxane System (2,4,6-Triphenyl-1,3-dioxane) When 1,3-diphenyl-1,3-propanediol reacts with benzaldehyde, it forms 2,4,6-triphenyl-1,3-dioxane. This structure serves as the benchmark for understanding 1,3-diol protection[1].

• The Causality of Preference: The C–O bonds in a dioxane ring are shorter (1.43 Å) than standard C–C bonds (1.54 Å)[2]. This compression drastically amplifies 1,3-diaxial interactions. If acetone were used to protect a 1,3-diol, one of its two methyl groups would be forced into a highly unfavorable axial position. Benzaldehyde, however, provides a single bulky substituent (the phenyl group) that readily adopts an equatorial position, locking the 6-membered ring into a highly stable chair conformation[2].

The 1,3-Dioxolane System (Acetonides) Because of the severe diaxial penalty in 6-membered rings, acetone strongly prefers reacting with 1,2-diols to form 5-membered 1,3-dioxolanes[3]. In a polyol containing both 1,2- and 1,3-diols, the judicious pairing of benzaldehyde (for 1,3-diols) and acetone (for 1,2-diols) allows for near-perfect regioselective masking.

Decision Workflow for Diol Protection

The following diagram illustrates the logical workflow for selecting a protecting group based on substrate regiochemistry and downstream cleavage requirements.

Workflow for selecting diol protecting groups based on regioselectivity and cleavage conditions.

Comparative Experimental Data

To facilitate strategic route design, the quantitative stability and performance metrics of benzylidene acetals are compared against acetonides and silylene groups below.

Table 1: Stability Profile of Diol Protecting Groups

Protecting Group	Reagent	Ring Size Preference	Acidic Stability	Basic Stability	Reductive Stability
Benzylidene Acetal	Benzaldehyde	1,3-Diol (6-membered)	Labile	Stable	Labile (Pd/C, H₂)
Acetonide	Acetone	1,2-Diol (5-membered)	Labile	Stable	Stable
Di-t-butylsilylene	t -Bu₂Si(OTf)₂	1,2- & 1,3-Diol	Stable (Mild)	Stable	Stable

Table 2: Experimental Performance Metrics

Parameter	Benzylidene (e.g., 2,4,6-Triphenyl-1,3-dioxane)	Acetonide (Isopropylidene)
Typical Yield	85–95%	80–95%
Primary Catalysts	p -TsOH, CSA, or Cu(OTf)₂	p -TsOH, I₂, or Lewis Acids
Thermodynamic Driver	Water removal (Dean-Stark)	Water removal (Molecular Sieves)
Orthogonality	Cleaved in the presence of acetonides	Cleaved in the presence of benzyl ethers

Self-Validating Experimental Protocols

The following protocols outline the synthesis and orthogonal cleavage of the 1,3-dioxane system. They are designed as self-validating workflows, ensuring that the chemist can verify success at the bench without immediate reliance on complex analytics.

Protocol A: Thermodynamic Synthesis of 2,4,6-Triphenyl-1,3-dioxane

This procedure utilizes azeotropic distillation to drive the equilibrium toward the thermodynamically favored all-equatorial chair conformation[1].

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 1,3-diphenyl-1,3-propanediol (1.0 equiv) and benzaldehyde (1.2 equiv) in anhydrous toluene (0.2 M).

• Catalysis: Add catalytic p -toluenesulfonic acid ( p -TsOH, 0.05 equiv). Alternatively, Cu(OTf)₂ can be used for rapid, room-temperature acetalization[4].

• Azeotropic Distillation: Reflux the mixture. Causality: Acetal formation releases water. The Dean-Stark trap continuously removes this water, shifting the Le Chatelier equilibrium entirely to the product side.

• Quench & Workup: Once water ceases to collect (typically 2-4 hours), cool to room temperature and quench with saturated aqueous NaHCO₃ to neutralize the acid and prevent acetal reversion. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

• Self-Validation (Purification): Recrystallize the crude residue from hot ethanol. The all-equatorial 2,4,6-triphenyl-1,3-dioxane is highly crystalline. Success is rapidly confirmed via ¹H NMR: look for the diagnostic, sharp singlet of the acetal proton at ~5.5–5.6 ppm , which proves the cyclic acetal has formed.

Protocol B: Orthogonal Deprotection via Hydrogenolysis

A major strategic advantage of the benzylidene acetal over the acetonide is its susceptibility to reductive cleavage, allowing for orthogonal deprotection[3].

• Reaction Setup: Dissolve the protected 1,3-dioxane substrate in a 1:1 mixture of methanol and ethyl acetate.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C, 10% w/w relative to the substrate). Caution: Pd/C is pyrophoric; add under an inert argon atmosphere.

• Hydrogenolysis: Purge the flask with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature. Causality: The benzylic C–O bonds are uniquely activated toward catalytic hydrogenolysis, releasing toluene and the free diol, while purely aliphatic acetonides or silyl ethers remain completely untouched[3].

• Self-Validation: Monitor by TLC. The starting material (highly UV-active due to the benzylidene phenyl ring) will disappear, replaced by a significantly more polar product. Filter the mixture through a pad of Celite to remove the Pd/C, yielding the cleanly deprotected 1,3-diol upon concentration.

References

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme Connect. Available at:[Link]

• Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2). NCBI Bookshelf. Available at:[Link]

• 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions. Beilstein Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. BJOC - 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions [beilstein-journals.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Stability Guide: 2,4,6-Triphenyl-1,3-dioxane vs. Structural Analogs

As a Senior Application Scientist, selecting the correct protecting group or structural scaffold requires moving beyond empirical observation into the fundamental thermodynamics of molecular conformation. The 1,3-dioxane ring is a privileged heterocycle in drug development and complex synthesis. Among its derivatives, 2,4,6-triphenyl-1,3-dioxane serves as a premier model for understanding how stereoelectronic effects and severe steric penalties dictate thermodynamic stability.

This guide objectively compares the relative stability of 2,4,6-triphenyl-1,3-dioxane against its common structural analogs, providing the mechanistic causality and self-validating experimental protocols required to leverage these systems in advanced research.

Theoretical Framework: Conformational Thermodynamics

Like cyclohexane, the 1,3-dioxane ring predominantly adopts a chair conformation to minimize torsional strain. However, the presence of two oxygen atoms fundamentally alters the ring's geometry. The C–O bonds (1.41 Å) are significantly shorter than C–C bonds (1.54 Å) . This structural compression narrows the spatial gap between axial positions, drastically amplifying 1,3-diaxial interactions .

Consequently, the energetic penalty for placing a bulky substituent (like a phenyl group) in an axial position at C2, C4, or C6 is exceptionally high. The conformational free energy—quantified as the A-value —measures this preference. A larger positive A-value dictates a stronger thermodynamic mandate for the substituent to occupy the equatorial position .

Quantitative Conformational Data (A-Values)

Substituent	Position on 1,3-Dioxane	A-value (kcal/mol)	Conformational Mandate
Phenyl	C2	3.1	Strongly Equatorial
Phenyl	C4 / C6	> 3.0 (Est.)	Strongly Equatorial
Methyl	C4 / C6	2.9	Strongly Equatorial
Phenyl	C5	1.03	Weakly Equatorial / Solvent Dependent

Table 1: Conformational free energies demonstrating the severe thermodynamic penalty of axial substitution at the C2, C4, and C6 positions.

Structural Comparison: 2,4,6-Triphenyl vs. Analogs

To objectively evaluate performance, we must compare the stereoisomers of 2,4,6-triphenyl-1,3-dioxane against standard laboratory alternatives.

2,4,6-Triphenyl-1,3-dioxane (The Thermodynamic Sink)

Because it possesses three chiral centers (C2, C4, C6), this molecule exists as multiple diastereomers.

• cis,cis-Isomer: All three phenyl groups occupy equatorial positions (e,e,e). This eliminates all 1,3-diaxial clashes, creating a profound thermodynamic sink.

• trans,trans & cis,trans-Isomers: These force at least one bulky phenyl group into an axial position (e,a,e or e,e,a), resulting in catastrophic steric strain with the axial protons. These isomers are highly unstable and will rapidly isomerize under acidic conditions to the cis,cis form .

2-Phenyl-1,3-dioxane (Benzylidene Acetal)

A ubiquitous protecting group for 1,3-diols. With only one phenyl group at C2, it easily adopts an equatorial conformation (A-value = 3.1 kcal/mol). It is highly stable to bases and nucleophiles but remains intentionally labile to aqueous acid.

2,2-Dimethyl-1,3-dioxane (Acetonide)

Derived from acetone, this analog features a quaternary C2 center. One methyl group is forced equatorial, but the other must be axial. This permanent axial methyl generates a persistent 1,3-diaxial interaction with the C4/C6 protons. Causality: This inherent ground-state strain makes acetonides thermodynamically less stable and kinetically much easier to cleave with mild acid compared to their 2-phenyl counterparts.

Mechanistic Workflows & Visualizations

Workflow of the acid-catalyzed thermodynamic equilibration of 1,3-dioxane isomers.

Conformational energy landscape and stability logic for 2,4,6-triphenyl-1,3-dioxane isomers.

Experimental Protocols for Stability Validation

To definitively prove the thermodynamic superiority of the cis,cis-isomer, we employ two orthogonal, self-validating experimental systems.

Protocol 1: Acid-Catalyzed Thermodynamic Equilibration

This protocol leverages the reversibility of acetal formation to funnel a kinetic mixture of isomers into the most thermodynamically stable form .

• Step 1: Dissolve 1.0 eq of a kinetic mixture of 2,4,6-triphenyl-1,3-dioxane isomers (obtained from crude synthesis) in anhydrous benzene or toluene (0.1 M).

• Step 2: Add 0.05 eq of p-Toluenesulfonic acid (p-TsOH).

• Step 3: Equip the flask with a Dean-Stark trap and reflux the mixture for 4–6 hours.

• Step 4: Quench with solid K₂CO₃, filter, and concentrate.

• Causality & Self-Validation: Why use a Dean-Stark trap with benzene? The azeotropic removal of trace water prevents complete hydrolysis, keeping the system in a state of dynamic equilibrium. The acid reversibly opens the ring to an oxocarbenium ion. Regardless of the starting isomer ratio (e.g., 50:50 or 80:20), the system will mathematically converge to >99% cis,cis-isomer. This convergence independently validates that thermodynamic equilibrium has been reached.

Protocol 2: Quantitative NMR Conformational Analysis

Once isolated, the structural assignment must be validated using nuclear magnetic resonance (NMR).

• Step 1: Dissolve the equilibrated product in CDCl₃ and acquire a high-resolution 1D ¹H-NMR spectrum.

• Step 2: Extract the scalar coupling constants (³J) for the ring protons at C4, C5, and C6.

• Step 3: Acquire a 2D NOESY spectrum to map spatial proximities.

• Causality & Self-Validation: This is a self-validating data matrix. The Karplus equation dictates that an axial-axial proton relationship yields a dihedral angle of ~180°, resulting in a massive coupling constant (³J > 10 Hz). If the phenyl groups are equatorial, the corresponding ring protons must be axial. Observing ³J > 10 Hz between H4/H5 and H6/H5 mathematically forces the e,e,e assignment. Orthogonally, the NOESY spectrum will show strong cross-peaks between the axial H2, H4, and H6 protons (since they all point to the same face of the ring), confirming the structure without relying on a single data stream.

References

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme Connect. Available at:[Link]

• Controlling the Conformational Energy of a Phenyl Group by Tuning the Strength of a Nonclassical CH···O Hydrogen Bond. ACS Publications (The Journal of Organic Chemistry). Available at:[Link]

• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. ResearchGate. Available at:[Link]

A Spectroscopic Guide to the Stereoisomers of 2,4,6-Triphenyl-1,3-dioxane: A Predictive Comparison

For researchers engaged in medicinal chemistry, materials science, and drug development, the precise structural elucidation of stereoisomers is a cornerstone of molecular design and function. The 2,4,6-triphenyl-1,3-dioxane system, with its multiple stereocenters, presents a compelling case for the power of modern spectroscopic techniques in differentiating complex three-dimensional architectures. This guide provides an in-depth, predictive comparison of the key spectroscopic features of the cis and trans diastereomers of 2,4,6-triphenyl-1,3-dioxane, grounded in the fundamental principles of conformational analysis and supported by experimental data from closely related analogues.

The 1,3-dioxane ring predominantly adopts a chair conformation to alleviate torsional and angle strain. The stereochemical arrangement of the bulky phenyl substituents at the C2, C4, and C6 positions dictates the thermodynamic stability of the resulting diastereomers and gives rise to distinct spectroscopic signatures. The cis isomer is anticipated to have all three phenyl groups in equatorial positions, representing a thermodynamically favored conformation. Conversely, the trans isomer would likely possess at least one axial phenyl group, leading to significant 1,3-diaxial interactions and a less stable conformation. These conformational differences are the basis for the spectroscopic distinctions detailed herein.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Keystone of Stereochemical Assignment

NMR spectroscopy is arguably the most powerful tool for the definitive assignment of stereochemistry in 1,3-dioxane systems. The chemical shifts (δ) and coupling constants (J) of the dioxane ring protons are exquisitely sensitive to their spatial orientation (axial vs. equatorial).

¹H NMR Spectroscopy: A Window into Proton Environments

In the ¹H NMR spectra, the protons on the dioxane ring will exhibit characteristic chemical shifts and coupling patterns that allow for the differentiation of the cis and trans isomers. A key distinction arises from the shielding and deshielding effects experienced by axial and equatorial protons. Generally, axial protons in 1,3-dioxanes are more shielded and appear at a higher field (lower ppm) compared to their equatorial counterparts.

A predictive summary of the expected ¹H NMR data for the dioxane ring protons is presented below, based on data from analogous substituted 1,3-dioxanes.[1]

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃) for the Dioxane Ring Protons of 2,4,6-Triphenyl-1,3-dioxane Isomers

Proton	Predicted δ (ppm) - cis Isomer	Predicted δ (ppm) - trans Isomer	Rationale for Prediction
H-2	~5.6	~5.8	The axial proton in the trans isomer is expected to be more deshielded.
H-4	~5.2	~5.4	The axial proton in the trans isomer is expected to be more deshielded.
H-6	~5.2	~5.4	The axial proton in the trans isomer is expected to be more deshielded.
H-5 (axial)	~1.8	~2.0	The axial proton in the trans isomer may be influenced by the change in the overall ring conformation.
H-5 (equatorial)	~2.1	~2.3	The equatorial proton in the trans isomer may be influenced by the change in the overall ring conformation.

The coupling constants between the protons on the dioxane ring are also highly informative. The magnitude of the vicinal coupling constant (³J) is dependent on the dihedral angle between the coupled protons, as described by the Karplus relationship. This allows for the differentiation of axial-axial, axial-equatorial, and equatorial-equatorial couplings.

dot

Caption: General workflow for the synthesis and separation of 2,4,6-triphenyl-1,3-dioxane isomers.

Step-by-Step Procedure:

• To a solution of 1,3-diphenyl-1,3-propanediol and benzaldehyde (1:1.1 molar ratio) in toluene, add a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Separate the cis and trans isomers by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane-ethyl acetate gradient).

Spectroscopic Characterization

• NMR Spectroscopy: Dissolve the purified isomers in a deuterated solvent (e.g., CDCl₃) and acquire ¹H and ¹³C NMR spectra.

• IR Spectroscopy: Obtain the IR spectra of the purified isomers using a suitable method (e.g., as a thin film or KBr pellet).

• Mass Spectrometry: Analyze the purified isomers by GC-MS or direct infusion ESI-MS to obtain their mass spectra.

Conclusion

The comprehensive spectroscopic analysis of the cis and trans isomers of 2,4,6-triphenyl-1,3-dioxane relies on a multi-technique approach. While this guide presents a predictive comparison based on established principles and data from analogous compounds, it provides a robust framework for researchers to interpret their own experimental data. The subtle yet significant differences in the NMR, IR, and mass spectra of these diastereomers underscore the importance of these analytical techniques in modern chemical research and development.

References

• PubMed. (2006). Hybrid density functional theory study of fragment ions generated during mass spectrometry of 1,3-dioxane derivatives. [Link]

• ResearchGate. NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. [Link]

• MDPI. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. [Link]

• Google Patents. (Year). EP0982303A1 - 2,4,6-Trimethyl-4-phenyl-1,3-dioxane.

• Indian Journal of Chemistry. (Year). Synthesis of nano-sized C3-symmetric 2,4,6-triphenyl-1,3,5-s-triazine and 1,3,5- triphenylbenzene derivatives via the trimerizat. [Link]

• Google Patents. (Year). US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane.

• Spectra Analysis. (Year). IR Applied to Isomer Analysis. [Link]

• The Royal Society of Chemistry. (Year). Synthesis and supramolecular properties of all-cis- 2,4,6-trifluorocyclohexane-1,3,5-triol. [Link]

• Thieme. (Year). 4. 13C NMR Spectroscopy. [Link]

• Doc Brown's Chemistry. (Year). 1H proton nmr spectrum of 1,3-dioxane C4H8O2 low/high resolution analysis interpretation. [Link]

• Rice Office of Research. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• University of Alabama at Birmingham. (2010). Ion fragmentation of small molecules in mass spectrometry. [Link]

• University of California, Los Angeles. (Year). Mass Spectrometry: Fragmentation. [Link]

• University of Colorado Boulder. (Year). 13-C NMR Chemical Shift Table. [Link]

• Doc Brown's Chemistry. (Year). database of IR spectra INFRARED SPECTROSCOPY INDEX of spectra, analysis diagrams & their interpretation characteristic wavenumbers functional groups investigating molecular structure of organic compounds spectrum data Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry. [Link]

• International Journal of Mass Spectrometry. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. [Link]

• NIST. (Year). 1,3-Dioxane, 2,4,6-trimethyl-, (2α,4α,6α)-. [Link]

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Illuminating Molecular Architecture: A 2D NMR-Based Guide to the Structural Validation of 2,4,6-Triphenyl-1,3-dioxane

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research. In this guide, we delve into the powerful application of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy for the structural validation of 2,4,6-Triphenyl-1,3-dioxane, a molecule featuring a substituted six-membered heterocyclic ring. This document provides an in-depth, technically-focused comparison of key 2D NMR techniques, supported by illustrative experimental data and protocols, to offer a comprehensive framework for structural elucidation.

The 1,3-dioxane scaffold is a significant motif in numerous natural products and pharmacologically active compounds.[1] The precise stereochemical and conformational arrangement of substituents on this ring system critically dictates the molecule's overall shape, polarity, and, consequently, its biological function. Therefore, rigorous structural validation is not merely a confirmatory step but a fundamental aspect of understanding and harnessing the therapeutic potential of such molecules.

This guide will navigate the structural elucidation of 2,4,6-Triphenyl-1,3-dioxane by systematically interpreting a suite of 2D NMR experiments: COSY, HSQC, and HMBC. We will explore the causal reasoning behind the selection of these techniques and demonstrate how their combined data provides a self-validating network of correlations to confirm the molecule's constitution and stereochemistry.

The Strategic Application of 2D NMR in Structural Elucidation

While one-dimensional (1D) NMR provides initial insights into the chemical environment of protons and carbons, complex molecules like 2,4,6-Triphenyl-1,3-dioxane often yield crowded 1D spectra where signal overlap can obscure crucial structural information.[2][3] 2D NMR spectroscopy overcomes this limitation by dispersing the spectral data across two frequency dimensions, revealing correlations between nuclei that are essential for a definitive structural assignment.[2]

Our investigation will leverage the following key 2D NMR experiments in a logical workflow:

• COSY (Correlation Spectroscopy): To identify proton-proton (¹H-¹H) spin-spin coupling networks, thereby establishing the connectivity of protons within individual spin systems.[3]

• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon (¹H-¹³C), providing a clear map of one-bond connectivities.[4]

• HMBC (Heteronuclear Multiple Bond Correlation): To reveal long-range correlations between protons and carbons separated by two or three bonds (²J_CH and ³J_CH), which are instrumental in connecting the individual spin systems and piecing together the complete molecular skeleton.[4]

Below is a visual representation of this strategic workflow for structural elucidation.

Caption: A diagram illustrating the one-bond C-H correlations expected in the HSQC spectrum of 2,4,6-Triphenyl-1,3-dioxane.

HMBC Analysis: Assembling the Molecular Puzzle

The HMBC spectrum is the key to connecting the different structural fragments. It reveals correlations between protons and carbons that are two or three bonds apart.

• Connecting the Phenyl Rings: The methine protons H-2, H-4, and H-6 will show correlations to the quaternary carbons of their respective attached phenyl rings. The aromatic protons will show correlations to other carbons within the same phenyl ring.

• Confirming the Dioxane Ring Structure:

  • The H-2 proton should show a correlation to C-4 and C-6.

  • The H-4 proton should show correlations to C-2, C-5, and C-6.

  • The methylene protons at C-5 (H-5ax and H-5eq) should show correlations to C-4 and C-6.

  • The H-6 proton should show correlations to C-2, C-4, and C-5.

This network of long-range correlations provides unambiguous evidence for the connectivity of the entire molecule, confirming the 2,4,6-triphenyl-1,3-dioxane structure.

Comparative Analysis with Alternative Techniques

While 2D NMR is exceptionally powerful for structural elucidation in solution, other analytical techniques can provide complementary or, in some cases, more definitive information, particularly regarding solid-state structure and stereochemistry.

Technique	Information Provided	Advantages	Limitations
2D NMR Spectroscopy	Detailed connectivity and stereochemistry in solution.	Non-destructive; provides information on dynamic processes.	Requires relatively pure sample; may not be suitable for insoluble compounds.
X-ray Crystallography	Precise three-dimensional structure in the solid state.	Considered the "gold standard" for definitive structural proof. [5]	Requires a suitable single crystal, which can be difficult to obtain. [5]
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity; can be coupled with chromatography (GC-MS) for mixture analysis. [6]	Provides limited information on stereochemistry. [7]
Gas Chromatography (GC)	Separation of isomers.	Excellent for separating volatile compounds and determining purity.	Does not provide direct structural information without a coupled detector like MS.

The choice of analytical technique is dictated by the specific information required. For a complete and unambiguous structural validation of a novel compound like 2,4,6-Triphenyl-1,3-dioxane, a combination of 2D NMR and either X-ray crystallography or mass spectrometry is often employed.

Conclusion

The structural validation of 2,4,6-Triphenyl-1,3-dioxane serves as an excellent case study for the power and elegance of 2D NMR spectroscopy. Through a systematic approach that leverages the complementary information provided by COSY, HSQC, and HMBC experiments, a detailed and self-validating picture of the molecule's connectivity can be constructed. By understanding the principles behind these techniques and following a logical workflow, researchers can confidently elucidate the structures of complex organic molecules, a critical step in the advancement of chemical and pharmaceutical research.

References

• The Fragrance Conservatory. (n.d.). 2,4,6-Trimethyl-4-phenyl-1,3-dioxane. Retrieved from [Link]

• Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. Retrieved from [Link]

• Nuclear Magnetic Resonance Facility, University of Wisconsin-Milwaukee. (2022, March 22). Manually Setting up 2D experiments. Retrieved from [Link]

• 2D NMR Basics. (n.d.). 2d Nmr Basics For Organic Chemistry. Retrieved from [Link]

• Heffron, G. (n.d.). 2D NMR FOR THE CHEMIST. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved from [Link]

• SDSU NMR Facility, Department of Chemistry. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 1. General methods. Retrieved from [Link]

• EPFL. (n.d.). 2D NMR. Retrieved from [Link]

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• University of Wisconsin-Madison, Chemistry Department. (2020, September 16). HSQC and HMBC for Topspin. Retrieved from [Link]

• ResearchGate. (n.d.). NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI. Retrieved from [Link]

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• ResearchGate. (n.d.). X-ray structures of 2,4,6-trisIJ(3-nitrophenyl)thio)-1,3,5-triazine (4),.... Retrieved from [Link]

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A Researcher's Guide to Spectral Cross-Referencing: A Comparative Analysis of Substituted 1,3-Dioxanes

In the landscape of chemical research and drug development, the unambiguous identification of molecular structure is a cornerstone of scientific rigor. While individual analytical techniques provide valuable pieces of the puzzle, the true confidence in a structural assignment comes from the synergistic cross-referencing of data from multiple spectroscopic methods. This guide provides an in-depth comparison of the spectral data for two structurally related 1,3-dioxane derivatives: the more complex 2,4,6-Trimethyl-4-phenyl-1,3-dioxane and its simpler analogue, 2-Phenyl-1,3-dioxane . Through a detailed examination of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we will illustrate the principles of spectral interpretation and the power of a multi-faceted analytical approach.

The Critical Role of Conformational Analysis in 1,3-Dioxanes

The 1,3-dioxane ring, like cyclohexane, predominantly adopts a chair conformation to minimize steric and torsional strain. However, the presence of two oxygen atoms introduces unique stereoelectronic effects that influence the preferred conformation of substituents.[1][2] Understanding these conformational preferences is paramount, as they directly impact the chemical environment of the nuclei and, consequently, their spectral signatures. For instance, the relative orientation of substituents (cis or trans) can lead to distinct differences in NMR chemical shifts and coupling constants, as well as preferred fragmentation pathways in mass spectrometry.[3]

Comparative Spectral Analysis

For this guide, we will compare the spectral data of two key compounds:

• Compound A: 2,4,6-Trimethyl-4-phenyl-1,3-dioxane

• Compound B: 2-Phenyl-1,3-dioxane

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of organic molecules in solution.[2] By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C NMR spectra, we can deduce the connectivity and stereochemistry of a molecule.

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
A: 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (cis-isomer)	Methyl (C2)	1.33	d	5.0
Methyl (C4)	1.40	s
Methyl (C6)	1.21	d	6.5
Methylene (C5)	1.67, 2.32	dd	14.0, 11.5, 2.0
Methine (C6)	3.65	ddq	11.5, 6.5, 2.0
Methine (C2)	4.70	q	5.0
Aromatic	7.19-7.37	m
B: 2-Phenyl-1,3-dioxane	Methylene (C5)	~1.9-2.2	m
Methylene (C4, C6)	~3.9-4.3	m
Methine (C2)	~5.5	s
Aromatic	~7.3-7.5	m

Table 1: Comparative ¹H NMR spectral data for 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (a specific cis-isomer) and 2-Phenyl-1,3-dioxane. Data for Compound A is sourced from a patent document.[4] Data for Compound B is generalized from typical spectra.

The ¹H NMR spectrum of Compound A reveals a complex set of signals due to its multiple stereocenters. The presence of distinct doublets for the methyl groups at C2 and C6, along with a singlet for the C4-methyl group, immediately confirms the substitution pattern. The complex splitting of the methylene and methine protons on the dioxane ring provides a wealth of information about their relative stereochemistry.[4] In contrast, the spectrum of Compound B is simpler, with multiplets for the methylene protons and a characteristic singlet for the C2 methine proton, shifted downfield due to the deshielding effect of the two adjacent oxygen atoms and the phenyl ring.

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
A: 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (cis-isomer)	Methyls	21.1, 21.6, 34.3
Methylene (C5)	41.0
Methines (C2, C6)	93.6, 68.9
Quaternary (C4)	76.4
Aromatic	125.8, 126.8, 128.6, 144.4
B: 2-Phenyl-1,3-dioxane	Methylene (C5)	~26-28
Methylene (C4, C6)	~66-68
Methine (C2)	~100-102
Aromatic	~126-140

Table 2: Comparative ¹³C NMR spectral data for 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (a specific cis-isomer) and 2-Phenyl-1,3-dioxane. Data for Compound A is sourced from a patent document.[4] Data for Compound B is generalized from typical spectra.

The proton-decoupled ¹³C NMR spectra provide a clear count of the unique carbon environments in each molecule. For Compound A , the spectrum shows distinct signals for the three methyl groups, the methylene carbon, the two methine carbons, the quaternary carbon, and the aromatic carbons, consistent with its proposed structure.[4] The chemical shifts of the ring carbons in Compound B are characteristic of the 1,3-dioxane system, with the C2 carbon appearing at a significantly downfield position due to the acetal functionality.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by detecting the vibrations of chemical bonds.

The IR spectra of both compounds will be dominated by several key absorptions:

• C-H stretching: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be observed just below 3000 cm⁻¹.

• C=C stretching: Aromatic ring stretches will be visible in the 1600-1450 cm⁻¹ region.

• C-O stretching: Strong, characteristic C-O stretching bands for the acetal functionality will be prominent in the fingerprint region, typically between 1200 and 1000 cm⁻¹.[5]

The primary difference in the IR spectra of the two compounds will be in the complexity of the C-H stretching and bending regions due to the additional methyl groups in Compound A .

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which can be used to confirm its identity and deduce its structure.[6]

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
A: 2,4,6-Trimethyl-4-phenyl-1,3-dioxane	206 (low abundance)	191, 147, 145, 131, 105 (base peak)
B: 2-Phenyl-1,3-dioxane	150	149, 105, 77

Table 3: Comparative mass spectral data for 2,4,6-Trimethyl-4-phenyl-1,3-dioxane and 2-Phenyl-1,3-dioxane. Data for Compound A is sourced from a patent document.[4] Data for Compound B is generalized from typical spectra.

For Compound A , the molecular ion at m/z 206 is observed, albeit in low abundance. The fragmentation pattern is complex, with the base peak at m/z 105, corresponding to the benzoyl cation, a common fragment for phenyl-substituted compounds. Other significant fragments arise from the loss of methyl groups and cleavage of the dioxane ring.[4][7] Compound B also shows a prominent fragment at m/z 105. The fragment at m/z 149 corresponds to the loss of a single hydrogen atom.

Experimental Workflow for Spectral Cross-Referencing

The following workflow outlines a systematic approach for acquiring and cross-referencing spectral data for the robust identification of a chemical compound.

Caption: Workflow for spectral data acquisition and cross-validation.

Detailed Experimental Protocols

1. NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). For more detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

2. Mass Spectrometry (GC-MS):

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Method: Use a suitable capillary column (e.g., DB-5ms) and a temperature program that allows for good separation of the analyte from any impurities.

• MS Method: Acquire data in electron ionization (EI) mode at 70 eV. Scan a mass range appropriate for the expected molecular weight of the compound.

3. IR Spectroscopy (FT-IR):

• Sample Preparation: For a solid sample, prepare a KBr pellet or acquire the spectrum using an attenuated total reflectance (ATR) accessory. For a liquid sample, a thin film between salt plates can be used.

• Data Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Logical Framework for Spectral Interpretation

The following diagram illustrates the logical process of integrating data from different spectroscopic techniques for confident compound identification.

Caption: Logical workflow for integrating multi-technique spectral data.

Conclusion

The comparative analysis of 2,4,6-Trimethyl-4-phenyl-1,3-dioxane and 2-Phenyl-1,3-dioxane demonstrates the importance of a multi-pronged approach to structural elucidation. While each spectroscopic technique provides unique and valuable information, it is the congruence of data from NMR, IR, and MS that leads to a confident and unambiguous assignment of a chemical structure. For researchers in drug discovery and development, mastering the art of spectral cross-referencing is not just a technical skill, but a fundamental component of ensuring data integrity and accelerating scientific progress.

References

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• NEW 2,4,6-SUBSTITUTED 1,3-DIOXANES: SYNTHESIS, STEREOCHEMISTRY AND THERMODYNAMIC DATA DETERMINATIONS BY CIS-TRANS ISOMERS EQUILI - ResearchGate. [Link]

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• US6114301A - 2,4,6-trimethyl-4-phenyl-1,3-dioxane - Google P

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,4,6-Triphenyl-1,3-dioxane

The core principle of this protocol is risk mitigation. By assessing the structural components of 2,4,6-Triphenyl-1,3-dioxane—the 1,3-dioxane ring and the three phenyl groups—we can infer potential hazards and establish a disposal plan that prioritizes the safety of laboratory personnel and environmental protection.

Inferred Hazard Profile and Rationale for Disposal

The disposal protocol is dictated by the likely chemical and toxicological properties of 2,4,6-Triphenyl-1,3-dioxane, inferred from its structure and data from related molecules.

• 1,3-Dioxane Core: The foundational structure is a 1,3-dioxane ring, a type of cyclic ether. Ethers as a class are known for their potential to form explosive peroxides upon storage and exposure to air, although this reactivity can be influenced by substitution. While the bulky triphenyl groups may offer some steric hindrance, the potential for peroxide formation cannot be entirely dismissed, necessitating that this chemical is not stored indefinitely and is disposed of promptly after use.

• Triphenyl Substitution: The presence of three phenyl groups suggests the compound is a solid with low aqueous solubility. Structurally similar compounds, such as 4-Phenyl-1,3-dioxane, are known to cause skin and serious eye irritation. Triphenylmethane is also a known irritant[1]. It is therefore prudent to handle 2,4,6-Triphenyl-1,3-dioxane as a potential irritant.

• Non-Halogenated Nature: This compound does not contain halogens (F, Cl, Br, I). This is a critical classification for waste disposal, as it must be segregated into a non-halogenated organic waste stream [2][3][4]. Mixing it with halogenated waste would complicate and increase the cost of disposal unnecessarily[4].

• Environmental Persistence: Dioxane-based compounds are known for their environmental persistence and poor biodegradability[5]. Consequently, disposal to sanitary sewers or landfills is unacceptable. The most environmentally sound disposal method is complete destruction via high-temperature incineration[5][6].

Comparative Hazard Data of Analogous Compounds

To substantiate our cautious approach, the following table summarizes the known hazards of compounds structurally related to 2,4,6-Triphenyl-1,3-dioxane.

Compound	CAS Number	Molecular Formula	Key Hazards	Source
4-Phenyl-1,3-dioxane	772-00-9	C₁₀H₁₂O₂	Causes skin irritation (H315), Causes serious eye irritation (H319)
2,4,6-Trimethyl-4-phenyl-1,3-dioxane	5182-36-5	C₁₃H₁₈O₂	Harmful if swallowed (H302)	[7]
1,3-Dioxane	505-22-6	C₄H₈O₂	Flammable liquid and vapor (H225), May form explosive peroxides
Triphenylmethane	519-73-3	C₁₉H₁₆	May cause eye, skin, and respiratory tract irritation	[1]
5,5-Bis(hydroxymethyl)-2-phenyl-1,3-dioxane	2425-41-4	C₁₂H₁₆O₄	Not classified as a hazardous substance or mixture	[8]

The variability in hazard classifications underscores the necessity of treating 2,4,6-Triphenyl-1,3-dioxane with a high degree of caution, assuming it to be, at a minimum, an irritant and potentially harmful.

Step-by-Step Disposal Protocol

This protocol ensures that 2,4,6-Triphenyl-1,3-dioxane waste is handled safely from the point of generation to its final disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE to prevent exposure, based on the inferred hazards of irritation.

• Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

• Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves for any tears or holes before use[9].

• Body Protection: A standard laboratory coat must be worn.

Step 2: Waste Segregation at the Point of Generation

Proper segregation is the most critical step in the disposal process.

• Primary Waste: Dispose of solid 2,4,6-Triphenyl-1,3-dioxane waste and any materials heavily contaminated with it (e.g., weighing paper, contaminated paper towels) into a designated "Solid, Non-Halogenated Organic Waste" container[2][3].

• Rinsate: For decontaminating glassware, rinse with a minimal amount of a non-halogenated organic solvent (e.g., acetone, ethanol). This rinsate must be collected and disposed of as "Liquid, Non-Halogenated Organic Waste" [3]. Do not pour rinsate down the drain[4][6].

Step 3: Containerization and Labeling

All waste must be collected in appropriate, clearly labeled containers.

• Container Integrity: Use a container made of a material compatible with organic solids and solvents. The container must be in good condition with a tightly sealing screw-top cap[2][10]. Keep the container closed at all times except when adding waste[3].

• Labeling: The waste container must be clearly labeled. The label should include:

  • The words "Hazardous Waste" .

  • The full chemical name: "2,4,6-Triphenyl-1,3-dioxane" and any other components in the container. Do not use abbreviations or chemical formulas[2].

  • The primary hazards (e.g., "Irritant," "Handle with Caution").

• Exterior Cleanliness: Ensure the exterior of the waste container is clean and free of chemical contamination before moving it to a central accumulation area[10].

Step 4: Spill Management

In case of a small spill, follow these procedures:

• Alert personnel in the immediate area.

• Wearing your full PPE, gently cover the spilled solid with an inert absorbent material like vermiculite, dry sand, or earth[1].

• Carefully sweep or scoop the mixture into the designated solid waste container. Avoid creating dust[1][8].

• Clean the spill area with a cloth lightly dampened with a non-halogenated solvent, and dispose of the cloth as hazardous waste.

Step 5: Storage and Final Disposal

• Interim Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from incompatible materials, particularly strong oxidizing agents.

• Professional Disposal: Arrange for the collection of the waste container by your institution's licensed hazardous waste disposal contractor. The required final disposal method is high-temperature incineration [5][6]. You are responsible for the waste "from cradle to grave," meaning you must ensure it is handled by a licensed and compliant disposal company[4].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,4,6-Triphenyl-1,3-dioxane.

Caption: Decision workflow for segregating and disposing of 2,4,6-Triphenyl-1,3-dioxane waste.

References

• NextSDS. (n.d.). 2,4,6-triphenyl-1,3-dioxane — Chemical Substance Information. Retrieved from NextSDS. [Link]

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• PubChem. (n.d.). 1,3-Dioxane, 2,4,6-trimethyl-4-phenyl-. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• Braun Research Group. (n.d.). Non-halogenated Organic Solvents - Standard Operating Procedure. University of Delaware. Retrieved from University of Delaware. [Link]

• Scent.vn. (n.d.). 1,3-Dioxane, 2,4,6-trimethyl-4-phenyl-. Retrieved from Scent.vn. [Link]

• Natural Products Atlas. (2024). Showing NP-Card for 2,4,6-Trimethyl-4-phenyl-1,3-dioxane (NP0337872). Retrieved from Natural Products Atlas. [Link]

• University of Missouri-St. Louis. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from UMSL. [Link]

• ETH Zürich. (n.d.). Disposal Guideline. Retrieved from ETH Zürich. [Link]

• Pavek, P. (2011). Effect of several analogs of 2,4,6-triphenyldioxane-1,3 on CYP2B induction in mouse liver. Toxicology Letters. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). Toxicological Profile for 1,4-Dioxane. Retrieved from ATSDR. [Link]

• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from Hazardous Waste Experts. [Link]

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A Proactive Defense: Essential Personal Protective Equipment for Handling 2,4,6-Triphenyl-1,3-dioxane

Guiding Principle: Treat with Caution

The primary hazards associated with 2,4,6-Triphenyl-1,3-dioxane are inferred from its structure:

• Peroxide Formation: The dioxane backbone is a known peroxide-former.[3][4][5] These peroxides can be shock-sensitive and explosive, especially upon concentration.

• Inhalation Hazard: As a solid, fine powders can be inhaled, leading to potential respiratory irritation.[6]

• Eye and Skin Irritation: Direct contact with the solid or its solutions may cause irritation or serious eye damage.[7]

• Unknown Systemic Effects: The full toxicological profile is not established.

Core Personal Protective Equipment (PPE)

A thorough hazard assessment is required to select the appropriate PPE for any laboratory task.[8][9] For all work involving 2,4,6-Triphenyl-1,3-dioxane, the following minimum PPE is mandatory.[8]

PPE Category	Specification	Rationale & Best Practices
Eye & Face Protection	ANSI Z87.1-rated chemical splash goggles. A face shield worn over goggles is required when handling larger quantities (>50g) or when there is a significant splash or explosion risk.[10][11]	Protects against splashes of solutions and airborne powder. A face shield provides an additional layer of protection against unexpected vigorous reactions or explosions.[5][8][11]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Consult glove manufacturer's compatibility charts. For prolonged contact or immersion, heavier-duty gloves like butyl rubber may be necessary. Always double-glove when handling highly pure material or concentrated solutions. Change gloves immediately if contaminated.
Body Protection	Flame-retardant laboratory coat.	A flame-retardant coat is essential due to the flammability risk associated with organic compounds and potential solvents.[3] Ensure the coat is fully buttoned.[10]
Foot Protection	Closed-toe, non-perforated shoes.	Protects feet from spills and falling objects. This is a standard requirement for all laboratory work.[8][11]

Respiratory Protection: When is it Necessary?

Respiratory protection is generally not required when handling small quantities of 2,4,6-Triphenyl-1,3-dioxane within a certified chemical fume hood.[2][5] However, a NIOSH-approved respirator may be necessary under the following conditions:[12][13][14]

• Weighing or transferring large quantities of powder outside of a fume hood.

• Generating aerosols or dusts.

• Responding to a spill.

In such cases, a risk assessment should be performed to determine the appropriate type of respirator.

Procedural Guidance: Donning, Doffing, and Disposal

1. Donning PPE (Putting On)

• Step 1: Put on the laboratory coat and fasten all buttons.

• Step 2: Put on chemical splash goggles.

• Step 3: Put on the first pair of nitrile gloves.

• Step 4: Put on the second pair of nitrile gloves, ensuring the cuff of the outer glove goes over the cuff of the lab coat sleeve.

• Step 5: If required, put on a face shield.

2. Doffing PPE (Taking Off) The goal is to avoid contaminating yourself.

• Step 1: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated chemical waste container.

• Step 2: Remove the face shield (if used) by handling the headband.

• Step 3: Remove the laboratory coat by rolling it down from the shoulders, keeping the contaminated outer surface away from your body.

• Step 4: Remove the chemical splash goggles.

• Step 5: Remove the inner pair of gloves using the same technique as the outer pair.

• Step 6: Wash hands thoroughly with soap and water.[4]

3. Disposal Plan

• Solid Waste: All disposable PPE (gloves, bench paper, etc.) contaminated with 2,4,6-Triphenyl-1,3-dioxane must be placed in a designated, sealed hazardous waste container.

• Chemical Waste: Unused or waste 2,4,6-Triphenyl-1,3-dioxane, as well as solutions, must be collected in a clearly labeled, sealed waste container. The primary method of disposal is typically incineration by a licensed waste disposal company.[15] Do not mix with other waste streams unless compatibility is confirmed.

Operational Plans: Handling and Storage

Handling:

• Work Area: All manipulations should be performed within a certified chemical fume hood to minimize inhalation exposure.[5]

• Ignition Sources: Keep the compound away from heat, sparks, and open flames.[10][16]

• Tools: Use non-sparking tools (e.g., ceramic or wooden spatulas) when handling the solid, especially if peroxides are suspected.[10] Metal spatulas can initiate explosive decomposition of peroxides.[10]

Storage:

• Container: Store in a tightly sealed, airtight container, protected from light and heat.[3][4][5]

• Labeling: Containers must be clearly labeled with the chemical name, date received, and date opened.[3][4][10] This is critical for tracking potential peroxide formation.

• Testing: Due to the risk of peroxide formation, it is prudent to test for peroxides before use, especially if the container has been open for an extended period or if crystals are observed around the cap.[3][4] If peroxide levels are high (e.g., >25-50 ppm), do not handle the material and contact your institution's Environmental Health & Safety (EHS) department for disposal.[3][4]

Visual Workflow: PPE Selection Logic

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